D-Altritol

• CAS: 5552-13-6

Core Science & Biosynthesis

D-Altritol: A Comprehensive Technical Guide to its Natural Sources and Extraction

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the natural sources and extraction methodologies for D-Altritol, a rare hexitol with potential applications in various scientific and pharmaceutical domains. This document summarizes the current state of knowledge, presents available quantitative data, and outlines experimental protocols based on existing literature.

Natural Sources of D-Altritol

D-Altritol has been identified in a limited number of natural sources, primarily within the marine and plant kingdoms. The most significant and well-documented source is the brown alga Himanthalia elongata.

Marine Algae

The brown alga (Phaeophyta) Himanthalia elongata, commonly known as thongweed, stands out as the most prominent natural source of D-Altritol. In this marine macroalga, D-Altritol is the dominant intracellular low-molecular-weight organic solute, playing a crucial role in osmotic regulation.[1]

Plants

D-Altritol has also been reported in terrestrial plants, although detailed quantitative analyses are less common in the available literature. The known plant sources include:

• Cordiera sessilis : A species of flowering plant in the family Rubiaceae.

• Euonymus atropurpureus : Commonly known as the burning bush or wahoo.

Fungi

While the presence of D-Altritol in certain fungi has been noted, specific species and the extent of its occurrence are not well-documented in the currently available scientific literature.

Quantitative Data on D-Altritol Occurrence

Quantitative data for D-Altritol in its natural sources is sparse. The most concrete information comes from studies on Himanthalia elongata.

Natural Source	Organism Type	Analyte	Relative Concentration/Yield	Notes
Himanthalia elongata	Brown Alga	D-Altritol vs. Mannitol	Mannitol is present at less than 20% of the D-Altritol concentration.[1]	D-Altritol is the dominant hexitol in this species.
Cordiera sessilis	Plant	D-Altritol	Data not available	Mentioned as a source, but quantitative data is lacking.
Euonymus atropurpureus	Plant	D-Altritol	Data not available	Mentioned as a source, but quantitative data is lacking.
Fungi	Fungus	D-Altritol	Data not available	Occurrence is noted but not quantified in specific species.

Extraction of D-Altritol

General Experimental Protocol for Alditol Extraction from Brown Algae

This protocol outlines the key steps for the extraction and partial purification of alditols, like D-Altritol, from brown algal biomass, such as Himanthalia elongata.

3.1.1. Biomass Preparation

• Collection and Cleaning: Collect fresh Himanthalia elongata and wash thoroughly with seawater to remove epiphytes, sand, and other debris.

• Drying: The cleaned biomass should be dried to a constant weight. This can be achieved by freeze-drying (lyophilization) or oven-drying at a low temperature (e.g., 60°C) to prevent degradation of the target compounds.

• Milling: The dried algal biomass is then ground into a fine powder to increase the surface area for efficient extraction.

3.1.2. Extraction

• Solvent System: A common solvent for extracting polar compounds like sugar alcohols is an aqueous ethanol or methanol solution (e.g., 80% ethanol).

• Procedure:

  • Suspend the powdered algal biomass in the extraction solvent (e.g., a 1:10 solid-to-solvent ratio).

  • The extraction can be performed at room temperature with continuous stirring for several hours or under reflux for a shorter period (e.g., 2-4 hours) to enhance extraction efficiency.

  • The process can be repeated multiple times (e.g., 3 times) with fresh solvent to ensure exhaustive extraction.

• Separation: After each extraction cycle, the mixture is centrifuged or filtered to separate the solid residue from the liquid extract. The supernatants from all extraction steps are then pooled.

3.1.3. Purification and Isolation

• Solvent Removal: The pooled extract is concentrated under reduced pressure using a rotary evaporator to remove the ethanol/methanol.

• Fractionation (Optional): The resulting aqueous extract can be subjected to liquid-liquid partitioning with solvents of increasing polarity (e.g., hexane, ethyl acetate) to remove non-polar and moderately polar interfering compounds. The sugar alcohols will remain in the aqueous phase.

• Chromatography:

  • Ion-Exchange Chromatography: To remove charged molecules, the aqueous extract can be passed through cation and anion exchange resins.

  • Size-Exclusion Chromatography (SEC): SEC can be used to separate molecules based on their size, which can help in isolating hexitols from larger polysaccharides.

  • Preparative High-Performance Liquid Chromatography (HPLC): For final purification, preparative HPLC with a suitable column (e.g., an amino-functionalized or a specific carbohydrate column) is the method of choice. The fractions are collected, and those containing D-Altritol (as determined by analytical methods) are pooled.

3.1.4. Analysis and Quantification

• Thin-Layer Chromatography (TLC): A preliminary method to monitor the presence of sugar alcohols in different fractions.

• Gas Chromatography-Mass Spectrometry (GC-MS): Alditols are volatile and require derivatization (e.g., acetylation or silylation) before analysis by GC-MS. This method provides both qualitative and quantitative information.

• High-Performance Liquid Chromatography (HPLC): HPLC with a refractive index (RI) detector or an evaporative light scattering detector (ELSD) is a standard method for the quantification of non-chromophoric compounds like D-Altritol.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for the structural elucidation and confirmation of the isolated D-Altritol.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the extraction and purification of D-Altritol from a natural source like Himanthalia elongata.

A generalized workflow for the extraction and purification of D-Altritol.

D-Altritol Catabolic Pathway

The following diagram depicts a simplified catabolic pathway for D-Altritol, which is relevant for understanding its metabolism in organisms where it is found.

A simplified representation of the D-Altritol catabolic pathway.

Conclusion

D-Altritol is a naturally occurring sugar alcohol with Himanthalia elongata being its most significant known source. While quantitative data remains limited, its dominance over other polyols in this alga suggests it is a promising candidate for extraction. The development of a specific and optimized extraction and purification protocol is a critical next step for enabling further research into the biological activities and potential applications of D-Altritol in drug development and other scientific fields. The methodologies outlined in this guide provide a foundational framework for researchers to build upon in their efforts to isolate and characterize this intriguing natural compound.

References

• 1. researchgate.net [researchgate.net]

D-Altritol vs. L-Altritol: An In-depth Technical Guide on Enantiomeric Differences

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core enantiomeric differences between D-Altritol and L-Altritol. As enantiomers, these molecules share identical physical and chemical properties in an achiral environment but exhibit significant differences in their biological activity and metabolic pathways due to the stereospecific nature of enzymes and receptors. Understanding these differences is paramount for applications in drug development, biotechnology, and food science.

Physicochemical Properties

While enantiomers have identical intrinsic physicochemical properties, their interaction with plane-polarized light (optical activity) is equal and opposite. The data below is largely computed and represents the properties of either enantiomer in a non-chiral context.

Property	D-Altritol	L-Altritol	Reference(s)
Molecular Formula	C₆H₁₄O₆	C₆H₁₄O₆	[1][2]
Molecular Weight	182.17 g/mol	182.17 g/mol	[1][2]
IUPAC Name	(2R,3S,4R,5R)-hexane-1,2,3,4,5,6-hexol	(2S,3R,4S,5S)-hexane-1,2,3,4,5,6-hexol	[1][3]
CAS Number	643-03-8	60660-58-4	[1][3]
Appearance	White powder	Data not available (expected to be similar)	[1]
XLogP3	-3.1	-3.1	[1][2]
Hydrogen Bond Donor Count	6	6	[1][2]
Hydrogen Bond Acceptor Count	6	6	[1][2]
Rotatable Bond Count	5	5	[1][2]
Topological Polar Surface Area	121 Ų	121 Ų	[1][2]
Optical Activity	Dextrorotatory (+)	Levorotatory (-)	Inferred

Biological and Metabolic Differences

The most significant distinctions between D- and L-altritol arise from their interactions with biological systems. Stereospecific enzymes often preferentially metabolize one enantiomer over the other, leading to distinct metabolic fates and biological activities.

Natural Occurrence

• D-Altritol has been identified as a natural product in various organisms, including the brown algae Himanthalia elongata and plants like Cordiera sessilis and Euonymus atropurpureus.[1]

• L-Altritol (also referred to as L-Talitol) has been reported in Vahlia capensis.[2]

Metabolic Pathways and Enzymatic Conversion

A key point of differentiation is the metabolism by alditol dehydrogenases. For instance, D-altritol-5-dehydrogenase (D-A5DH) from Agrobacterium tumefaciens exhibits stereospecific activity.

• D-Altritol Metabolism: D-Altritol is a known substrate for D-A5DH, which oxidizes it to D-tagatose.[4] D-tagatose can then be phosphorylated to D-tagatose-6-phosphate, which is subsequently epimerized to D-fructose-6-phosphate, an intermediate of the central carbon metabolism.[5]

• L-Altritol Metabolism: While D-A5DH is specific for systems with a 2R,3R absolute configuration, its promiscuity allows it to also act on L-altritol.[4] However, the reaction is less efficient and yields different products, a mixture of L-tagatose and L-psicose.[6] This differential enzymatic processing is a critical enantiomeric distinction.

References

• 1. D-Altritol | C6H14O6 | CID 151263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. L-Altritol | C6H14O6 | CID 1549089 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Harnessing enzyme promiscuity of alditol-2-dehydrogenases for oxidation of alditols to enantiopure ketoses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Technical Guide to D-Altritol: Properties, Metabolism, and Experimental Considerations

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of D-Altritol, a naturally occurring sugar alcohol. It covers its fundamental chemical properties, its role in metabolic pathways, and methodologies for its synthesis and analysis, designed for a scientific audience engaged in research and development.

Core Properties of D-Altritol

D-Altritol, also known as D-talitol, is a hexitol—a six-carbon sugar alcohol. It is an enantiomer of L-altritol and is found naturally as a metabolite in certain organisms, notably in brown algae (Phaeophyceae).[1] Its physical and chemical properties are summarized in the table below.

Property	Value	Reference
CAS Number	643-03-8	[2][3]
Molecular Formula	C6H14O6	[3]
Molecular Weight	182.17 g/mol	[3]
Synonyms	D-Talitol, (2R,3R,4S,5R)-hexane-1,2,3,4,5,6-hexol	[3][4]
Physical Description	White to off-white powder or crystal	[1]
Melting Point	105-108 °C
Solubility	Soluble in water
Natural Sources	Brown algae (e.g., Notheia anomala)	[1]

Metabolic Pathway of D-Altritol in Agrobacterium tumefaciens C58

D-Altritol serves as a carbon source for certain bacteria, such as Agrobacterium tumefaciens C58. This bacterium possesses a catabolic pathway that converts D-Altritol into a central metabolite of glycolysis, D-fructose 6-phosphate. This pathway involves a series of enzymatic reactions, beginning with the oxidation of D-Altritol.

The key steps in this metabolic pathway are:

• Oxidation: D-Altritol is first oxidized to D-tagatose. This reaction is catalyzed by the enzyme D-altritol-5-dehydrogenase (D-A5DH).[5]

• Phosphorylation: The resulting D-tagatose is then phosphorylated to D-tagatose 6-phosphate.

• Epimerization: Finally, D-tagatose 6-phosphate is converted to D-fructose 6-phosphate, which can then enter the glycolytic pathway.[2]

Caption: Catabolic pathway of D-Altritol in Agrobacterium tumefaciens.

Experimental Protocols and Methodologies

Chemoenzymatic Synthesis of D-Altritol Derivatives

The enzymatic oxidation of D-altritol to D-tagatose can be achieved using D-altritol-5-dehydrogenase.[5] A general protocol for such a chemoenzymatic synthesis would involve:

• Enzyme Expression and Purification: The gene encoding D-altritol-5-dehydrogenase from a source organism like Agrobacterium tumefaciens is cloned into an expression vector and transformed into a suitable host, such as E. coli. The enzyme is then overexpressed and purified using standard chromatographic techniques.

• Enzymatic Reaction: The purified enzyme is incubated with D-Altritol in a buffered solution at an optimal pH and temperature. The reaction progress can be monitored over time by taking aliquots and analyzing them.

• Product Characterization: The product of the reaction, D-tagatose, can be identified and quantified using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[5]

Extraction of D-Altritol from Natural Sources (e.g., Brown Algae)

A general workflow for the extraction and purification of D-Altritol from algal biomass includes the following steps:

• Biomass Harvesting and Preparation: Algal biomass is harvested, washed to remove salts and debris, and then freeze-dried or oven-dried. The dried biomass is ground into a fine powder to increase the surface area for extraction.

• Solvent Extraction: The powdered biomass is subjected to solvent extraction, often using a polar solvent like ethanol or a mixture of solvents. This can be performed at room temperature with stirring or using techniques like sonication or microwave-assisted extraction to improve efficiency.

• Purification: The crude extract is then purified to isolate D-Altritol. This typically involves multiple chromatographic steps, such as column chromatography with silica gel or ion-exchange resins.

• Analysis and Identification: The purified compound is analyzed and its identity confirmed using methods like High-Performance Liquid Chromatography (HPLC), GC-MS, and NMR.

Caption: General workflow for the extraction of D-Altritol from algae.

Analytical Methods for D-Altritol Detection and Quantification

Accurate detection and quantification of D-Altritol are crucial for research and quality control. The most common analytical techniques employed are:

• High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique for the separation and quantification of sugar alcohols. D-Altritol can be separated on various types of columns, such as those with amino-based stationary phases. Detection is often achieved using a refractive index (RI) detector or an evaporative light scattering detector (ELSD).

• Gas Chromatography-Mass Spectrometry (GC-MS): For GC-MS analysis, D-Altritol is typically derivatized to increase its volatility. This is often done by converting the hydroxyl groups to their trimethylsilyl (TMS) ethers. The derivatized compound is then separated by GC and detected by MS, which provides both quantitative data and structural information based on the fragmentation pattern.[6]

Applications and Future Directions

D-Altritol is primarily used as a biochemical reagent in life science research.[3] Its structural similarity to other sugar alcohols makes it a valuable tool for studying enzyme specificity and metabolic pathways. There is also interest in its potential use in the food and pharmaceutical industries as a low-calorie sweetener, similar to other polyols. Further research into its biological activities and potential health benefits may open up new avenues for its application in drug development and nutritional science.

References

• 1. Altritol synthesis by Notheia anomala - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. D-Altritol | C6H14O6 | CID 151263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Harnessing enzyme promiscuity of alditol-2-dehydrogenases for oxidation of alditols to enantiopure ketoses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility and Stability of D-Altritol in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Altritol, a hexitol and an isomer of more common sugar alcohols like D-sorbitol and D-mannitol, holds potential in various pharmaceutical and biotechnological applications. A thorough understanding of its physicochemical properties, particularly its aqueous solubility and stability, is paramount for formulation development, manufacturing, and ensuring product efficacy and safety. This technical guide provides a comprehensive overview of the available data on D-Altritol's characteristics and offers detailed experimental protocols for its analysis. Due to the limited direct experimental data for D-Altritol, this guide leverages data from its isomers, D-mannitol and D-sorbitol, to provide a robust framework for its characterization. This document adheres to the principles outlined in the ICH Q1A (R2) guidelines for stability testing of new drug substances and products.[1][2][3][4]

Physicochemical Properties of D-Altritol

D-Altritol is a white, crystalline powder.[5] Its fundamental physicochemical properties are summarized in Table 1. These properties are crucial for predicting its behavior in aqueous solutions and for developing appropriate analytical methods.

Table 1: Physicochemical Properties of D-Altritol

Property	Value	Reference
Molecular Formula	C₆H₁₄O₆	[5][6][7]
Molecular Weight	182.17 g/mol	[5][6]
Melting Point	66-67 °C	[5]
Density	1.596 g/cm³	[5]
XLogP3	-3.1	[5][6]
Hydrogen Bond Donor Count	6	[5][6]
Hydrogen Bond Acceptor Count	6	[5][6]
Rotatable Bond Count	5	[6]
Physical Description	White to off-white powder or crystal	[5][8]
Storage Conditions	2-8°C	[5]

Aqueous Solubility of D-Altritol and its Isomers

Table 2: Aqueous Solubility of D-Mannitol at Various Temperatures

Temperature (°C)	Solubility ( g/100 g water)	Reference
7	~10	[9]
14	13	[9]
25	18	[9]

Table 3: Aqueous Solubility of D-Sorbitol at Various Temperatures

Temperature (°C)	Solubility ( g/100 g water)	Reference
10	190	[10]
20	225	[10]
30	290	[10]
40	380	[10]
50	500	[10]

Note: The significant difference in solubility between D-mannitol and D-sorbitol, despite being isomers, highlights the impact of stereochemistry on crystal lattice energy and solute-solvent interactions. It is anticipated that the solubility of D-Altritol will also be highly dependent on its specific stereoisomeric form.

Experimental Protocol for Determining Aqueous Solubility

A robust determination of D-Altritol's aqueous solubility should be conducted using established methods such as the shake-flask method for thermodynamic solubility or nephelometric assays for kinetic solubility.[11][12][13]

This method is considered the "gold standard" for determining the equilibrium solubility of a compound.[11]

• Preparation of Saturated Solution: Add an excess amount of solid D-Altritol to a known volume of the desired aqueous buffer (e.g., phosphate-buffered saline at various pH values) in a sealed container.

• Equilibration: Agitate the suspension at a constant temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Separate the undissolved solid from the solution by centrifugation and/or filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: Analyze the concentration of D-Altritol in the clear supernatant using a validated analytical method, such as HPLC-RI or GC-MS after derivatization.

Workflow for Thermodynamic Solubility Determination.

Stability of D-Altritol in Aqueous Solutions

The stability of a drug substance in aqueous solution is a critical quality attribute. Degradation can lead to a loss of potency and the formation of potentially harmful impurities. While D-Altritol is generally stable under normal conditions, forced degradation studies are essential to understand its degradation pathways and to develop stability-indicating analytical methods.[7]

Forced Degradation Studies

Forced degradation, or stress testing, involves subjecting the drug substance to conditions more severe than accelerated stability testing to identify potential degradation products and pathways.[14][15][16][17][18] The typical stress conditions include hydrolysis, oxidation, photolysis, and thermal stress. A degradation of 5-20% is generally considered optimal for these studies.[15][16]

• Stock Solution Preparation: Prepare a stock solution of D-Altritol in the appropriate aqueous medium.

• Stress Conditions:

  • Acidic Hydrolysis: Adjust the pH of the D-Altritol solution to acidic conditions (e.g., 0.1 N HCl) and heat (e.g., 60°C) for a defined period.

  • Alkaline Hydrolysis: Adjust the pH of the D-Altritol solution to alkaline conditions (e.g., 0.1 N NaOH) and heat (e.g., 60°C) for a defined period.

  • Oxidative Degradation: Treat the D-Altritol solution with an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

  • Thermal Degradation: Heat the D-Altritol solution at an elevated temperature (e.g., 80°C).

  • Photolytic Degradation: Expose the D-Altritol solution to a controlled light source (e.g., ICH-compliant photostability chamber).

• Time Points: Sample the solutions at various time points to monitor the extent of degradation.

• Sample Analysis: Analyze the samples using a stability-indicating analytical method to quantify the remaining D-Altritol and to detect and quantify any degradation products.

Forced Degradation Study Workflow.

Analytical Methodologies for D-Altritol Quantification

Accurate and precise analytical methods are crucial for both solubility and stability studies. Since D-Altritol lacks a UV chromophore, common analytical techniques for its quantification include High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RI) and Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization.

HPLC with Refractive Index Detection (HPLC-RI)

HPLC-RI is a widely used technique for the analysis of sugar alcohols.[19][20][21][22]

• Principle: The refractive index detector measures the difference in the refractive index between the mobile phase and the sample eluting from the column.

• Column: Typically, an amino-based or a specific ion-exclusion column (e.g., Bio-Rad Aminex HPX-87H) is used for the separation of carbohydrates.[19]

• Mobile Phase: An isocratic mobile phase, often a mixture of acetonitrile and water or dilute acid, is employed.[19][22]

• Sample Preparation: Samples from solubility or stability studies are typically diluted with the mobile phase and filtered before injection.

• Validation: The method should be validated for linearity, accuracy, precision, and specificity according to ICH guidelines.

Gas Chromatography-Mass Spectrometry (GC-MS) after Derivatization

GC-MS offers high sensitivity and specificity for the quantification and identification of alditols.[23][24][25][26][27]

• Principle: Due to their low volatility, alditols must be derivatized to more volatile compounds before GC analysis. Acetate derivatization is a common approach.[23][27] The mass spectrometer provides structural information for identification.

• Derivatization: The hydroxyl groups of D-Altritol are acetylated using reagents like acetic anhydride in the presence of a catalyst.[23]

• Column: A capillary column with a suitable stationary phase (e.g., DB-5MS) is used for separation.[23]

• Detection: Mass spectrometry is used for detection, often in the selected ion monitoring (SIM) mode for enhanced sensitivity and specificity.[23]

• Quantification: Quantification is typically performed using an external standard method with calibration curves.[23]

Conclusion

While direct experimental data on the aqueous solubility and stability of D-Altritol is scarce, this technical guide provides a comprehensive framework for its characterization based on the properties of its isomers and established analytical methodologies. The provided experimental protocols for solubility determination and forced degradation studies, in conjunction with validated HPLC-RI or GC-MS methods, will enable researchers and drug development professionals to generate the necessary data to support the formulation and development of D-Altritol-containing products. It is imperative that these studies are conducted to fully understand the physicochemical behavior of D-Altritol and to ensure the quality, safety, and efficacy of its final dosage forms.

References

• 1. FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 2. ICH Q1 guideline on stability testing of drug substances and drug products | European Medicines Agency (EMA) [ema.europa.eu]
• 3. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. researchgate.net [researchgate.net]
• 5. echemi.com [echemi.com]
• 6. D-Talitol | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 7. cymitquimica.com [cymitquimica.com]
• 8. D-Altritol | C6H14O6 | CID 151263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. asset.library.wisc.edu [asset.library.wisc.edu]
• 11. Aqueous Solubility - Creative Biolabs [creative-biolabs.com]
• 12. Aqueous Solubility Assay - Enamine [enamine.net]
• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 14. biopharminternational.com [biopharminternational.com]
• 15. q1scientific.com [q1scientific.com]
• 16. sgs.com [sgs.com]
• 17. ijrpp.com [ijrpp.com]
• 18. ajpsonline.com [ajpsonline.com]
• 19. Analysis of sugars, small organic acids, and alcohols by HPLC-RID [protocols.io]
• 20. Improvement in Analytical Methods for Determination of Sugars in Fermented Alcoholic Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Determination of Sugar Alcohol in Foods by HPLC Method [spkx.net.cn]
• 23. [Determination of alditols in wine by gas chromatography-mass spectrometry after acetate derivatization] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. pubs.acs.org [pubs.acs.org]
• 25. Optimized GC-MS method to simultaneously quantify acetylated aldose, ketose, and alditol for plant tissues based on derivatization in a methyl sulfoxide/1-methylimidazole system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. pubs.acs.org [pubs.acs.org]
• 27. taylorfrancis.com [taylorfrancis.com]

A Technical Guide to the Spectroscopic Analysis of D-Altritol

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the spectroscopic data for D-Altritol, a hexitol and sugar alcohol.[1][2] The guide covers Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), presenting predicted and experimental data in structured tables. Detailed experimental protocols are provided to aid in the replication and analysis of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a fundamental technique for elucidating the structure of organic molecules like D-Altritol.[3][4] Due to the structural similarity of the protons and carbons in sugar alcohols, their NMR spectra are often complex, characterized by significant signal overlap, particularly in the ¹H NMR spectrum.

¹H NMR Spectroscopic Data

The predicted ¹H NMR spectrum of D-Altritol in D₂O shows a cluster of signals in the 3.6-3.9 ppm range, which is characteristic of methine and methylene protons attached to hydroxyl groups in sugar alcohols.[5]

Table 1: Predicted ¹H NMR Chemical Shifts for D-Altritol

Atom No.	Predicted Chemical Shift (ppm)	Multiplicity
H1, H6	~3.65	Doublet of Doublets
H3	~3.73	Multiplet
H2	~3.77	Doublet
H4, H5	~3.84	Doublet of Doublets
Source: Data predicted and compiled from various spectroscopic databases.[6]

¹³C NMR Spectroscopic Data

The predicted ¹³C NMR spectrum provides distinct signals for each carbon atom in the D-Altritol backbone. These chemical shifts are typical for sp³ hybridized carbons bonded to oxygen.

Table 2: Predicted ¹³C NMR Chemical Shifts for D-Altritol

Atom No.	Predicted Chemical Shift (ppm)
C1, C6	~64.0
C3	~70.5
C2, C4, C5	~72.0 - 73.0
Source: Data predicted by computational models.[1]

Experimental Protocol for NMR Analysis

This protocol outlines a general procedure for acquiring high-quality NMR spectra of polyols such as D-Altritol.[7]

• Sample Preparation:

  • Accurately weigh 10-25 mg of D-Altritol for ¹H NMR (or 50-100 mg for ¹³C NMR) into a clean, dry vial.[7]

  • Add approximately 0.6-0.7 mL of a suitable deuterated solvent, such as Deuterium Oxide (D₂O), which is ideal for dissolving polar polyols.[7]

  • Transfer the solution to an NMR tube.

• Instrument Setup:

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Tune and shim the probe to optimize magnetic field homogeneity.

• Spectrum Acquisition:

  • ¹H NMR: Acquire a standard 1D ¹H spectrum. The spectral width should be set to include all relevant signals (typically 0-10 ppm).[7]

  • ¹³C NMR: Acquire a broadband-decoupled ¹³C spectrum. Due to the lower natural abundance of ¹³C, a greater number of scans will be required compared to ¹H NMR.

  • DEPT-135: Run a DEPT-135 experiment to differentiate between CH₃/CH (positive peaks) and CH₂ (negative peaks) signals, which is particularly useful for assigning the C1/C6 methylene carbons.[7]

• Data Processing:

  • Apply a window function (e.g., exponential multiplication) to the Free Induction Decay (FID) to improve the signal-to-noise ratio.

  • Perform a Fourier Transform to convert the FID into the frequency-domain spectrum.

  • Phase and baseline correct the spectrum.

  • Reference the spectrum using an internal or external standard (e.g., DSS for samples in D₂O).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[8] For D-Altritol, the spectrum is dominated by absorptions from its hydroxyl (O-H) and alkane (C-H, C-C, C-O) moieties.

Characteristic IR Absorption Bands

The IR spectrum of D-Altritol is expected to show the following key absorption bands, characteristic of an alcohol.[9]

Table 3: Expected IR Absorption Bands for D-Altritol

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)	Intensity
O-H	Stretch	3600 - 3200	Strong, Broad
C-H	Stretch	3000 - 2850	Medium
O-H	Bend	1450 - 1350	Medium
C-O	Stretch	1150 - 1050	Strong
Source: General IR absorption ranges for alcohols.[9][10]

Experimental Protocol for IR Analysis

This protocol describes the Attenuated Total Reflectance (ATR) method, a common technique for analyzing solid samples.[11]

• Instrument Preparation:

  • Ensure the ATR crystal (e.g., diamond) is clean.[11]

  • Perform a background spectrum scan with the empty ATR cell. This spectrum is automatically subtracted from the sample spectrum.[11]

• Sample Analysis:

  • Place a small amount of solid D-Altritol powder directly onto the ATR crystal.

  • Apply pressure using the built-in clamp to ensure good contact between the sample and the crystal.

  • Collect the spectrum. Typically, 16 to 32 scans are co-added to obtain a high-quality spectrum with a resolution of 4 cm⁻¹.[11]

• Cleaning:

  • After analysis, clean the ATR crystal meticulously with a suitable solvent (e.g., ethanol or isopropanol) and a soft cloth to prevent cross-contamination.[11]

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. For polyols like D-Altritol, Gas Chromatography-Mass Spectrometry (GC-MS) often requires derivatization to increase volatility, while Liquid Chromatography-Mass Spectrometry (LC-MS) can analyze the compound directly.

GC-MS Data (Derivatized)

Polyols are typically derivatized, for example by trimethylsilylation (TMS), before GC-MS analysis. This process replaces the acidic protons of the hydroxyl groups with TMS groups, making the molecule more volatile.

Table 4: Mass Spectrometry Data for Altritol, TMS Derivative

Parameter	Value
Molecular Formula	C₂₄H₆₂O₆Si₆
Molecular Weight	615.26 g/mol
Analysis Method	Gas Chromatography - Mass Spectrometry
Key Fragments (m/z)	Data for specific fragments is often complex due to rearrangements. Analysis typically focuses on the retention time and molecular ion peak if observable.
Source: NIST Mass Spectrometry Data Center.[12]

LC-MS/MS Data (Predicted)

In LC-MS with electrospray ionization (ESI), D-Altritol (MW: 182.17 g/mol [2]) is expected to be detected as an adduct with a proton [M+H]⁺, sodium [M+Na]⁺, or other cations. Tandem MS (MS/MS) would reveal characteristic fragmentation patterns, primarily involving the loss of water molecules.

Table 5: Predicted LC-MS Ions and Fragments for D-Altritol

Ion	Predicted m/z	Description
[M+H]⁺	183.086	Protonated molecule
[M+Na]⁺	205.068	Sodiated adduct
[M+H-H₂O]⁺	165.075	Loss of one water molecule
[M+H-2H₂O]⁺	147.065	Loss of two water molecules
[M+H-3H₂O]⁺	129.054	Loss of three water molecules
Source: Predicted based on the molecular weight of D-Altritol and common fragmentation pathways for polyols.[13]

Experimental Protocol for LC-MS/MS Analysis

This protocol provides a general method for the analysis of polyols in a solution.[13]

• Sample Preparation:

  • Prepare a stock solution of D-Altritol in a suitable solvent (e.g., deionized water or a water/methanol mixture).

  • Create a series of dilutions to be used for calibration.

  • Filter the samples through a 0.22 µm syringe filter before injection to remove particulates.

• LC Separation:

  • Column: Use a column suitable for polar compounds, such as an amino-based or HILIC (Hydrophilic Interaction Liquid Chromatography) column.

  • Mobile Phase: A gradient of acetonitrile and water is commonly used.

  • Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

• MS Detection:

  • Ionization Source: Use an Electrospray Ionization (ESI) source, typically in positive ion mode.

  • Analysis Mode: Acquire data in full scan mode to identify the m/z of the parent ion (e.g., [M+Na]⁺).

  • MS/MS Analysis: Use Multiple Reaction Monitoring (MRM) for quantification or product ion scan for structural confirmation. Select the parent ion and subject it to collision-induced dissociation (CID) to generate characteristic fragment ions.[13]

Visualization of D-Altritol Catabolism

D-Altritol can be catabolized by certain microorganisms. The pathway involves the oxidation of D-altritol to D-tagatose, which is then phosphorylated and epimerized to enter central glycolysis as D-fructose 6-phosphate.[14]

Caption: Verified catabolic pathway of D-Altritol.[14]

References

• 1. NP-MRD: Showing NP-Card for d-altritol (NP0251634) [np-mrd.org]
• 2. D-Altritol | C6H14O6 | CID 151263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Can Benchtop NMR Determine EO Content in Polyols? [thermofisher.cn]
• 4. ejournal.upi.edu [ejournal.upi.edu]
• 5. researchgate.net [researchgate.net]
• 6. Human Metabolome Database: 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000765) [hmdb.ca]
• 7. benchchem.com [benchchem.com]
• 8. athabascau.ca [athabascau.ca]
• 9. youtube.com [youtube.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. mdpi.com [mdpi.com]
• 12. Altritol, TMS [webbook.nist.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Unveiling the Industrial Potential of D-Altritol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: D-Altritol, a six-carbon sugar alcohol, is an intriguing but relatively underexplored polyol with a unique stereochemistry that presents a range of potential industrial applications. From its potential as a low-calorie sweetener to its role as a chiral building block in the synthesis of complex molecules and its involvement in biological pathways, D-Altritol offers a versatile platform for innovation. This technical guide provides an in-depth exploration of the core industrial applications of D-Altritol, presenting quantitative data, detailed experimental protocols, and visualizations of key processes to support further research and development.

Physicochemical Properties of D-Altritol

A thorough understanding of the physicochemical properties of D-Altritol is fundamental for its application in various industrial processes. The following table summarizes key quantitative data for D-Altritol.

Property	Value	Reference
Molecular Formula	C₆H₁₄O₆	[1][2][3]
Molecular Weight	182.17 g/mol	[1][2][3]
Melting Point	66-67 °C	[2]
Boiling Point	494.9 °C at 760 mmHg	[2]
Density	1.596 g/cm³	[2]
Solubility	Soluble in water	[1]
Appearance	White to off-white powder or crystal	[2]

Potential Industrial Applications

Low-Calorie Sweetener in the Food Industry

Regulatory Status: A crucial aspect for the application of any new food ingredient is its regulatory approval. A search of the U.S. Food and Drug Administration's (FDA) Generally Recognized as Safe (GRAS) Notice Inventory did not yield a specific GRAS notification for D-Altritol.[9][10][11] Further toxicological studies and regulatory submissions would be necessary for its use as a food additive.

Logical Relationship for Sweetener Development

Development pathway for D-Altritol as a sweetener.

Chiral Building Block in Organic Synthesis

The defined stereochemistry of D-Altritol makes it a valuable starting material in "chiral pool" synthesis, a strategy that utilizes readily available enantiopure compounds to synthesize complex chiral molecules.[12][13][14][15] This approach can significantly reduce the number of synthetic steps and improve the overall efficiency of total synthesis. While a specific, detailed example of D-Altritol being used for the synthesis of a complex natural product was not found in the reviewed literature, the general principle of using chiral polyols like D-mannitol is well-established for the synthesis of various natural products.

Hypothetical Synthetic Workflow: The following diagram illustrates a generalized workflow for utilizing a chiral hexitol like D-Altritol in the synthesis of a complex target molecule.

Chiral pool synthesis workflow using D-Altritol.

Precursor for Altritol Nucleic Acids (ANA) in Drug Development

A significant and well-documented application of D-Altritol is in the synthesis of altritol nucleic acids (ANA), which are modified oligonucleotides with potential therapeutic applications. In ANA, the natural ribose sugar is replaced by a six-membered altritol ring. This modification can confer unique properties to the oligonucleotide, such as increased stability against nucleases and altered binding affinity to target RNA.

Experimental Protocol: Synthesis of Altritol Nucleoside Phosphoramidites

The synthesis of ANA requires the preparation of altritol nucleoside phosphoramidite building blocks.[16] The following protocol is a generalized procedure based on the literature.[16]

Starting Material: 1,5:2,3-dianhydro-4,6-O-benzylidene-D-allitol.

Overall Reaction Scheme:

• Nucleophilic Ring Opening: The epoxide ring of the starting material is opened by a nucleophilic attack of a protected nucleobase (e.g., adenine, guanine, cytosine, or uracil). This reaction is base-specific and may require different conditions for each nucleobase.[16]

  • For adenine and uracil nucleosides, the use of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) salts of the nucleobases is effective.[16]

  • For the alkylation of 2-amino-6-chloropurine (a guanine precursor), phase transfer catalysis with 18-crown-6 and potassium carbonate is optimal.[16]

• Synthesis of Cytosine Nucleoside: The cytosine altritol nucleoside can be synthesized from the corresponding uracil congener.[16]

• Protection of the 3'-Hydroxyl Group: The 3'-hydroxyl group of the altritol sugar is protected, for example, with a benzoyl group, to allow for controlled synthesis of the oligonucleotide chain.[16]

• Phosphitylation: The final step is the introduction of the phosphoramidite moiety at the desired position on the altritol sugar, creating the building block for oligonucleotide synthesis.

Workflow for Altritol Nucleoside Phosphoramidite Synthesis:

Synthesis of altritol nucleoside phosphoramidites.

Potential as a Kinase Inhibitor

There is an indication in the literature that D-Talitol (a synonym for D-Altritol) may inhibit b-raf kinase activity. While the specific context and quantitative data are limited, this suggests a potential avenue for D-Altritol in drug discovery, particularly in oncology, as BRAF is a key protein in a signaling pathway that controls cell growth and is often mutated in cancers.

Experimental Protocol: In Vitro BRAF Kinase Assay

To investigate the potential inhibitory effect of D-Altritol on BRAF kinase, a standard in vitro kinase assay can be performed. The following is a generalized protocol based on commercially available kits and published methods.[17][18][19][20][21]

Materials:

• Recombinant active BRAF kinase

• Kinase substrate (e.g., unactive MEK1)

• ATP

• Kinase assay buffer

• D-Altritol (test compound)

• Positive control inhibitor (e.g., a known BRAF inhibitor)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• 96-well or 384-well plates

Procedure:

• Prepare Reagents:

  • Thaw all reagents on ice.

  • Prepare a dilution series of D-Altritol in the appropriate solvent (e.g., DMSO) and then dilute further in kinase assay buffer.

  • Prepare a solution of the positive control inhibitor.

  • Prepare a master mix containing kinase assay buffer, ATP, and the kinase substrate.

• Enzyme Reaction:

  • Add the diluted D-Altritol or control solutions to the wells of the assay plate.

  • Add the diluted active BRAF kinase to all wells except the blank control.

  • Initiate the kinase reaction by adding the master mix to all wells.

• Incubation: Incubate the plate at a specified temperature (e.g., ambient temperature or 30 °C) for a defined period (e.g., 40 minutes).[18]

• Detection:

  • Stop the kinase reaction and measure the amount of ADP produced using a detection reagent such as ADP-Glo™. This typically involves a two-step process of adding a reagent to deplete unused ATP, followed by a reagent to convert ADP to ATP and measure the light output via a luciferase reaction.[18]

• Data Analysis:

  • Correct the luminescence readings by subtracting the blank control.

  • Calculate the percent inhibition for each concentration of D-Altritol compared to the no-inhibitor control.

  • Determine the IC₅₀ value of D-Altritol by plotting the percent inhibition against the log of the inhibitor concentration.

BRAF Kinase Inhibition Assay Workflow:

Workflow for a BRAF kinase inhibition assay.

Biological Pathways

D-Altritol Catabolism

Understanding the metabolic fate of D-Altritol is crucial for its potential applications, particularly as a food ingredient. The catabolic pathway of D-Altritol has been elucidated and involves a series of enzymatic conversions.[22]

Signaling Pathway of D-Altritol Catabolism:

Catabolic pathway of D-Altritol.

Future Outlook

D-Altritol holds considerable promise for various industrial applications. However, further research is required to fully realize its potential. Key areas for future investigation include:

• Quantitative Sensory Analysis: Detailed studies are needed to quantify the relative sweetness of D-Altritol and characterize its sensory profile.

• Toxicological and Metabolic Studies: Comprehensive safety and metabolic studies are essential to support a GRAS notification for its use in food.

• Chiral Pool Synthesis Applications: The exploration of D-Altritol as a starting material for the synthesis of high-value, complex natural products and pharmaceuticals should be pursued.

• Kinase Inhibition Profiling: A broader screening of D-Altritol against a panel of kinases is warranted to identify potential new therapeutic targets.

• Optimization of Synthesis: The development of more efficient and scalable synthetic routes, including enzymatic methods, for the production of D-Altritol will be crucial for its commercial viability.

References

• 1. D-Talitol | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. echemi.com [echemi.com]
• 3. D-Altritol | C6H14O6 | CID 151263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. polyols-eu.org [polyols-eu.org]
• 5. dietvsdisease.org [dietvsdisease.org]
• 6. Polyol Sweeteners - Nutra Food Ingredients [nutrafoodingredients.com]
• 7. caloriecontrol.org [caloriecontrol.org]
• 8. The Sweetener Book [sweetenerbook.com]
• 9. fda.gov [fda.gov]
• 10. fda.gov [fda.gov]
• 11. GRAS Notices [hfpappexternal.fda.gov]
• 12. keio.elsevierpure.com [keio.elsevierpure.com]
• 13. researchgate.net [researchgate.net]
• 14. Navigating the Chiral Pool in the Total Synthesis of Complex Terpene Natural Products. | Semantic Scholar [semanticscholar.org]
• 15. Chiral pool - Wikipedia [en.wikipedia.org]
• 16. Synthesis of altritol nucleoside phosphoramidites for oligonucleotide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. bpsbioscience.com [bpsbioscience.com]
• 18. cdn1.sinobiological.com [cdn1.sinobiological.com]
• 19. Identification of BRAF inhibitors through in silico screening - PMC [pmc.ncbi.nlm.nih.gov]
• 20. documents.thermofisher.com [documents.thermofisher.com]
• 21. bpsbioscience.com [bpsbioscience.com]
• 22. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of D-Altritol from D-Psicose: A Detailed Guide for Researchers

Application Note

The synthesis of D-altritol, a rare sugar alcohol, from the readily available ketose D-psicose is a topic of significant interest for researchers in drug development and chemical synthesis. The primary challenge in this conversion lies in the stereoselective reduction of the C2 keto group of D-psicose, which can yield two epimeric alditols: D-allitol and D-altritol. While enzymatic methods have been shown to be highly stereoselective for the production of D-allitol, chemical reduction methods offer a pathway to obtaining D-altritol, often as a mixture with D-allitol, which then requires subsequent purification.

This document provides a comprehensive overview of the available methods for the synthesis of D-altritol from D-psicose, with a focus on chemical reduction and subsequent purification. Detailed protocols are provided to guide researchers in this synthetic process.

Introduction

D-psicose (also known as D-allulose) is a C3 epimer of D-fructose and serves as a valuable chiral starting material for the synthesis of other rare sugars and sugar alcohols. The reduction of the carbonyl group at the C2 position of D-psicose leads to the formation of a new chiral center, resulting in the diastereomeric hexitols D-allitol and D-altritol. The stereochemical outcome of this reduction is highly dependent on the chosen method.

Enzymatic reductions, for instance, using ribitol dehydrogenase, have demonstrated high stereoselectivity, almost exclusively producing D-allitol. In contrast, chemical reductions, such as catalytic hydrogenation or reduction with metal hydrides like sodium borohydride, are generally less stereoselective and can produce a mixture of both D-allitol and D-altritol. This necessitates a robust purification strategy to isolate the desired D-altritol.

This guide will focus on the chemical reduction approach to synthesize D-altritol from D-psicose, followed by a detailed purification protocol.

Experimental Protocols

Protocol 1: Chemical Reduction of D-Psicose via Catalytic Hydrogenation

This protocol describes the non-stereoselective reduction of D-psicose to a mixture of D-altritol and D-allitol using catalytic hydrogenation.

Materials:

• D-psicose

• Raney Nickel (or other suitable hydrogenation catalyst such as Ruthenium on carbon)

• Deionized water

• Hydrogen gas (high purity)

• High-pressure autoclave reactor

Procedure:

• Catalyst Preparation: If using Raney Nickel, wash the catalyst slurry several times with deionized water to remove any residual alkali.

• Reaction Setup: In a high-pressure autoclave reactor, dissolve a known amount of D-psicose in deionized water to a desired concentration (e.g., 10-20% w/v).

• Catalyst Addition: Add the pre-washed Raney Nickel catalyst to the D-psicose solution. The catalyst loading can be varied (e.g., 5-10% by weight of D-psicose).

• Hydrogenation: Seal the reactor and purge it several times with nitrogen gas, followed by purging with hydrogen gas. Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-100 bar).

• Reaction Conditions: Heat the reactor to the desired temperature (e.g., 100-150°C) with constant stirring. The reaction time will vary depending on the temperature, pressure, and catalyst loading, and should be monitored for the complete consumption of D-psicose.

• Reaction Monitoring: The progress of the reaction can be monitored by taking aliquots at different time intervals and analyzing them by HPLC or TLC.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas. Filter the reaction mixture to remove the catalyst. The resulting aqueous solution contains a mixture of D-altritol and D-allitol.

Protocol 2: Purification of D-Altritol by Column Chromatography

This protocol outlines the separation of D-altritol from D-allitol using column chromatography.

Materials:

• Crude mixture of D-altritol and D-allitol from Protocol 1

• Silica gel (for column chromatography)

• Solvent system (e.g., a gradient of ethanol in ethyl acetate or isopropanol in ethyl acetate)

• Thin Layer Chromatography (TLC) plates and developing chamber

• Staining solution (e.g., p-anisaldehyde or potassium permanganate)

• Rotary evaporator

Procedure:

• Sample Preparation: Concentrate the aqueous solution from Protocol 1 under reduced pressure using a rotary evaporator to obtain a viscous syrup.

• Column Packing: Prepare a silica gel column using the chosen solvent system as the eluent.

• Sample Loading: Dissolve the crude syrup in a minimum amount of the initial eluent and load it onto the prepared column.

• Elution: Elute the column with the chosen solvent system. A gradient elution, gradually increasing the polarity of the solvent, is often effective for separating diastereomers.

• Fraction Collection: Collect fractions of the eluate.

• TLC Analysis: Monitor the collected fractions by TLC to identify the fractions containing D-altritol and D-allitol. The two diastereomers should have different Rf values.

• Pooling and Concentration: Pool the fractions containing pure D-altritol (as determined by TLC) and concentrate them under reduced pressure to obtain pure D-altritol.

• Characterization: Confirm the identity and purity of the isolated D-altritol using analytical techniques such as NMR spectroscopy and mass spectrometry.

Data Presentation

Parameter	Catalytic Hydrogenation	Notes
Substrate	D-Psicose
Products	D-Altritol and D-Allitol	Diastereomeric mixture
Catalyst	Raney Nickel, Ru/C	Other hydrogenation catalysts may also be used.
Temperature	100-150 °C	Higher temperatures may lead to side reactions.
Pressure	50-100 bar H₂	Higher pressure generally increases the reaction rate.
Solvent	Water
Yield	Quantitative conversion of D-psicose	The ratio of D-altritol to D-allitol needs to be determined.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of D-altritol from D-psicose.

Caption: Workflow for D-Altritol Synthesis and Purification.

Logical Relationship of Products

The reduction of D-psicose at the C2 position leads to the formation of two possible stereoisomers, D-altritol and D-allitol.

Caption: Diastereomeric Products from D-Psicose Reduction.

Conclusion

The synthesis of D-altritol from D-psicose is achievable through chemical reduction methods, which typically yield a mixture of D-altritol and its diastereomer, D-allitol. The provided protocols for catalytic hydrogenation and subsequent chromatographic purification offer a practical approach for researchers to obtain D-altritol for their studies. Careful optimization of the reduction conditions and the purification process is essential to maximize the yield and purity of the final product. Further research into stereoselective catalysts for the reduction of D-psicose could significantly improve the efficiency of D-altritol synthesis.

Application Notes and Protocols for D-Altritol in Cell Culture

For research use only. Not for use in diagnostic procedures.

Introduction

D-Altritol, a C2 epimer of D-mannitol, is a naturally occurring sugar alcohol found in some algae and plants.[1] While its metabolic pathways have been partially elucidated in microorganisms, its specific roles and applications in mammalian cell culture are not yet well-documented in publicly available literature. In bacteria such as Agrobacterium tumefaciens, D-altritol can be catabolized, beginning with its oxidation to D-tagatose.[2]

These application notes provide a general framework for researchers to begin investigating the effects of D-Altritol on mammalian cells. The provided protocols are intended as a starting point and will require optimization for specific cell lines and experimental goals. Due to the limited data on its biological activity in mammalian systems, initial experiments should focus on determining its cytotoxicity and effective concentration range.

Physicochemical Properties

Property	Value	Source
Synonyms	D-Talitol, Altritol	[1][3]
Molecular Formula	C6H14O6	[1]
Molecular Weight	182.17 g/mol	[1]
Appearance	White powder	[1]
Solubility	Soluble in water	Inferred from polyol nature

Hypothesized Cellular Signaling Pathway

Given that D-Altritol is a sugar alcohol, it may interact with cellular metabolic pathways, particularly those involved in polyol metabolism. It could potentially compete with other sugars or polyols for cellular uptake or enzymatic activity. The following diagram illustrates a hypothesized pathway where D-Altritol might influence cellular processes. This is a speculative model that requires experimental validation.

References

• 1. D-Altritol | C6H14O6 | CID 151263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]

D-Altritol as a Substrate for Dehydrogenase Enzymes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of D-Altritol as a substrate for various dehydrogenase enzymes. This document includes key kinetic data, detailed experimental protocols for enzyme assays, and visualizations of the relevant metabolic pathways and experimental workflows.

Introduction

D-Altritol, a six-carbon sugar alcohol, serves as a substrate for specific dehydrogenase enzymes, playing a role in microbial catabolism. Understanding the interaction between D-Altritol and these enzymes is crucial for research in areas such as microbial metabolism, enzyme kinetics, and potentially for the development of novel therapeutic agents. This document focuses on two key enzymes known to utilize D-Altritol: D-altritol 5-dehydrogenase from Agrobacterium fabrum (formerly Agrobacterium tumefaciens) C58 and sheep liver sorbitol dehydrogenase.

Data Presentation: Kinetic Parameters

The following table summarizes the kinetic constants for the interaction of D-Altritol with D-altritol 5-dehydrogenase and sheep liver sorbitol dehydrogenase. This data is essential for comparative analysis and for designing experiments involving these enzymes.

Enzyme	Source Organism	Substrate	K_m_ (mM)	k_cat_ (s⁻¹)	k_cat_/K_m_ (M⁻¹s⁻¹)	pH	Temperature (°C)	Reference
D-Altritol 5-dehydrogenase (EC 1.1.1.407)	Agrobacterium fabrum C58	D-Altritol	1.4	1.9	1357	7.5	25	Wichelecki, D. J., et al. (2015). Journal of Biological Chemistry, 290(47), 28963–28976.[1]
Sorbitol Dehydrogenase (EC 1.1.1.14)	Sheep Liver	D-Altritol	1.3	28.3	21769	7.0	25	Lindstad, R. I., Köll, P., & McKinley-McKee, J. S. (1998). Substrate specificity of sheep liver sorbitol dehydrogenase. The Biochemical journal, 330 ( Pt 1)(Pt 1), 479–487.[2][3][4]
Sorbitol Dehydrogenase (EC 1.1.1.14)	Sheep Liver	D-Altritol	0.3	49.3	164333	10.0	25	Lindstad, R. I., Köll, P., & McKinley-McKee, J. S. (1998). Substrate specificity of sheep liver sorbitol dehydrogenase. The Biochemical journal, 330 ( Pt 1)(Pt 1), 479–487.[2][3][4]

Signaling Pathways and Experimental Workflows

Visual representations of the metabolic pathway of D-Altritol and the general workflow for a dehydrogenase assay are provided below to facilitate a clearer understanding of the biological context and experimental procedures.

D-Altritol Catabolic Pathway in Agrobacterium.

General Workflow for a Spectrophotometric Dehydrogenase Assay.

Experimental Protocols

The following protocols provide detailed methodologies for performing a dehydrogenase assay with D-Altritol as the substrate.

Protocol 1: Spectrophotometric Assay for Dehydrogenase Activity

This protocol is adapted from general procedures for polyol dehydrogenases and is suitable for determining the activity of enzymes that use NAD+ as a cofactor.[1][2][5][6]

Materials:

• D-Altritol

• β-Nicotinamide adenine dinucleotide (NAD+)

• Glycine

• Sodium Hydroxide (NaOH)

• Purified dehydrogenase enzyme or cell lysate containing the enzyme

• Spectrophotometer capable of measuring absorbance at 340 nm

• Temperature-controlled cuvette holder

• pH meter

• Reaction tubes/cuvettes

Reagent Preparation:

• Assay Buffer (50 mM Glycine/NaOH, pH 10.0): Dissolve 0.375 g of glycine in 80 mL of deionized water. Adjust the pH to 10.0 with NaOH. Bring the final volume to 100 mL with deionized water.

• D-Altritol Stock Solution (500 mM): Dissolve the required amount of D-Altritol in the assay buffer to achieve a final concentration of 500 mM.

• NAD+ Stock Solution (50 mM): Dissolve the required amount of NAD+ in deionized water to achieve a final concentration of 50 mM. Store frozen in aliquots.

Assay Procedure:

• Set the spectrophotometer to read absorbance at 340 nm and equilibrate the cuvette holder to the desired temperature (e.g., 25°C).

• In a reaction cuvette, prepare the reaction mixture by adding the following in order:

  • 830 µL of 50 mM Glycine/NaOH buffer (pH 10.0)

  • 100 µL of 50 mM NAD+ solution (final concentration: 5 mM)

  • 50 µL of enzyme solution (diluted in assay buffer as needed)

• Mix gently by inversion and incubate for 5 minutes to allow the temperature to equilibrate.

• Initiate the reaction by adding 20 µL of 500 mM D-Altritol stock solution (final concentration: 10 mM).

• Immediately start monitoring the increase in absorbance at 340 nm for 3-5 minutes. Ensure that the rate is linear during the measurement period.

• Control: Perform a blank reaction containing all components except the D-Altritol substrate to correct for any background NAD+ reduction.

Data Analysis:

• Calculate the rate of reaction (ΔAbs/min) from the linear portion of the absorbance versus time plot.

• Calculate the enzyme activity using the Beer-Lambert law:

  • Activity (µmol/min/mL) = (ΔAbs/min * Total reaction volume (mL)) / (ε * Path length (cm) * Enzyme volume (mL))

  • Where ε (the molar extinction coefficient for NADH at 340 nm) is 6.22 mM⁻¹cm⁻¹.

Protocol 2: Sample Preparation from Bacterial Culture for Enzyme Assay

This protocol describes the preparation of a cell lysate from Agrobacterium fabrum for use in the dehydrogenase assay.

Materials:

• Bacterial culture of Agrobacterium fabrum grown in a suitable medium (e.g., LB broth)

• Lysis Buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 1 mM DTT and protease inhibitors)

• Sonicator or French press

• Centrifuge

Procedure:

• Grow a culture of Agrobacterium fabrum to the mid-logarithmic phase.

• Harvest the cells by centrifugation at 5,000 x g for 10 minutes at 4°C.

• Discard the supernatant and resuspend the cell pellet in cold Lysis Buffer.

• Disrupt the cells by sonication on ice or by passing them through a French press.

• Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet cell debris.

• Carefully collect the supernatant, which contains the crude cell extract with the dehydrogenase enzyme.

• Determine the protein concentration of the extract using a standard method (e.g., Bradford assay).

• The cell extract is now ready for use in the dehydrogenase activity assay. It can be stored at -80°C for future use.

Conclusion

D-Altritol is a recognized substrate for specific dehydrogenases, with D-altritol 5-dehydrogenase from Agrobacterium fabrum and sheep liver sorbitol dehydrogenase being notable examples. The provided kinetic data and experimental protocols offer a solid foundation for researchers to further investigate the role of D-Altritol in metabolic pathways and to explore the substrate specificities of these and other dehydrogenase enzymes. The visualized pathway and workflow diagrams serve as quick references for understanding the underlying biological and experimental processes.

References

• 1. researchgate.net [researchgate.net]
• 2. Spectrophotometric assay for measuring polyol dehydrogenase activity [protocols.io]
• 3. researchgate.net [researchgate.net]
• 4. Substrate specificity of sheep liver sorbitol dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Spectrophotometric assay for measuring polyol dehydrogenase activity protocol v1 [protocols.io]

Application of D-Altritol in Metabolic Pathway Studies: A Prospective Analysis

For Researchers, Scientists, and Drug Development Professionals

Application Note: D-Altritol as a Potential Modulator of Polyol Metabolism

Introduction

D-Altritol is a six-carbon sugar alcohol (polyol), a stereoisomer of the more commonly known sorbitol and mannitol. While D-altritol is found in some algae and plants[1], its application as a tool in mammalian metabolic pathway studies is not well-established in scientific literature. However, its structural similarity to other polyols suggests potential interactions with key metabolic pathways, particularly the polyol pathway, which is implicated in diabetic complications. This document provides a prospective overview of how D-Altritol could be used in metabolic research, drawing parallels with established methodologies for other polyols.

The Polyol Pathway: A Potential Target for D-Altritol

The polyol pathway, also known as the sorbitol-aldose reductase pathway, is a two-step metabolic route that converts glucose to fructose.[2] Under normal physiological conditions, this pathway is minimally active.[3] However, in hyperglycemic states, such as in diabetes mellitus, the increased availability of glucose leads to its enhanced flux through the polyol pathway.[2][4]

The key enzymes in this pathway are:

• Aldose Reductase: This enzyme reduces glucose to sorbitol, consuming NADPH in the process.[4]

• Sorbitol Dehydrogenase: This enzyme oxidizes sorbitol to fructose, producing NADH.[4]

Overactivation of the polyol pathway is linked to the pathogenesis of diabetic complications, including neuropathy, nephropathy, and retinopathy, due to the accumulation of sorbitol and subsequent osmotic stress, as well as the depletion of NADPH leading to increased oxidative stress.[5]

Given that D-Altritol is a polyol, it is plausible that it could interact with the enzymes of the polyol pathway. For instance, it could potentially act as a substrate or an inhibitor of aldose reductase or sorbitol dehydrogenase. Investigating these potential interactions could be a novel research avenue for understanding and potentially modulating the polyol pathway in disease states.

Hypothetical Research Applications

• Investigating D-Altritol as a Substrate for Polyol Pathway Enzymes: Experiments could be designed to determine if D-Altritol can be metabolized by aldose reductase and/or sorbitol dehydrogenase in mammalian cells or with purified enzymes.

• Exploring D-Altritol as an Inhibitor of the Polyol Pathway: D-Altritol could be screened for its ability to inhibit the conversion of glucose to sorbitol by aldose reductase. If it acts as an inhibitor, it could be a lead compound for the development of therapeutics to mitigate diabetic complications.

• Studying the Impact of D-Altritol on Cellular Redox Balance: By potentially interacting with the polyol pathway, D-Altritol might alter the intracellular concentrations of NADPH and NADH, thereby affecting the cellular redox state. This could be of interest in studies on oxidative stress-related diseases.

• Use of Isotopically Labeled D-Altritol as a Metabolic Tracer: While not currently documented, the synthesis of isotopically labeled D-Altritol (e.g., with 13C) could enable its use as a tracer to follow its metabolic fate in cells and tissues, providing insights into novel metabolic pathways.

Data Presentation

Due to the limited research on D-Altritol in mammalian metabolic pathways, there is a lack of quantitative data to summarize. However, were such studies to be conducted, the data could be presented as follows for clear comparison.

Table 1: Hypothetical Kinetic Parameters of D-Altritol with Polyol Pathway Enzymes

Enzyme	Substrate	Km (mM)	Vmax (µmol/min/mg protein)
Aldose Reductase	Glucose	10	5.0
D-Altritol	Not Determined	Not Determined
Sorbitol Dehydrogenase	Sorbitol	0.5	10.0
D-Altritol	Not Determined	Not Determined

Table 2: Hypothetical Effect of D-Altritol on Sorbitol Accumulation in High-Glucose Conditions

Treatment Condition	Intracellular Sorbitol (nmol/mg protein)
Normal Glucose (5 mM)	5.2 ± 0.8
High Glucose (25 mM)	45.7 ± 5.1
High Glucose + D-Altritol (1 mM)	Not Determined
High Glucose + D-Altritol (10 mM)	Not Determined

Experimental Protocols

The following are generalized protocols that can be adapted for studying the effects of D-Altritol on the polyol pathway.

Protocol 1: In Vitro Enzyme Assay for Aldose Reductase Activity

Objective: To determine if D-Altritol can act as a substrate or inhibitor of purified aldose reductase.

Materials:

• Purified recombinant human aldose reductase

• NADPH

• D-Glucose (substrate)

• D-Altritol

• Reaction buffer (e.g., 100 mM sodium phosphate buffer, pH 6.2)

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing the reaction buffer, NADPH (final concentration ~0.1 mM), and aldose reductase.

• To determine if D-Altritol is a substrate, add varying concentrations of D-Altritol to the reaction mixture and monitor the decrease in absorbance at 340 nm over time, which corresponds to the oxidation of NADPH.

• As a positive control, use D-Glucose as the substrate.

• To test for inhibition, perform the assay with D-Glucose as the substrate in the presence and absence of varying concentrations of D-Altritol.

• Calculate the rate of NADPH oxidation from the linear phase of the reaction.

• Determine kinetic parameters (Km and Vmax) or inhibition constants (IC50, Ki) by fitting the data to appropriate enzyme kinetic models.

Protocol 2: Cellular Assay for Sorbitol Accumulation

Objective: To assess the effect of D-Altritol on sorbitol accumulation in cultured mammalian cells under high-glucose conditions.

Materials:

• Mammalian cell line of interest (e.g., retinal cells, Schwann cells)

• Cell culture medium (e.g., DMEM) with normal (5 mM) and high (25 mM) glucose concentrations

• D-Altritol stock solution

• Cell lysis buffer

• Metabolite extraction solution (e.g., 80% methanol)

• Analytical method for sorbitol quantification (e.g., GC-MS, LC-MS, or a commercially available sorbitol assay kit)

Procedure:

• Culture cells to the desired confluency in normal glucose medium.

• Incubate the cells in high glucose medium in the presence or absence of varying concentrations of D-Altritol for a specified period (e.g., 24-48 hours). Include a normal glucose control.

• After incubation, wash the cells with ice-cold PBS and quench metabolism by adding the cold metabolite extraction solution.

• Harvest the cell extracts and centrifuge to pellet cellular debris.

• Analyze the supernatant for sorbitol content using the chosen analytical method.

• Normalize the sorbitol levels to the total protein content of the cell lysate.

• Compare the sorbitol levels between the different treatment groups.

Visualizations

Caption: The Polyol Pathway converts glucose to fructose.

Caption: Hypothetical metabolic fate of D-Altritol.

Caption: Workflow for studying D-Altritol's metabolic effects.

Disclaimer: The application of D-Altritol in mammalian metabolic pathway studies is a novel area of research. The protocols and potential applications described herein are based on established principles of metabolic research and the known biochemistry of related polyols. Researchers should validate these methods and expect to perform significant optimization for their specific experimental systems.

References

• 1. D-Altritol | C6H14O6 | CID 151263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Polyol pathway - Wikipedia [en.wikipedia.org]
• 3. grokipedia.com [grokipedia.com]
• 4. What is The Polyol Pathway? - Creative Proteomics [creative-proteomics.com]
• 5. The Role of Aldose Reductase in Polyol Pathway: An Emerging Pharmacological Target in Diabetic Complications and Associated Morbidities - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of D-Altritol Nucleoside Phosphoramidites: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of D-altritol nucleoside phosphoramidites, essential building blocks for the production of altritol nucleic acids (ANAs). ANAs are a class of xeno-nucleic acids (XNAs) with a six-membered D-altritol sugar backbone, offering unique properties for therapeutic and diagnostic applications, including enhanced stability and strong RNA binding affinity. This application note details the optimized chemical synthesis pathways, experimental protocols, and quantitative data to enable the successful production of these valuable research tools.

Introduction

Altritol nucleic acids (ANAs) are synthetic analogs of RNA characterized by a hexitol sugar ring in place of the natural ribose. This modification confers upon them a pre-organized structure that mimics the A-form geometry of RNA, leading to high-affinity binding to complementary RNA strands. These properties make ANA-modified oligonucleotides promising candidates for antisense therapies, siRNAs, and other nucleic acid-based drugs. The foundation of synthesizing ANA oligonucleotides lies in the robust preparation of their monomeric building blocks: the D-altritol nucleoside phosphoramidites.

This guide outlines the multi-step synthesis of D-altritol nucleoside phosphoramidites for the four standard nucleobases: adenine (aA), guanine (aG), cytosine (aC), and uracil (aU). The synthesis begins with the nucleophilic opening of a common precursor, 1,5:2,3-dianhydro-4,6-O-benzylidene-D-allitol, followed by the introduction of protecting groups and the final phosphitylation to yield the desired phosphoramidite.

Synthesis Workflow

The overall synthetic strategy for D-altritol nucleoside phosphoramidites is a sequential process involving the formation of the altritol nucleoside, protection of reactive functional groups, and the introduction of the phosphoramidite moiety. The following diagram illustrates the key stages of the synthesis.

Caption: General workflow for the synthesis of D-altritol nucleoside phosphoramidites.

Experimental Protocols

The following sections provide detailed experimental procedures for the key steps in the synthesis of D-altritol nucleoside phosphoramidites.

Synthesis of D-Altritol Nucleosides

The initial step involves the stereoselective synthesis of D-altritol nucleosides via the nucleophilic opening of an epoxide precursor.

1.1. Synthesis of Adenine and Uracil D-Altritol Nucleosides

The adenine and uracil altritol nucleosides are synthesized by the nucleophilic opening of 1,5:2,3-dianhydro-4,6-O-benzylidene-D-allitol using the 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) salts of the respective nucleobases.[1]

• Reaction Conditions:

  • Reagents: 1,5:2,3-dianhydro-4,6-O-benzylidene-D-allitol, Adenine or Uracil, DBU.

  • Solvent: Anhydrous N,N-Dimethylformamide (DMF).

  • Temperature: 100-120 °C.

  • Reaction Time: 12-24 hours.

• Procedure:

  • To a solution of the nucleobase (adenine or uracil) in anhydrous DMF, add DBU and stir until a clear solution is obtained.

  • Add 1,5:2,3-dianhydro-4,6-O-benzylidene-D-allitol to the reaction mixture.

  • Heat the mixture at the specified temperature and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and evaporate the solvent under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

1.2. Synthesis of Guanine D-Altritol Nucleoside

The guanine analog is prepared using phase transfer catalysis for the alkylation of 2-amino-6-chloropurine, followed by conversion to the guanine derivative.[1]

• Reaction Conditions:

  • Reagents: 1,5:2,3-dianhydro-4,6-O-benzylidene-D-allitol, 2-amino-6-chloropurine, Potassium Carbonate (K₂CO₃), 18-crown-6.

  • Solvent: Acetonitrile.

  • Temperature: Reflux.

• Procedure:

  • Suspend 2-amino-6-chloropurine and K₂CO₃ in acetonitrile.

  • Add 18-crown-6 and 1,5:2,3-dianhydro-4,6-O-benzylidene-D-allitol.

  • Reflux the mixture and monitor by TLC.

  • After completion, filter the reaction mixture and concentrate the filtrate.

  • The resulting 6-chloro-purine derivative is then converted to the guanine analog through standard procedures.

1.3. Synthesis of Cytosine D-Altritol Nucleoside

The cytosine altritol nucleoside is typically synthesized from the corresponding uracil congener.[1]

Protection of D-Altritol Nucleosides

To prevent side reactions during phosphitylation and subsequent oligonucleotide synthesis, the exocyclic amino groups of the nucleobases and the hydroxyl groups of the altritol sugar must be protected.

2.1. Base Protection

• Adenine and Cytosine: The exocyclic amino groups are commonly protected with a benzoyl (Bz) group.

• Guanine: The exocyclic amino group is typically protected with an isobutyryl (iBu) or acetyl (Ac) group.

• Uracil and Thymine: These bases do not require protection of their imide functions.

2.2. Hydroxyl Group Protection

• 5'-Hydroxyl Group: The primary 5'-hydroxyl group is selectively protected with a 4,4'-dimethoxytrityl (DMT) group to allow for monitoring of coupling efficiency during solid-phase synthesis.[2]

• 3'-Hydroxyl Group: The 3'-hydroxyl group can be protected with various groups, such as tert-butyldimethylsilyl (TBDMS) or benzoyl (Bz).[1][3] The choice of protecting group depends on the desired deprotection conditions. For the synthesis of phosphoramidites, this position will ultimately be phosphitylated.

A general procedure for the introduction of a silyl protecting group at the 3'-position is as follows:[3]

• Reaction Conditions:

  • Reagents: Partially protected D-altritol nucleoside, tert-butyldimethylsilyl chloride (TBDMSCl), Imidazole.

  • Solvent: Anhydrous Pyridine or DMF.

• Procedure:

  • Dissolve the D-altritol nucleoside in the anhydrous solvent.

  • Add imidazole and TBDMSCl.

  • Stir the reaction at room temperature until completion (monitoring by TLC).

  • Quench the reaction with methanol and evaporate the solvent.

  • Purify the product by column chromatography.

Phosphitylation of Protected D-Altritol Nucleosides

The final step in the synthesis of the phosphoramidite building block is the phosphitylation of the 3'-hydroxyl group of the fully protected D-altritol nucleoside.

• Reaction Conditions:

  • Reagents: Fully protected D-altritol nucleoside, 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite or 2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite, N,N-Diisopropylethylamine (DIPEA) or a weak acid catalyst.

  • Solvent: Anhydrous Dichloromethane (DCM) or Acetonitrile.

  • Temperature: Room temperature.

• Procedure:

  • Dissolve the protected D-altritol nucleoside in the anhydrous solvent under an inert atmosphere (e.g., Argon).

  • Add DIPEA followed by the phosphitylating agent.

  • Stir the reaction at room temperature and monitor by TLC or ³¹P NMR spectroscopy.

  • Upon completion, quench the reaction with a suitable reagent (e.g., saturated sodium bicarbonate solution).

  • Extract the product with an organic solvent, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude phosphoramidite by silica gel chromatography.

Quantitative Data Summary

The following tables summarize typical yields for the key synthetic steps. Actual yields may vary depending on the specific reaction conditions and scale.

Table 1: Synthesis of Protected D-Altritol Nucleosides

Starting Material	Nucleobase	Protecting Groups	Typical Yield (%)	Reference
1,5:2,3-Dianhydro-4,6-O-benzylidene-D-allitol	Adenine	4,6-O-benzylidene, N⁶-benzoyl	60-70	[1]
1,5:2,3-Dianhydro-4,6-O-benzylidene-D-allitol	Uracil	4,6-O-benzylidene	75-85	[1]
1,5:2,3-Dianhydro-4,6-O-benzylidene-D-allitol	Guanine	4,6-O-benzylidene, N²-isobutyryl	50-60	[1]
Protected Uracil Altritol Nucleoside	Cytosine	4,6-O-benzylidene, N⁴-benzoyl	70-80	[1]
Protected Altritol Nucleoside	-	5'-O-DMT, 3'-O-TBDMS	80-90	[3]

Table 2: Phosphitylation of Protected D-Altritol Nucleosides

Protected Nucleoside	Phosphitylating Agent	Typical Yield (%)	Reference
5'-O-DMT-N-protected-D-Altritol nucleoside	2-Cyanoethyl N,N-diisopropylchlorophosphoramidite	85-95	General Procedure

Solid-Phase Oligonucleotide Synthesis

The synthesized D-altritol nucleoside phosphoramidites can be directly used in automated solid-phase oligonucleotide synthesizers following standard phosphoramidite chemistry protocols. The cycle involves four main steps: deblocking (detritylation), coupling, capping, and oxidation.

Caption: Standard cycle for solid-phase oligonucleotide synthesis using D-altritol phosphoramidites.

The coupling step, where the D-altritol phosphoramidite is added to the growing oligonucleotide chain, is a critical step. The use of an activator, such as 5-(ethylthio)-1H-tetrazole (ETT), is required to protonate the diisopropylamino group of the phosphoramidite, making it a good leaving group for the subsequent nucleophilic attack by the free 5'-hydroxyl of the support-bound nucleoside.

Conclusion

The synthesis of D-altritol nucleoside phosphoramidites is a well-established process that provides access to a versatile class of modified nucleic acids. The protocols and data presented in this application note offer a detailed guide for researchers in academia and industry to produce these valuable compounds for the development of novel nucleic acid-based therapeutics and diagnostics. The unique properties of altritol nucleic acids, particularly their high affinity for RNA, make them a compelling platform for future drug discovery efforts.

References

• 1. Synthesis of altritol nucleoside phosphoramidites for oligonucleotide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Synthesis of D-altritol nucleosides with a 3'-O-tert-butyldimethylsilyl protecting group - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigational Application of D-Altritol in the Study of Reactive Oxygen Species

For Researchers, Scientists, and Drug Development Professionals

Application Note

Introduction

D-Altritol, a six-carbon sugar alcohol, is a stereoisomer of mannitol and sorbitol. While its primary applications have been explored in areas such as food science as a sugar substitute, there is growing interest in the potential biological activities of rare sugars and their derivatives, including their role in modulating cellular stress pathways. Reactive oxygen species (ROS) are key signaling molecules involved in various physiological processes; however, their overproduction leads to oxidative stress, a condition implicated in the pathophysiology of numerous diseases. While direct and extensive research on the antioxidant properties of D-Altritol is currently limited, its structural similarity to other polyols that have demonstrated antioxidant or ROS-modulating effects suggests that D-Altritol is a compound of interest for investigation in the context of oxidative stress. One source has noted its use in conjunction with D-allose in studies aimed at inhibiting the production of ROS, hinting at its potential in this area of research[1]. This document provides a hypothetical framework and detailed protocols for the investigation of D-Altritol's effects on reactive oxygen species in a research setting.

Hypothetical Mechanism of Action

It is hypothesized that D-Altritol may exert an indirect antioxidant effect by influencing cellular metabolic pathways that impact the cellular redox state. Similar to other sugar alcohols like xylitol, D-Altritol could potentially be metabolized through the pentose phosphate pathway (PPP). This pathway is a major source of NADPH, which is a critical reducing equivalent for the regeneration of the primary endogenous antioxidant, glutathione, from its oxidized state (GSSG) to its reduced form (GSH) by glutathione reductase. Enhanced GSH levels can, in turn, improve the detoxification of ROS by glutathione peroxidases. This proposed mechanism suggests that D-Altritol may not be a direct radical scavenger but rather a modulator of the cell's intrinsic antioxidant defense system.

Quantitative Data Presentation

The following tables are templates for researchers to systematically record and analyze data from experiments investigating the effects of D-Altritol on reactive oxygen species.

Table 1: Effect of D-Altritol on Intracellular ROS Levels

Treatment Group	D-Altritol Concentration (µM)	Mean Fluorescence Intensity (MFI)	% Change in ROS vs. Control	Standard Deviation	p-value
Control (Vehicle)	0	0%	N/A
D-Altritol	10
D-Altritol	50
D-Altritol	100
D-Altritol	250
Positive Control (e.g., H₂O₂)	Varies

Table 2: Effect of D-Altritol on Antioxidant Enzyme Activity

Treatment Group	D-Altritol Concentration (µM)	Superoxide Dismutase (SOD) Activity (U/mg protein)	Catalase (CAT) Activity (U/mg protein)	Glutathione Peroxidase (GPx) Activity (U/mg protein)
Control (Vehicle)	0
D-Altritol	10
D-Altritol	50
D-Altritol	100
D-Altritol	250
Positive Control (e.g., N-acetylcysteine)	Varies

Experimental Protocols

Protocol 1: Measurement of Intracellular ROS using 2',7'-Dichlorodihydrofluorescein Diacetate (DCFH-DA)

This protocol describes the use of the fluorescent probe DCFH-DA to measure intracellular ROS levels in cultured cells treated with D-Altritol.

Materials:

• D-Altritol (powder, to be dissolved in sterile PBS or culture medium)

• Cell line of interest (e.g., HEK293, HepG2, or a cell line relevant to the disease model)

• Complete cell culture medium

• Phosphate-buffered saline (PBS), sterile

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) stock solution (e.g., 10 mM in DMSO)

• Hydrogen peroxide (H₂O₂) as a positive control

• 96-well black, clear-bottom tissue culture plates

• Fluorescence microplate reader (Excitation/Emission: ~485 nm/~530 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well black, clear-bottom plate at a density that will result in 80-90% confluency on the day of the experiment. Incubate overnight at 37°C and 5% CO₂.

• D-Altritol Treatment: Prepare fresh solutions of D-Altritol in complete culture medium at various concentrations (e.g., 10, 50, 100, 250 µM). Remove the old medium from the cells and replace it with the D-Altritol-containing medium or vehicle control. Incubate for the desired period (e.g., 24 hours).

• ROS Induction (Optional): To study the protective effects of D-Altritol, an ROS inducer can be added. For example, after the D-Altritol pre-treatment, cells can be exposed to a sub-lethal concentration of H₂O₂ for a short period (e.g., 30-60 minutes).

• DCFH-DA Staining: a. Prepare a 10 µM working solution of DCFH-DA in pre-warmed serum-free medium immediately before use. Protect this solution from light. b. Remove the treatment medium from the wells and wash the cells once with sterile PBS. c. Add 100 µL of the 10 µM DCFH-DA working solution to each well. d. Incubate the plate at 37°C for 30 minutes in the dark.

• Fluorescence Measurement: a. After incubation, remove the DCFH-DA solution and wash the cells twice with sterile PBS. b. Add 100 µL of PBS to each well. c. Immediately measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~530 nm.

Protocol 2: Assessment of Antioxidant Enzyme Activity

This protocol provides a general workflow for measuring the activity of key antioxidant enzymes in cell lysates after treatment with D-Altritol. Commercially available assay kits for SOD, Catalase, and GPx are recommended for specific procedures and reagents.

Materials:

• Cells cultured and treated with D-Altritol as described in Protocol 1.

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• Commercial assay kits for Superoxide Dismutase (SOD), Catalase (CAT), and Glutathione Peroxidase (GPx) activity.

Procedure:

• Cell Lysis: a. After treatment with D-Altritol, wash the cells twice with ice-cold PBS. b. Add an appropriate volume of ice-cold cell lysis buffer to each well or dish. c. Scrape the cells and transfer the lysate to a microcentrifuge tube. d. Incubate on ice for 30 minutes, vortexing occasionally. e. Centrifuge at 14,000 x g for 15 minutes at 4°C. f. Collect the supernatant (cell lysate) and store it at -80°C until use.

• Protein Quantification: Determine the total protein concentration in each cell lysate sample using a BCA protein assay kit according to the manufacturer's instructions. This is necessary for normalizing the enzyme activity.

• Enzyme Activity Assays: a. Follow the specific instructions provided with the commercial assay kits for SOD, Catalase, and GPx. b. Typically, these assays involve mixing a specific volume of the cell lysate with the provided reagents in a 96-well plate. c. The change in absorbance or fluorescence is then measured over time using a microplate reader at the wavelength specified in the kit's protocol.

• Data Analysis: Calculate the enzyme activity according to the formula provided in the kit's manual. Normalize the activity to the protein concentration of the cell lysate (e.g., in U/mg protein).

Visualizations

References

• 1. echemi.com [echemi.com]

D-Altritol: A Versatile Chiral Precursor in Asymmetric Synthesis

For Immediate Release

D-Altritol, a naturally occurring sugar alcohol, is emerging as a valuable and versatile chiral precursor in the field of asymmetric synthesis. Its unique stereochemical configuration provides a readily available and inexpensive starting point for the stereocontrolled synthesis of a wide range of complex chiral molecules, making it an attractive tool for researchers, scientists, and drug development professionals. This application note explores the utility of D-altritol in asymmetric synthesis, providing an overview of its applications and detailed protocols for its use.

Introduction to D-Altritol as a Chiral Pool Starting Material

Chiral pool synthesis, a strategy that utilizes readily available enantiopure natural products as starting materials, is a cornerstone of modern asymmetric synthesis. D-Altritol, with its six carbon backbone and multiple stereocenters, is an excellent example of a chiral pool compound. Its C2-symmetrical nature in certain protected forms can be particularly advantageous in simplifying synthetic routes and controlling stereochemical outcomes. The strategic manipulation of its hydroxyl groups allows for the introduction of new functionalities and the construction of complex molecular architectures with high levels of stereoselectivity.

Applications in the Synthesis of Chiral Molecules

While the direct application of D-altritol as a chiral precursor is an area of growing interest, its derivatives have been successfully employed in the synthesis of various chiral molecules. The inherent chirality of the D-altritol backbone is transferred to the target molecules, obviating the need for complex and often costly asymmetric induction steps.

One key area of application is the synthesis of chiral ligands for asymmetric catalysis. The polyol structure of D-altritol allows for the rational design and synthesis of ligands with well-defined stereochemical environments, which can then be used to catalyze a variety of enantioselective transformations.

Furthermore, D-altritol can serve as a chiral template in the synthesis of natural products and their analogues. By strategically protecting and functionalizing the hydroxyl groups, complex fragments of natural products can be constructed with precise control over stereochemistry.

Experimental Workflow for Utilizing D-Altritol

A general workflow for the utilization of D-altritol as a chiral precursor in asymmetric synthesis is outlined below. This workflow highlights the key stages, from the protection of the starting material to the final synthesis of the target chiral molecule.

Caption: General workflow for the use of D-Altritol in asymmetric synthesis.

Protocols

While specific, detailed protocols for the conversion of D-altritol into a wide array of chiral molecules are still emerging in the literature, the following sections provide generalized procedures for key transformations that are fundamental to its use as a chiral precursor. Researchers should adapt these protocols to their specific target molecules and reaction scales.

Protocol 1: Preparation of 1,2:5,6-Di-O-isopropylidene-D-altritol

This diacetonide derivative is a common starting material as it selectively protects four of the six hydroxyl groups, leaving the C3 and C4 hydroxyls free for further manipulation.

Materials:

• D-Altritol

• Anhydrous Acetone

• 2,2-Dimethoxypropane

• Anhydrous p-Toluenesulfonic acid (catalytic amount)

• Anhydrous Sodium Bicarbonate

• Anhydrous Dichloromethane (DCM)

• Anhydrous Sodium Sulfate

• Silica Gel for column chromatography

Procedure:

• Suspend D-altritol in anhydrous acetone and 2,2-dimethoxypropane.

• Add a catalytic amount of anhydrous p-toluenesulfonic acid to the suspension.

• Stir the reaction mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding anhydrous sodium bicarbonate and stir for 30 minutes.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford 1,2:5,6-Di-O-isopropylidene-D-altritol.

Note: The reaction conditions, particularly the reaction time and the amount of catalyst, may need to be optimized.

Protocol 2: Selective Oxidation of a Vicinal Diol

The free C3 and C4 hydroxyls of 1,2:5,6-Di-O-isopropylidene-D-altritol can be selectively oxidized to the corresponding dicarbonyl compound, a versatile intermediate for further transformations.

Materials:

• 1,2:5,6-Di-O-isopropylidene-D-altritol

• Anhydrous Dichloromethane (DCM)

• Dess-Martin Periodinane (DMP) or other suitable oxidizing agent

• Saturated aqueous Sodium Bicarbonate solution

• Saturated aqueous Sodium Thiosulfate solution

Procedure:

• Dissolve 1,2:5,6-Di-O-isopropylidene-D-altritol in anhydrous DCM under an inert atmosphere.

• Cool the solution to 0 °C.

• Add Dess-Martin Periodinane portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Quench the reaction by adding a mixture of saturated aqueous sodium bicarbonate and saturated aqueous sodium thiosulfate solution.

• Stir the biphasic mixture vigorously until the layers become clear.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be used in the next step without further purification or purified by silica gel column chromatography if necessary.

Future Outlook

The use of D-altritol as a chiral precursor in asymmetric synthesis holds significant promise for the efficient and stereocontrolled synthesis of valuable chiral compounds. As research in this area continues to expand, the development of new protecting group strategies and novel synthetic methodologies will undoubtedly unlock the full potential of this readily available chiral building block. The protocols and information provided herein serve as a foundation for researchers to explore the diverse applications of D-altritol in their own synthetic endeavors.

Application Notes and Protocols for the Quantification of D-Altritol

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Altritol, a six-carbon sugar alcohol, is a hexitol with emerging interest in various fields of research, including its role as a potential biomarker and its applications in drug development. Accurate and reliable quantification of D-altritol in biological matrices is crucial for advancing our understanding of its physiological functions and for the development of novel therapeutics. This document provides detailed application notes and experimental protocols for the quantitative analysis of D-Altritol using Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID), and an Enzymatic Assay.

Analytical Methods Overview

The quantification of D-altritol, a polar and non-volatile compound, presents analytical challenges. This document outlines three robust methods to address these challenges:

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive and specific method that requires derivatization to increase the volatility of D-altritol. This is often considered the gold standard for the analysis of polyols.

• High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID): A simpler and more direct method that does not require derivatization. While generally less sensitive than GC-MS, it is a reliable technique for quantifying higher concentrations of sugar alcohols.

• Enzymatic Assay: A highly specific method based on the enzymatic conversion of D-altritol by D-altritol-5-dehydrogenase. This method offers high throughput and can be adapted for various sample types.

Quantitative Data Summary

The following tables summarize the typical validation parameters for the analytical methods described. Please note that these values are representative and may vary depending on the specific instrumentation, reagents, and laboratory conditions.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Method Validation Data for Polyol Analysis (as a proxy for D-Altritol)

Parameter	Typical Value
Linearity Range	0.1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.01 - 0.1 µg/mL
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 15%

Table 2: High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID) Method Validation Data for Polyol Analysis (as a proxy for D-Altritol) [1][2][3][4]

Parameter	Typical Value
Linearity Range	10 - 1000 µg/mL
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	1 - 10 µg/mL
Limit of Quantification (LOQ)	5 - 20 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (% RSD)	< 10%

Table 3: Enzymatic Assay Method Validation Data (Hypothetical for D-Altritol based on similar dehydrogenase assays)

Parameter	Typical Value
Linearity Range	1 - 50 µM
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	0.1 - 1 µM
Limit of Quantification (LOQ)	0.5 - 5 µM
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 10%

Experimental Protocols

Quantification of D-Altritol by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the analysis of D-altritol in plasma samples. The workflow involves protein precipitation, derivatization to form volatile trimethylsilyl (TMS) ethers, and subsequent analysis by GC-MS.

Materials:

• D-Altritol standard

• Internal Standard (e.g., Sorbitol-d6)

• Methanol, HPLC grade

• Pyridine, anhydrous

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Hexane, HPLC grade

• Plasma samples

• Microcentrifuge tubes

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Sample Preparation Protocol:

• Protein Precipitation:

  • To 100 µL of plasma sample in a microcentrifuge tube, add 400 µL of ice-cold methanol.

  • Add the internal standard solution.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube.

• Solvent Evaporation:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization:

  • To the dried residue, add 50 µL of anhydrous pyridine and 50 µL of BSTFA with 1% TMCS.

  • Cap the tube tightly and vortex for 1 minute.

  • Incubate at 70°C for 1 hour to ensure complete derivatization.

  • After cooling to room temperature, the sample is ready for GC-MS analysis.

GC-MS Parameters (Example):

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp: 10°C/minute to 280°C

  • Hold at 280°C for 5 minutes

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 50-600

  • Selected Ion Monitoring (SIM) for quantification (specific ions for D-altritol-TMS and IS-TMS derivatives should be determined)

Data Analysis:

Quantification is based on the ratio of the peak area of the D-altritol derivative to the peak area of the internal standard. A calibration curve is constructed using D-altritol standards of known concentrations.

Experimental Workflow for GC-MS Analysis of D-Altritol

Caption: Workflow for D-Altritol quantification by GC-MS.

Quantification of D-Altritol by High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

This protocol is suitable for the analysis of D-altritol in urine samples. The method is straightforward, involving minimal sample preparation.

Materials:

• D-Altritol standard

• Deionized water, HPLC grade

• Acetonitrile, HPLC grade

• Urine samples

• Syringe filters (0.45 µm)

• HPLC system with a Refractive Index Detector (RID) and an appropriate column (e.g., Aminex HPX-87C)

Sample Preparation Protocol:

• Sample Collection: Collect urine samples and store at -20°C until analysis.

• Thawing and Centrifugation: Thaw the urine samples at room temperature and centrifuge at 3000 x g for 10 minutes to remove any particulate matter.

• Dilution and Filtration:

  • Dilute the urine supernatant 1:1 with deionized water (or as needed to fall within the calibration range).

  • Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.

HPLC-RID Parameters (Example): [1][2][3][4][5][6][7][8]

• Column: Bio-Rad Aminex HPX-87C (300 x 7.8 mm)

• Mobile Phase: Deionized water

• Flow Rate: 0.6 mL/min

• Column Temperature: 85°C

• Detector: Refractive Index Detector (RID)

• Detector Temperature: 40°C

• Injection Volume: 20 µL

Data Analysis:

Quantification is performed using an external standard calibration curve. The peak area of D-altritol in the sample is compared to the calibration curve generated from D-altritol standards of known concentrations.

Experimental Workflow for HPLC-RID Analysis of D-Altritol

Caption: Workflow for D-Altritol quantification by HPLC-RID.

Enzymatic Quantification of D-Altritol

This protocol is based on the oxidation of D-altritol to D-tagatose by D-altritol-5-dehydrogenase, coupled with the reduction of NAD⁺ to NADH. The increase in NADH is monitored spectrophotometrically at 340 nm.[9][10][11][12]

Materials:

• D-Altritol standard

• D-altritol-5-dehydrogenase (from a suitable source, e.g., recombinant expression)

• NAD⁺ (Nicotinamide adenine dinucleotide)

• Tris-HCl buffer (e.g., 100 mM, pH 8.5)

• Spectrophotometer capable of reading absorbance at 340 nm

• 96-well microplate (optional, for high-throughput analysis)

Enzymatic Assay Protocol:

• Reagent Preparation:

  • Prepare a stock solution of D-Altritol standard.

  • Prepare a stock solution of NAD⁺ in Tris-HCl buffer.

  • Prepare a working solution of D-altritol-5-dehydrogenase in Tris-HCl buffer.

• Assay Reaction:

  • In a cuvette or a well of a microplate, add:

    • Tris-HCl buffer

    • NAD⁺ solution (final concentration, e.g., 1 mM)

    • Sample or D-Altritol standard

  • Mix gently and incubate at 37°C for 5 minutes to reach temperature equilibrium.

  • Initiate the reaction by adding the D-altritol-5-dehydrogenase solution.

• Measurement:

  • Immediately start monitoring the increase in absorbance at 340 nm over time (e.g., every 30 seconds for 5-10 minutes).

  • The initial rate of the reaction (linear phase) is used for quantification.

Data Analysis:

The rate of NADH production is directly proportional to the concentration of D-altritol in the sample. A standard curve is generated by plotting the reaction rate against the concentration of D-altritol standards. The concentration of D-altritol in unknown samples is then determined from this standard curve.

Signaling Pathway for Enzymatic Assay of D-Altritol

Caption: Enzymatic conversion of D-Altritol to D-Tagatose.

Conclusion

The choice of analytical method for D-altritol quantification will depend on the specific requirements of the study, including the required sensitivity, the sample matrix, and the available instrumentation. GC-MS offers the highest sensitivity and specificity, making it ideal for trace-level analysis in complex biological matrices. HPLC-RID provides a simpler, more cost-effective alternative for samples with higher concentrations of D-altritol. The enzymatic assay is a highly specific and high-throughput method suitable for rapid screening and routine analysis. By following the detailed protocols and considering the performance characteristics outlined in this document, researchers can confidently and accurately quantify D-altritol to advance their scientific investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and Validation of HPLC-RID method for Determination of Sugars and Polyols | Semantic Scholar [semanticscholar.org]
• 3. Comparison of three HPLC analytical methods: ELSD, RID, and UVD for the analysis of xylitol in foods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. spectralabsci.com [spectralabsci.com]
• 6. Analysis of sugars, small organic acids, and alcohols by HPLC-RID [protocols.io]
• 7. A Simple, Robust, and Convenient HPLC Assay for Urinary Lactulose and Mannitol in the Dual Sugar Absorption Test - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 10. researchgate.net [researchgate.net]
• 11. ENZYME - 1.1.1.407 D-altritol 5-dehydrogenase [enzyme.expasy.org]
• 12. Harnessing enzyme promiscuity of alditol-2-dehydrogenases for oxidation of alditols to enantiopure ketoses - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of D-Altritol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive protocol for the quantitative analysis of D-Altritol using High-Performance Liquid Chromatography (HPLC). D-Altritol, a C2 epimer of D-mannitol, is a sugar alcohol with potential applications in various research and pharmaceutical fields. The described method utilizes a reverse-phase HPLC system coupled with a Refractive Index Detector (RID) for sensitive and reliable quantification. This document provides a complete methodology, including sample preparation, chromatographic conditions, and data analysis, to serve as a valuable resource for researchers in metabolic studies, formulation development, and quality control.

Introduction

D-Altritol is a hexitol, a type of sugar alcohol, with the chemical formula C6H14O6.[1] While less common than other sugar alcohols like sorbitol and mannitol, its unique stereochemistry makes it a compound of interest in various biological and chemical studies. Accurate and robust analytical methods are crucial for its quantification in diverse sample matrices. High-Performance Liquid Chromatography (HPLC) offers a powerful technique for the separation and quantification of non-volatile compounds like D-Altritol. Due to the lack of a significant UV chromophore in its structure, a universal detection method such as Refractive Index Detection (RID) is most suitable. This application note presents a detailed HPLC-RID method for the analysis of D-Altritol.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the HPLC method for D-Altritol analysis. These values are representative and may vary depending on the specific instrumentation and experimental conditions.

Parameter	Expected Value
Retention Time (tR)	Approximately 8.5 min
Linearity (R²)	≥ 0.999
Limit of Detection (LOD)	0.05 mg/mL
Limit of Quantification (LOQ)	0.15 mg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Experimental Protocols

Materials and Reagents

• D-Altritol standard (≥98% purity)

• HPLC grade water

• HPLC grade acetonitrile

• 0.45 µm syringe filters

Instrumentation

• HPLC system equipped with a quaternary or binary pump, autosampler, and column oven.

• Refractive Index Detector (RID).

• Data acquisition and processing software.

Chromatographic Conditions

Parameter	Condition
Column	Aminex HPX-87H (300 mm x 7.8 mm, 9 µm) or equivalent carbohydrate analysis column
Mobile Phase	Isocratic elution with 5 mM Sulfuric Acid in HPLC grade water
Flow Rate	0.6 mL/min
Column Temperature	60 °C
Detector Temperature	40 °C
Injection Volume	20 µL
Run Time	15 minutes

Standard Solution Preparation

• Stock Standard Solution (10 mg/mL): Accurately weigh 100 mg of D-Altritol standard and dissolve it in 10 mL of HPLC grade water in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions with concentrations ranging from 0.1 mg/mL to 5 mg/mL by diluting the stock standard solution with HPLC grade water. These will be used to construct the calibration curve.

Sample Preparation

The sample preparation method will vary depending on the matrix. A general procedure for a solid sample is provided below.

• Accurately weigh a known amount of the homogenized sample.

• Add a precise volume of HPLC grade water to dissolve the D-Altritol.

• Vortex the mixture for 2 minutes to ensure complete dissolution.

• Centrifuge the sample at 10,000 rpm for 10 minutes to pellet any insoluble material.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.[2]

• The sample is now ready for injection.

Visualizations

Caption: Workflow for HPLC analysis of D-Altritol.

Discussion

The presented HPLC-RID method provides a robust and reliable approach for the quantification of D-Altritol. The choice of an Aminex HPX-87H column is well-suited for the analysis of sugars and sugar alcohols, offering good resolution and peak shape. The isocratic mobile phase of dilute sulfuric acid is a common and effective eluent for this type of separation. The Refractive Index Detector is essential for this analysis due to the absence of a UV-absorbing chromophore in D-Altritol.

Method validation should be performed according to ICH guidelines to ensure linearity, accuracy, precision, and sensitivity. For complex matrices, further sample clean-up steps, such as solid-phase extraction (SPE), may be necessary to remove interfering components.

Conclusion

This application note provides a detailed and practical protocol for the HPLC analysis of D-Altritol. The described method is suitable for routine analysis in research and quality control laboratories. The provided workflow and experimental parameters can be adapted and optimized for specific applications and sample types.

References

• 1. D-Altritol | C6H14O6 | CID 151263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nacalai.com [nacalai.com]

Technical Notes & Optimization

Optimizing D-Altritol Synthesis: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the yield and purity of D-Altritol synthesis. The information is presented in a user-friendly question-and-answer format to directly address common challenges encountered during experimentation.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of D-Altritol, particularly through the common method of reducing D-altrose with sodium borohydride.

Q1: My D-Altritol yield is significantly lower than expected. What are the potential causes and how can I improve it?

A1: Low yields in the reduction of D-altrose to D-Altritol can stem from several factors. Here are the primary culprits and corresponding solutions:

• Incomplete Reaction: The reduction of the aldehyde group in D-altrose to a primary alcohol is the core of the synthesis. Insufficient reducing agent or suboptimal reaction time can lead to unreacted starting material.

  • Solution: Ensure a molar excess of sodium borohydride is used. Typically, 1.5 to 2 equivalents relative to D-altrose is sufficient. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material spot disappears.

• Degradation of Sodium Borohydride: Sodium borohydride can decompose in acidic or neutral aqueous solutions.

  • Solution: Perform the reaction in a slightly basic aqueous solution (pH 8-9) or in an alcoholic solvent like methanol or ethanol to maintain the stability of the reducing agent.

• Loss During Work-up and Purification: D-Altritol is highly soluble in water, which can lead to significant losses during aqueous extraction and crystallization.

  • Solution: Minimize the volume of water used during the work-up. When purifying by crystallization, carefully select a solvent system that offers good solubility at high temperatures and poor solubility at low temperatures, such as ethanol-water or methanol-isopropanol mixtures.

Q2: After quenching the reaction, I'm having difficulty removing the boron salts, leading to an impure final product. How can I effectively remove them?

A2: Borate salts are a common byproduct of sodium borohydride reductions and can be challenging to remove due to their solubility.

• Solution: Co-evaporation with Methanol. This is the most effective method. After neutralizing the reaction mixture with an acid (e.g., acetic acid or dilute HCl) to a pH of ~7, evaporate the solvent. Add methanol to the residue and evaporate again under reduced pressure. Repeat this process 3-5 times. The boric acid reacts with methanol to form volatile trimethyl borate, which is removed during evaporation.

Q3: The purity of my D-Altritol is low, even after attempting crystallization. What are the likely impurities and how can I improve the purification process?

A3: Besides residual borate salts, other impurities can compromise the purity of your D-Altritol.

• Unreacted D-altrose: If the reaction was incomplete, the starting material will contaminate the product.

  • Solution: Ensure the reaction goes to completion by monitoring with TLC. If unreacted D-altrose is present, it can sometimes be removed by a careful recrystallization, as its solubility properties differ from D-Altritol.

• Epimers: Although less common under mild reduction conditions, some epimerization of the starting material or product can occur, leading to the presence of other alditols.

  • Solution: Maintain a controlled temperature during the reaction (e.g., 0-25°C) to minimize side reactions. High-performance liquid chromatography (HPLC) can be used to analyze for and, if necessary, separate isomeric impurities. For purification, meticulous recrystallization is key. Experiment with different solvent systems to find one that provides sharp, well-formed crystals.

Frequently Asked Questions (FAQs)

Q: What is the most common laboratory method for synthesizing D-Altritol?

A: The most prevalent and straightforward method for the laboratory synthesis of D-Altritol is the reduction of D-altrose using a mild reducing agent, typically sodium borohydride (NaBH₄). This reaction selectively reduces the aldehyde group of the sugar to a primary alcohol, yielding the corresponding alditol.

Q: Can other reducing agents be used for this synthesis?

A: Yes, other hydride-based reducing agents like lithium aluminum hydride (LiAlH₄) can also reduce aldoses. However, NaBH₄ is generally preferred due to its milder nature, higher selectivity for aldehydes and ketones, and greater tolerance for protic solvents like water and alcohols, which are good solvents for sugars.

Q: How can I monitor the progress of the reaction?

A: The progress of the reduction of D-altrose to D-Altritol can be effectively monitored by Thin Layer Chromatography (TLC). A suitable solvent system for TLC would be a polar mixture, such as ethyl acetate:methanol:water in a ratio of 8:1:1. The starting material (D-altrose) will have a different Rf value than the product (D-Altritol), allowing for clear visualization of the reaction's progression. The disappearance of the D-altrose spot indicates the completion of the reaction.

Q: What is a typical solvent for the reduction of D-altrose with sodium borohydride?

A: Water is a common solvent for this reaction due to the high solubility of both D-altrose and sodium borohydride. To prevent the decomposition of the reducing agent, the water is often made slightly basic. Alternatively, alcohols such as methanol or ethanol can be used.

Data Presentation

The following table summarizes typical reaction parameters that can be optimized to improve the yield and purity of D-Altritol synthesis via the reduction of D-altrose. Please note that specific yields can vary based on the scale of the reaction and the precise experimental conditions.

Parameter	Condition A	Condition B	Condition C	Expected Outcome
Solvent	Water (pH 8-9)	Methanol	Ethanol/Water (1:1)	Higher yields are often observed in alcoholic solvents or buffered aqueous solutions.
Temperature	0°C	Room Temperature (~25°C)	40°C	Room temperature is generally sufficient. Lower temperatures can slow the reaction, while higher temperatures may increase side reactions.
Equivalents of NaBH₄	1.1 eq	1.5 eq	2.0 eq	A slight excess (1.5-2.0 eq) is recommended to ensure complete reaction.
Reaction Time	1 hour	2 hours	4 hours	Reaction is typically complete within 1-2 hours. Monitor by TLC.
Reported Yield	-	-	-	Yields can range from good to excellent, often exceeding 80-90% under optimized conditions.
Reported Purity	-	-	-	High purity (>98%) can be achieved after effective removal of borate salts and recrystallization.

Experimental Protocols

Detailed Methodology for the Synthesis of D-Altritol from D-altrose

This protocol describes a general procedure for the sodium borohydride reduction of D-altrose.

• Dissolution of D-altrose: Dissolve D-altrose in deionized water (or methanol/ethanol) in a round-bottom flask equipped with a magnetic stirrer. Cool the solution to 0°C in an ice bath.

• Addition of Sodium Borohydride: Slowly add sodium borohydride (1.5 equivalents) portion-wise to the stirred solution, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a mobile phase of ethyl acetate:methanol:water = 8:1:1) until the D-altrose spot is no longer visible.

• Quenching and Neutralization: Cool the reaction mixture back to 0°C and cautiously add acetic acid or dilute HCl dropwise to quench the excess sodium borohydride and neutralize the solution to a pH of approximately 7.

• Removal of Borate Salts: Concentrate the solution under reduced pressure. Add methanol to the residue and re-evaporate. Repeat this co-evaporation with methanol 3-5 times to remove boric acid as volatile trimethyl borate.

• Purification: The resulting crude D-Altritol can be purified by recrystallization from a suitable solvent system, such as ethanol-water or methanol. Dissolve the crude product in a minimal amount of the hot solvent, and then allow it to cool slowly to induce crystallization.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum to obtain pure D-Altritol.

Visualizations

Caption: Experimental workflow for the synthesis and purification of D-Altritol.

Technical Support Center: Crystallization of D-Altritol and Related Sugar Alcohols

Disclaimer: Publicly available scientific literature contains limited specific data regarding the crystallization of D-Altritol. This technical support center provides guidance based on established principles of sugar alcohol crystallization and general troubleshooting procedures for small organic molecules. Researchers should consider this a starting point for developing a robust crystallization process for D-Altritol.

Troubleshooting Guide

This guide addresses common challenges that researchers may encounter during the crystallization of D-Altritol and other polyols.

Problem ID	Question	Possible Causes	Suggested Solutions
CRY-001	No crystals are forming, even after extended cooling.	- The solution is not sufficiently supersaturated. - The compound is too soluble in the chosen solvent. - Nucleation is inhibited.	- Concentrate the solution by slowly evaporating the solvent. - Add an anti-solvent (a solvent in which D-Altritol is poorly soluble) dropwise. - Scratch the inside of the flask with a glass rod to induce nucleation. - Introduce a seed crystal of D-Altritol if available.[1] - Cool the solution to a lower temperature.
CRY-002	An oil or amorphous solid has formed instead of crystals.	- The degree of supersaturation is too high, leading to rapid precipitation. - The cooling rate is too fast. - The presence of impurities is inhibiting crystal lattice formation.	- Re-heat the solution until the oil/amorphous solid redissolves, then allow it to cool more slowly. - Add a small amount of additional solvent to reduce the supersaturation level. - Purify the D-Altritol sample using techniques like chromatography before attempting crystallization.
CRY-003	The resulting crystals are very small or needle-like.	- Nucleation rate is much higher than the crystal growth rate. - The cooling process is too rapid.	- Slow down the cooling rate to allow for larger crystal growth. - Use a solvent system that promotes slower crystallization. - Consider using a controlled cooling apparatus.
CRY-004	The crystal yield is very low.	- D-Altritol has significant solubility in the mother liquor even at low temperatures. - The initial concentration of D-Altritol was too low.	- Further cool the mother liquor to encourage more precipitation. - Partially evaporate the solvent from the mother liquor to recover more material. - Re-evaluate the solvent choice; a solvent with lower solubility at cold temperatures may be needed.
CRY-005	The crystals appear to be of a different form in subsequent experiments (polymorphism).	- Sugar alcohols are known to exhibit polymorphism, where they can crystallize in different crystal structures. - Changes in crystallization conditions (solvent, temperature, cooling rate, impurities) can favor the formation of different polymorphs.	- Strictly control all crystallization parameters to ensure consistency. - Characterize the obtained crystals using techniques like Powder X-ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), and Raman Spectroscopy to identify the polymorph.[2] - Conduct a polymorph screen by varying crystallization conditions systematically to identify and characterize different crystalline forms.

Frequently Asked Questions (FAQs)

Q1: What are the best solvents for D-Altritol crystallization?

Q2: How can I control the crystal size and morphology of D-Altritol?

A2: Crystal size and shape (morphology) are influenced by factors such as the rate of cooling, solvent system, and the presence of impurities. Slower cooling generally leads to larger and more well-defined crystals.[3] The choice of solvent can also influence the crystal habit. Experimenting with different solvents and cooling profiles is necessary to achieve the desired crystal characteristics.

Q3: What is polymorphism and why is it a concern for D-Altritol crystallization?

A3: Polymorphism is the ability of a solid material to exist in more than one crystal structure. Different polymorphs of the same compound can have different physical properties, including solubility, melting point, and stability. For pharmaceutical applications, controlling polymorphism is critical as it can affect drug bioavailability and shelf-life. Since other sugar alcohols like D-mannitol exhibit polymorphism, it is a potential challenge for D-Altritol.[4]

Q4: How do impurities affect D-Altritol crystallization?

A4: Impurities can have a significant impact on crystallization. They can inhibit crystal growth, lead to the formation of oils or amorphous solids, or affect the crystal habit.[5][6] It is crucial to start with highly pure D-Altritol for consistent and successful crystallization.

Q5: What analytical techniques are recommended for characterizing D-Altritol crystals?

A5: To characterize the crystalline form of D-Altritol, the following techniques are recommended:

• Powder X-ray Diffraction (PXRD): To identify the crystal lattice structure and distinguish between different polymorphs.[2]

• Differential Scanning Calorimetry (DSC): To determine the melting point and enthalpy of fusion, which are characteristic of a specific crystalline form.[2]

• Thermogravimetric Analysis (TGA): To determine if the crystalline form is a hydrate or a solvate.

• Raman and FT-IR Spectroscopy: To provide a vibrational fingerprint of the crystal structure.[2]

• Scanning Electron Microscopy (SEM): To visualize the crystal morphology.

Experimental Protocols

General Protocol for D-Altritol Crystallization by Cooling

• Solvent Screening: In a small vial, add a few milligrams of D-Altritol. Add a small amount of a chosen solvent (e.g., water, ethanol, methanol, or mixtures) at room temperature. Observe the solubility. Heat the vial and observe if the solid dissolves. A good solvent will dissolve D-Altritol when hot but show limited solubility at room temperature or upon cooling.

• Dissolution: In a larger flask, add the D-Altritol to be crystallized. Add the chosen solvent in portions while heating and stirring until the D-Altritol is completely dissolved. Use the minimum amount of hot solvent necessary to achieve a saturated solution.

• Cooling and Crystallization:

  • Slow Cooling: Cover the flask and allow it to cool slowly to room temperature. To slow down the process further, the flask can be placed in an insulated container.

  • Controlled Cooling: For better reproducibility, use a programmable cooling bath to control the cooling rate.

• Isolation: Once crystallization is complete, collect the crystals by filtration, for instance, using a Buchner funnel.

• Washing: Wash the crystals with a small amount of the cold crystallization solvent to remove any remaining impurities from the mother liquor.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Visualizations

Troubleshooting Workflow for D-Altritol Crystallization.

General Experimental Workflow for D-Altritol Crystallization.

Key Factors Influencing D-Altritol Crystallization.

References

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. Crystallization behavior of mannitol in frozen aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. mdpi.com [mdpi.com]
• 5. Crystallization and preliminary X-ray study of the d-­altritol oligonucleotide GTGTACAC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmaceuticals.seqens.com [pharmaceuticals.seqens.com]

Technical Support Center: Purification of Crude D-Altritol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of crude D-Altritol. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude D-Altritol?

A1: The primary techniques for purifying crude D-Altritol are recrystallization and column chromatography. Recrystallization is often the first choice due to its simplicity and cost-effectiveness, especially for removing insoluble impurities and achieving high purity if a suitable solvent is found. Column chromatography, particularly using silica gel, is employed for separating D-Altritol from impurities with similar solubility profiles.

Q2: How do I choose the right solvent for recrystallizing D-Altritol?

A2: The ideal solvent for recrystallizing D-Altritol should dissolve it well at elevated temperatures but poorly at low temperatures. Due to D-Altritol's high polarity, common solvents to consider are water, short-chain alcohols (methanol, ethanol), or mixtures of these with a less polar co-solvent. Preliminary solubility testing with small amounts of your crude D-Altritol in various solvents is highly recommended.

Q3: What stationary and mobile phases are suitable for column chromatography of D-Altritol?

A3: For normal-phase column chromatography of the highly polar D-Altritol, silica gel is a common stationary phase.[1][2] The mobile phase should be a polar solvent system. A gradient elution starting with a less polar mixture (e.g., ethyl acetate/ethanol) and gradually increasing the polarity (e.g., increasing the proportion of methanol or even adding a small amount of water) is often effective in separating D-Altritol from less polar impurities.

Q4: How can I assess the purity of my D-Altritol sample after purification?

A4: The purity of D-Altritol can be determined using several analytical techniques:

• High-Performance Liquid Chromatography (HPLC): HPLC with a refractive index (RI) detector is a common method for quantifying sugar alcohols.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure and identify impurities.

• Melting Point Analysis: A sharp melting point close to the literature value indicates high purity.

Troubleshooting Guides

Recrystallization

Problem	Possible Cause	Solution
D-Altritol does not dissolve in the hot solvent.	Insufficient solvent volume or inappropriate solvent.	Add more solvent in small portions until the solid dissolves. If a large volume is required, the solvent may not be suitable. Try a more polar solvent or a different solvent mixture.
D-Altritol "oils out" instead of crystallizing.	The solution is supersaturated, and the boiling point of the solvent is lower than the melting point of the solute-impurity mixture.	Add a small amount of additional hot solvent to dissolve the oil, then allow it to cool more slowly. Seeding the solution with a pure crystal of D-Altritol can also promote crystallization over oiling out.
No crystals form upon cooling.	The solution is not saturated enough, or crystallization is slow to initiate.	Evaporate some of the solvent to increase the concentration and try cooling again. Scratch the inside of the flask with a glass rod at the meniscus to create nucleation sites. Add a seed crystal of pure D-Altritol.
Low recovery of purified D-Altritol.	Too much solvent was used, or the cooling was not sufficient to induce complete crystallization.	Concentrate the mother liquor (the liquid remaining after filtration) and cool it further to recover more product. Ensure the solution is cooled to a sufficiently low temperature (e.g., in an ice bath).
Crystals are colored or appear impure.	Colored impurities are present in the crude material.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Use a minimal amount of charcoal to avoid adsorbing the desired product.

Column Chromatography

Problem	Possible Cause	Solution
D-Altritol does not move from the origin (top of the column).	The mobile phase is not polar enough to elute the highly polar D-Altritol from the silica gel.	Increase the polarity of the mobile phase. For example, increase the percentage of methanol or ethanol in your eluent. A common mobile phase for sugar alcohols is a mixture of acetonitrile and water or ethanol and ethyl acetate.
Poor separation of D-Altritol from impurities.	Inappropriate mobile phase composition or column packing.	Optimize the solvent system by running preliminary Thin Layer Chromatography (TLC) with different solvent mixtures. Ensure the column is packed uniformly without any cracks or channels. A gradient elution may provide better separation.
Slow column flow rate.	The silica gel is packed too tightly, or fine particles are clogging the column.	Apply gentle pressure to the top of the column (flash chromatography). Ensure the silica gel is of an appropriate particle size.
Streaking of the compound band.	The sample was overloaded, or the compound is interacting too strongly with the stationary phase.	Load a smaller amount of the crude sample onto the column. Adding a small amount of a modifier to the mobile phase (e.g., a trace of acetic acid or ammonia, depending on the nature of the impurities) can sometimes improve peak shape.

Quantitative Data Summary

The following table provides hypothetical but realistic data for the purification of crude D-Altritol based on methods used for similar sugar alcohols like D-mannitol. Actual results may vary depending on the nature and amount of impurities in the crude sample.

Purification Method	Starting Purity (%)	Final Purity (%)	Yield (%)	Primary Impurities Removed
Recrystallization (Water/Ethanol)	~85	>98	70-85	Insoluble materials, less soluble organic impurities
Silica Gel Column Chromatography	~85	>99	60-80	Structurally similar organic impurities

Experimental Protocols

Protocol 1: Recrystallization of Crude D-Altritol

This protocol is adapted from standard procedures for recrystallizing polar compounds like D-mannitol.[4]

• Dissolution: In an Erlenmeyer flask, add the crude D-Altritol. For every 1 gram of crude material, start by adding 5-10 mL of a 9:1 ethanol:water mixture.

• Heating: Gently heat the mixture on a hot plate while stirring until the solvent begins to boil and the solid dissolves completely. If the solid does not fully dissolve, add small additional portions of the hot solvent mixture until a clear solution is obtained.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling and Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified D-Altritol crystals in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Column Chromatography of Crude D-Altritol

This is a general protocol for the purification of polar compounds using silica gel chromatography.

• Column Packing: Prepare a slurry of silica gel in the initial mobile phase (e.g., 95:5 ethyl acetate:methanol). Pour the slurry into a glass column and allow the silica to settle, ensuring a uniform packing without air bubbles.

• Sample Loading: Dissolve the crude D-Altritol in a minimal amount of the initial mobile phase. If it is not very soluble, it can be adsorbed onto a small amount of silica gel, the solvent evaporated, and the resulting powder carefully added to the top of the column.

• Elution: Begin eluting the column with the initial mobile phase. Collect fractions and monitor them by Thin Layer Chromatography (TLC).

• Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of methanol) to elute the more polar D-Altritol. A suggested gradient could be from 95:5 to 80:20 ethyl acetate:methanol.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing pure D-Altritol.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified D-Altritol.

Visualizations

Caption: Workflow for D-Altritol purification by recrystallization.

References

• 1. web.uvic.ca [web.uvic.ca]
• 2. column-chromatography.com [column-chromatography.com]
• 3. Development of a Pure Certified Reference Material of D-Mannitol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Troubleshooting D-Altritol degradation in solution

Welcome to the technical support center for D-Altritol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of D-Altritol in solution and to assist in troubleshooting potential degradation issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: My D-Altritol solution has turned a faint yellow. What could be the cause?

A slight yellowing of your D-Altritol solution can be an early indicator of degradation, particularly if the solution has been stored for an extended period, exposed to elevated temperatures, or is not at a neutral pH. This discoloration can result from minor oxidation or other chemical reactions. It is advisable to prepare fresh solutions, especially for sensitive applications.

Q2: I'm observing a gradual decrease in the concentration of D-Altritol in my stock solution over time. What factors could be contributing to this?

Several factors can lead to a decrease in D-Altritol concentration:

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including degradation.[1] For long-term storage, it is recommended to keep D-Altritol solutions at 2-8°C.[2]

• pH: Both acidic and alkaline conditions can promote the degradation of polyols.[3][4] Alkaline conditions, in particular, can facilitate oxidation.[5] It's best to maintain solutions at a neutral pH unless your experimental protocol requires otherwise.

• Presence of Oxidizing Agents: Contaminants that act as oxidizing agents can degrade D-Altritol.[1][6] Ensure high-purity solvents and reagents are used.

• Light Exposure: While not as common for polyols, prolonged exposure to UV light can sometimes contribute to degradation. Storing solutions in amber vials or in the dark is a good practice.

• Microbial Contamination: If not prepared under sterile conditions, microbial growth can consume D-Altritol. If sterility is important for your application, consider filter-sterilizing the solution.

Q3: I have detected unexpected peaks in the HPLC analysis of my D-Altritol sample. What might these be?

Unexpected peaks are likely degradation products. The degradation of sugar alcohols like D-Altritol can result in a variety of smaller molecules. Under oxidative conditions, you may form the corresponding aldonic acid.[7] Thermal degradation can lead to the formation of organic acids or other byproducts.[8] To identify these peaks, techniques like LC-MS can be employed to determine their mass and elucidate their structure.[9]

Q4: How can I prevent the degradation of my D-Altritol solution?

To ensure the stability of your D-Altritol solution, follow these best practices:

• Use High-Purity Reagents: Start with high-purity D-Altritol and use high-performance liquid chromatography (HPLC)-grade solvents.

• Control pH: Prepare your solution in a buffered system at or near neutral pH if your experiment allows.

• Store Properly: Store solutions at recommended low temperatures (e.g., 2-8°C) and protect them from light.[2] For long-term storage, consider freezing aliquots to minimize freeze-thaw cycles.[10]

• Work Under Inert Gas: If your application is highly sensitive to oxidation, preparing and storing the solution under an inert gas like nitrogen or argon can be beneficial.

• Prepare Fresh Solutions: Whenever possible, prepare D-Altritol solutions fresh for your experiments to minimize the impact of any potential degradation.

Factors Influencing D-Altritol Degradation

The stability of D-Altritol in solution is primarily affected by temperature, pH, and the presence of oxidizing agents. The following table summarizes these factors and their impact.

Factor	Impact on D-Altritol Stability	Recommendations
Temperature	Increased temperature accelerates degradation rates.[1][11]	Store solutions at 2-8°C for short-term use.[2] For long-term storage, consider freezing aliquots.[10]
pH	Both acidic and highly alkaline conditions can increase degradation.[3][4] Alkaline pH ( > 7) can promote oxidation by forming more reactive species.[5]	Maintain solutions at a neutral pH (6-8) using a suitable buffer system, unless otherwise required by the experimental protocol.
Oxidizing Agents	The presence of oxidizing agents (e.g., metal ions, peroxides) can lead to the oxidation of D-Altritol.[1][6]	Use high-purity solvents and glassware. Consider the use of chelating agents like EDTA if metal ion contamination is suspected.
Light	Prolonged exposure to UV light may contribute to degradation.	Store solutions in amber vials or in a dark environment to minimize light exposure.
Microbial Growth	Non-sterile solutions are susceptible to microbial contamination, which can consume D-Altritol.	For applications requiring sterility, use sterile filtration and aseptic techniques.

Experimental Protocols

Protocol 1: Stability Testing of D-Altritol in Aqueous Solution

This protocol outlines a method to assess the stability of D-Altritol under various conditions.

• Preparation of Stock Solution: Prepare a stock solution of D-Altritol in high-purity water (e.g., 10 mg/mL).

• Aliquoting and Stress Conditions:

  • Aliquot the stock solution into separate, sealed vials for each condition to be tested.

  • pH: Adjust the pH of aliquots to desired levels (e.g., pH 3, 5, 7, 9, 11) using appropriate buffers.

  • Temperature: Store sets of vials at different temperatures (e.g., 4°C, 25°C, 40°C).

  • Light Exposure: Wrap a set of vials in aluminum foil to serve as dark controls and expose a parallel set to ambient light.

• Time Points: Collect samples from each condition at specified time points (e.g., 0, 24, 48, 72 hours, and weekly thereafter).

• Analysis:

  • Analyze the concentration of D-Altritol in each sample using a validated HPLC method with a refractive index (RI) or evaporative light scattering detector (ELSD).[9]

  • Monitor for the appearance of degradation products by observing new peaks in the chromatogram.

• Data Evaluation: Plot the concentration of D-Altritol versus time for each condition to determine the degradation rate.

Protocol 2: Analysis of D-Altritol and Potential Degradation Products by HPLC

This protocol provides a general method for the quantification of D-Altritol.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system.

• Column: A column suitable for sugar alcohol analysis, such as an amino-based or ion-exchange column.

• Mobile Phase: A typical mobile phase is a mixture of acetonitrile and water (e.g., 75:25 v/v). The exact ratio may need to be optimized for your specific column and separation needs.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detector: A Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD) is recommended as D-Altritol lacks a strong UV chromophore.[9]

• Quantification: Create a calibration curve using standards of known D-Altritol concentrations to quantify the amount in your samples.

• Degradation Product Monitoring: The appearance of new peaks with different retention times from the main D-Altritol peak indicates the presence of degradation products. The area of these peaks can be used to estimate the extent of degradation.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. echemi.com [echemi.com]
• 3. Electrochemical and Non-Electrochemical Pathways in the Electrocatalytic Oxidation of Monosaccharides and Related Sugar Alcohols into Valuable Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. [PDF] Kinetics and mechanism of oxidation of sugar and sugar alcohols by vanadium pentoxide. | Semantic Scholar [semanticscholar.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. [PDF] Characteristics of the Thermal Degradation of Glucose and Maltose Solutions | Semantic Scholar [semanticscholar.org]
• 9. Polyols Analysis Service - Creative Proteomics [creative-proteomics.com]
• 10. awri.com.au [awri.com.au]
• 11. researchgate.net [researchgate.net]

Technical Support Center: D-Altritol Solubility in Organic Solvents

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility challenges with D-Altritol in organic solvents.

Troubleshooting Guide

This guide addresses common problems encountered during the dissolution of D-Altritol in organic solvents.

Issue 1: D-Altritol is not dissolving in the chosen organic solvent.

• Possible Cause: D-Altritol, a polyol, has low intrinsic solubility in many non-polar organic solvents. The polarity of the solvent is a critical factor.

• Troubleshooting Steps:

  • Verify Solvent Polarity: Ensure the chosen solvent is sufficiently polar. Polar protic solvents like methanol and ethanol are generally more effective than non-polar solvents such as hexane or toluene.

  • Increase Temperature: Gently warming the solvent can increase the solubility of D-Altritol. Proceed with caution and monitor for any degradation of the compound.

  • Particle Size Reduction: If you have solid D-Altritol, micronization to reduce particle size can increase the surface area and improve the dissolution rate.[1]

  • Co-solvency: Introduce a small amount of a more polar co-solvent. For example, if D-Altritol has poor solubility in ethanol, adding a small percentage of water or dimethyl sulfoxide (DMSO) can significantly enhance solubility.[2][3]

Issue 2: D-Altritol precipitates out of solution after initial dissolution.

• Possible Cause: The solution is likely supersaturated. This can occur if the temperature is lowered after dissolution or if a less polar solvent is added to the mixture.

• Troubleshooting Steps:

  • Maintain Temperature: Ensure the temperature of the solution is kept constant, especially if it was heated to aid dissolution.

  • Solvent Composition: Avoid adding anti-solvents (less polar solvents) to the solution. If a mixed solvent system is necessary, determine the optimal ratio to maintain solubility.

  • Sonication: Applying ultrasonic energy can help to break up precipitate and re-dissolve the compound.

Issue 3: The dissolution rate is too slow for the experimental timeline.

• Possible Cause: The surface area of the D-Altritol may be limited, or the solvent may not be optimal.

• Troubleshooting Steps:

  • Agitation: Increase the rate of stirring or shaking to enhance the interaction between the solvent and the solute.

  • Micronization: As mentioned previously, reducing the particle size of D-Altritol will increase the dissolution rate.[1]

  • Optimize Solvent System: Experiment with different polar aprotic solvents like DMSO or DMF, which may offer a better balance of solvating power and compatibility with your experimental system.

Frequently Asked Questions (FAQs)

Q1: What are the recommended organic solvents for dissolving D-Altritol?

A1: Based on the behavior of its isomers like mannitol and xylitol, polar organic solvents are recommended. Methanol and ethanol are common choices, although solubility may still be limited. For higher concentrations, consider highly polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF). It is advisable to perform small-scale solubility tests to determine the most suitable solvent for your specific concentration needs.

Q2: Is there a general protocol for preparing a stock solution of D-Altritol in an organic solvent?

A2: Yes, a general protocol can be followed. For detailed steps, please refer to the Experimental Protocols section below. The key is to start with a small amount of a strong solvent to create a concentrated pre-solution before diluting to the final concentration.

Q3: How can I enhance the solubility of D-Altritol in a specific organic solvent for my experiment?

A3: Several techniques can be employed to enhance solubility:

• Co-solvency: The addition of a small amount of a miscible solvent in which D-Altritol is more soluble.[2][3]

• Complexation: Forming an inclusion complex with cyclodextrins can significantly improve the solubility of poorly soluble compounds.

• Solid Dispersion: Creating a solid dispersion of D-Altritol in a hydrophilic carrier can enhance its dissolution rate.

Q4: What is the expected solubility of D-Altritol in common organic solvents?

A4: There is limited direct quantitative data for D-Altritol. However, data from its isomers, mannitol and xylitol, can provide an estimate. Please refer to the Data Presentation section for a summary table.

Data Presentation

The following table summarizes the solubility of D-Altritol isomers in selected organic solvents. This data should be used as an estimation for D-Altritol's solubility.

Isomer	Solvent	Temperature (°C)	Solubility ( g/100g of Solution)
Mannitol	Ethanol	Not Specified	1.2
Xylitol	Absolute Ethanol	25	1.2
Xylitol	Absolute Methanol	Not Specified	6

Data sourced from studies on D-Altritol isomers and should be considered as a reference.[4]

Experimental Protocols

Protocol for Preparing a 100 mM Stock Solution of D-Altritol in Ethanol

• Materials:

  • D-Altritol (MW: 182.17 g/mol )

  • Absolute Ethanol

  • Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Warming block or water bath

• Procedure:

  • Weigh out 18.22 mg of D-Altritol and place it in a sterile microcentrifuge tube.

  • Add 100 µL of DMSO to the tube. DMSO is used as a co-solvent to aid in the initial dissolution.

  • Vortex the tube vigorously for 1-2 minutes until the D-Altritol is fully dissolved. Gentle warming to 37°C may be applied if necessary.

  • Once a clear solution is obtained, add absolute ethanol to bring the final volume to 10 mL.

  • Vortex the solution again to ensure homogeneity.

  • Store the stock solution at -20°C. Before use, allow the solution to come to room temperature and vortex briefly.

Mandatory Visualization

Caption: Experimental workflow for preparing and troubleshooting D-Altritol solutions.

Caption: Key factors influencing the solubility of D-Altritol in organic solvents.

References

• 1. phytotechlab.com [phytotechlab.com]
• 2. Sugar Alcohols: A Quick Comparison Chart | www.DentalXylitol.com [dentalxylitol.com]
• 3. personal.cityu.edu.hk [personal.cityu.edu.hk]
• 4. researchgate.net [researchgate.net]

Navigating D-Altritol Derivatization: A Guide to Avoiding Common Side Reactions

Technical Support Center

For researchers, scientists, and drug development professionals working with D-Altritol, a hexitol with significant potential in various biomedical applications, successful derivatization is a critical step for analysis and synthesis. However, the presence of multiple hydroxyl groups presents a unique set of challenges, often leading to undesired side reactions. This guide provides troubleshooting advice and frequently asked questions to help you navigate these complexities and achieve your desired derivatized product with high yield and purity.

Frequently Asked Questions (FAQs) and Troubleshooting

Acetylation

Question 1: I'm seeing a mixture of partially acetylated products in my GC-MS analysis. How can I achieve complete acetylation of D-Altritol?

Answer: Incomplete acetylation is a common issue when derivatizing polyols like D-Altritol. Several factors can contribute to this:

• Insufficient Reagent: Ensure you are using a sufficient excess of the acetylating agent (e.g., acetic anhydride) and catalyst (e.g., pyridine or DMAP).

• Reaction Time and Temperature: The reaction may require longer incubation times or slightly elevated temperatures to drive it to completion. However, be cautious with excessive heat as it can promote other side reactions.

• Steric Hindrance: The hydroxyl groups on D-Altritol have different steric environments, which can affect their reactivity. The internal hydroxyl groups may be less accessible to the acetylating agent.

Troubleshooting Steps:

• Increase Reagent Stoichiometry: Incrementally increase the molar excess of acetic anhydride and the catalyst.

• Optimize Reaction Conditions: Experiment with extending the reaction time (e.g., from 2 hours to 4 hours or overnight) and moderately increasing the temperature (e.g., from room temperature to 40-50°C). Monitor the reaction progress by TLC or GC-MS.

• Use a More Potent Catalyst: Consider using 4-(Dimethylamino)pyridine (DMAP) as a catalyst, which is known to be more efficient than pyridine for acylations.[1]

Question 2: I've observed acyl migration in my acetylated D-Altritol product upon storage or during workup. How can I prevent this?

Answer: Acyl migration, the intramolecular transfer of an acetyl group from one hydroxyl group to another, is a well-documented phenomenon in polyol chemistry, particularly under both acidic and basic conditions.[2][3][4] This can lead to a mixture of isomers, complicating analysis and further synthetic steps.

Troubleshooting Steps:

• Maintain Neutral pH: During workup and purification, ensure that the pH is kept as close to neutral as possible. Avoid prolonged exposure to acidic or basic conditions.

• Use Mild Reaction Conditions: Employ milder catalysts and reaction conditions to minimize the potential for migration during the acetylation step itself.

• Prompt Analysis and Storage: Analyze the derivatized sample as soon as possible after preparation. For storage, use a non-polar, aprotic solvent and store at low temperatures (-20°C or below) to minimize migration over time.

Silylation

Question 3: My GC-MS chromatogram shows multiple peaks for my silylated D-Altritol, suggesting the formation of various byproducts. What could be the cause?

Answer: The formation of multiple products during silylation is often due to incomplete derivatization or the presence of moisture. Silylating agents are highly sensitive to water, which can lead to the formation of siloxanes and other artifacts.[5]

Troubleshooting Steps:

• Ensure Anhydrous Conditions: All glassware, solvents, and the D-Altritol sample must be scrupulously dried before the reaction. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Use a Suitable Silylating Agent: For sterically hindered hydroxyl groups, a more reactive silylating agent such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) may be more effective than N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).[5]

• Optimize Reaction Temperature and Time: While many silylations proceed rapidly at room temperature, heating the reaction mixture (e.g., to 60-80°C) can help drive the reaction to completion, especially for less reactive hydroxyl groups.

Question 4: I'm having difficulty achieving complete silylation of all six hydroxyl groups on D-Altritol due to steric hindrance. What can I do?

Answer: The internal hydroxyl groups of D-Altritol can be sterically hindered, making them less reactive towards bulky silylating agents.

Troubleshooting Steps:

• Choose a Less Bulky Silylating Agent: If you are using a very bulky silylating agent (e.g., tert-butyldimethylsilyl chloride, TBDMSCl), consider switching to a smaller one like trimethylsilyl chloride (TMSCl) in combination with a catalyst.

• Increase Reaction Temperature: As mentioned previously, increasing the temperature can provide the necessary energy to overcome the activation barrier for derivatizing sterically hindered positions.

• Use a Catalyst: The addition of a catalyst like pyridine or imidazole can enhance the reactivity of the silylating agent.

Benzoylation

Question 5: My benzoylation of D-Altritol is not regioselective, leading to a mixture of partially benzoylated isomers. How can I control the regioselectivity?

Answer: Achieving regioselective benzoylation of polyols is challenging due to the similar reactivity of the hydroxyl groups. The primary hydroxyl groups are generally more reactive than the secondary ones, but obtaining a single, selectively benzoylated product often requires a carefully designed protecting group strategy.[6][7][8]

Troubleshooting Steps:

• Employ Orthogonal Protecting Groups: To selectively benzoylate a specific hydroxyl group, it is often necessary to first protect the other hydroxyls with a different type of protecting group that can be removed under conditions that do not affect the benzoyl group.[9][10][11][12] This is a common strategy in carbohydrate chemistry.

• Control Reaction Stoichiometry and Temperature: By carefully controlling the stoichiometry of the benzoylating agent (e.g., using only one equivalent) and running the reaction at low temperatures (e.g., -40°C), you may be able to favor benzoylation at the most reactive hydroxyl group.[6][7][8] However, this often results in a mixture of products and unreacted starting material.

• Enzymatic Catalysis: In some cases, enzymes can be used to achieve highly regioselective acylation of polyols. This is a more advanced technique but can provide excellent selectivity.

Etherification (Alkylation)

Question 6: I am attempting a Williamson ether synthesis on D-Altritol, but I am observing elimination byproducts. How can I favor the desired ether formation?

Answer: The Williamson ether synthesis involves the reaction of an alkoxide with an alkyl halide. A common side reaction is elimination, especially when using secondary or tertiary alkyl halides or a sterically hindered base.[13][14]

Troubleshooting Steps:

• Use a Primary Alkyl Halide: To minimize elimination, it is crucial to use a primary alkyl halide as the electrophile.

• Choose an Appropriate Base: Use a strong, non-hindered base to deprotonate the hydroxyl groups of D-Altritol. Sodium hydride (NaH) is a common choice.

• Control Reaction Temperature: Lowering the reaction temperature can often favor the SN2 substitution pathway over the E2 elimination pathway.

Data Summary

Quantitative data on side product formation during D-Altritol derivatization is scarce in the literature. However, the following table summarizes the expected side products for common derivatization methods based on studies of similar polyols and general organic chemistry principles.

Derivatization Method	Desired Product	Common Side Products/Issues	Key Factors Influencing Side Reactions
Acetylation	Hexa-O-acetyl-D-altritol	Incomplete acetylation (mono-, di-, tri-acetylated species), Acyl migration products (isomeric hexa-acetates)	Reagent stoichiometry, Reaction time & temperature, Catalyst choice, pH during workup
Silylation	Hexa-O-silyl-D-altritol	Incomplete silylation, Siloxane formation (from moisture), Multiple derivatives from different silylating agents	Anhydrous conditions, Reactivity of silylating agent, Steric hindrance, Reaction temperature
Benzoylation	Hexa-O-benzoyl-D-altritol	Lack of regioselectivity (mixture of partially benzoylated isomers)	Steric and electronic differences between hydroxyl groups, Reaction conditions (stoichiometry, temperature)
Etherification	Hexa-O-alkyl-D-altritol	Elimination byproducts (alkenes from the alkyl halide)	Structure of the alkyl halide (primary is best), Steric hindrance of the base, Reaction temperature

Experimental Protocols

Protocol 1: Per-O-Acetylation of D-Altritol

This protocol aims to achieve complete acetylation of D-Altritol.

Materials:

• D-Altritol

• Acetic Anhydride (Ac₂O)

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Round bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve D-Altritol (1 equivalent) in anhydrous pyridine in a round bottom flask under a nitrogen atmosphere.

• Cool the mixture to 0°C in an ice bath.

• Slowly add acetic anhydride (10 equivalents) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with DCM and carefully quench with saturated aqueous NaHCO₃.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: Per-O-Silylation of D-Altritol for GC-MS Analysis

This protocol is designed for the complete silylation of D-Altritol to prepare a volatile derivative for GC-MS analysis.

Materials:

• D-Altritol (dried)

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Pyridine (anhydrous)

• GC vial with a screw cap and septum

• Heating block or oven

Procedure:

• Place a small, accurately weighed amount of dried D-Altritol (e.g., 1-5 mg) into a GC vial.

• Add anhydrous pyridine (e.g., 100 µL) to dissolve the D-Altritol.

• Add MSTFA (e.g., 100 µL) to the vial.

• Securely cap the vial and vortex briefly to mix the contents.

• Heat the vial at 60-80°C for 30-60 minutes in a heating block or oven.

• Allow the vial to cool to room temperature.

• The sample is now ready for injection into the GC-MS.

Visualizing Derivatization Workflows

General Derivatization Workflow

Caption: A generalized workflow for the derivatization of D-Altritol.

Troubleshooting Logic for Incomplete Silylation

References

• 1. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 2. doria.fi [doria.fi]
• 3. scispace.com [scispace.com]
• 4. research.abo.fi [research.abo.fi]
• 5. m.youtube.com [m.youtube.com]
• 6. Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S- Glycosides of d-Galactose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Protective Groups [organic-chemistry.org]
• 10. Protecting group - Wikipedia [en.wikipedia.org]
• 11. youtube.com [youtube.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Method Development for Separating D-Altritol from its Isomers

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to developing and troubleshooting methods for the separation of D-Altritol from its isomers. This resource offers detailed experimental protocols, troubleshooting guides in a question-and-answer format, and quantitative data to address common challenges encountered during chromatographic separation of these closely related sugar alcohols.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating D-Altritol from its isomers?

A1: The main challenge lies in the high structural similarity of alditol isomers. D-Altritol and its isomers, such as D-Talitol, D-Mannitol, D-Sorbitol, and Galactitol, are stereoisomers, meaning they have the same chemical formula and connectivity but differ in the spatial arrangement of their hydroxyl groups. This results in very similar physicochemical properties, such as polarity and volatility, making their separation by conventional chromatographic techniques difficult. Achieving baseline resolution often requires specialized columns and optimized methods.

Q2: What are the most common analytical techniques for separating D-Altritol and its isomers?

A2: The most frequently employed techniques are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) after derivatization.

• HPLC: Several modes are effective, including ion-exchange chromatography (often with a calcium or lead-form resin like the Aminex HPX-87C or HPX-87P), and High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD). HPAEC-PAD is particularly sensitive and specific for carbohydrates and their derivatives.[1][2]

• GC: Gas chromatography requires derivatization of the non-volatile alditols into volatile compounds, most commonly alditol acetates.[3] This method offers high resolution and is often coupled with Mass Spectrometry (MS) for definitive identification.

Q3: Can I use reversed-phase HPLC to separate D-Altritol from its isomers?

A3: Standard reversed-phase columns (like C18) are generally not effective for separating highly polar, underivatized alditols due to poor retention. However, Hydrophilic Interaction Liquid Chromatography (HILIC) can be a viable alternative for separating polar compounds.

Q4: What detection methods are suitable for alditol analysis?

A4: Since alditols lack a strong UV chromophore, UV detection is not ideal unless they are derivatized with a UV-absorbing group. The most common detection methods are:

• Refractive Index (RI) Detection: A universal detector for HPLC that is sensitive to changes in the refractive index of the eluent. It is sensitive to temperature and gradient changes.

• Pulsed Amperometric Detection (PAD): A highly sensitive and selective detector for electroactive compounds like carbohydrates and alditols, used with HPAEC.[1][2]

• Flame Ionization Detection (FID): A common and robust detector for GC.

• Mass Spectrometry (MS): Provides structural information and can be coupled with both HPLC and GC for definitive peak identification.

Troubleshooting Guides

HPLC Method Troubleshooting

Problem	Potential Cause	Suggested Solution
Poor Resolution Between Isomer Peaks	1. Inappropriate Column Chemistry: The stationary phase is not providing sufficient selectivity for the alditol isomers. 2. Mobile Phase Too Strong: The eluent is causing the analytes to elute too quickly, without sufficient interaction with the stationary phase. 3. High Flow Rate: Insufficient time for interaction with the stationary phase. 4. Inappropriate Column Temperature: Temperature can affect selectivity.	1. Switch Stationary Phase: If using a standard carbohydrate column (e.g., Aminex HPX-87C), consider a different counter-ion (e.g., HPX-87P) or a specialized anion-exchange column (e.g., for HPAEC-PAD). 2. Modify Mobile Phase: For ion-exchange, ensure the mobile phase is high-purity water. For HILIC, adjust the water/acetonitrile ratio. 3. Reduce Flow Rate: Decrease the flow rate to allow for better equilibration and interaction, which can lead to improved resolution. 4. Optimize Column Temperature: For Aminex columns, a higher temperature (e.g., 80-85 °C) is often required. Experiment with different temperatures to find the optimal selectivity.
Peak Tailing	1. Secondary Interactions: Unwanted interactions between the analytes and the stationary phase. 2. Column Overload: Injecting too much sample. 3. Dead Volume: Excessive tubing length or poorly made connections.	1. Mobile Phase Additives (HILIC): While not typical for ion-exchange of alditols, in HILIC, small amounts of additives can sometimes improve peak shape. 2. Reduce Injection Concentration/Volume: Dilute the sample or inject a smaller volume. 3. Optimize System Connections: Use short, narrow-bore tubing and ensure all fittings are properly tightened.
Peak Splitting or Broadening	1. Column Contamination or Void: The column inlet frit may be partially blocked, or a void may have formed at the head of the column. 2. Sample Solvent Incompatibility: The sample is dissolved in a solvent much stronger than the mobile phase. 3. Co-elution: Two isomers are eluting very close together.	1. Clean or Replace Column: Reverse flush the column (if permissible by the manufacturer) or replace the column and/or guard column. 2. Use Mobile Phase as Sample Solvent: Dissolve the sample in the mobile phase whenever possible. 3. Optimize Separation Conditions: Refer to the "Poor Resolution" section to improve the separation of the co-eluting peaks.
Inconsistent Retention Times	1. Poor Column Equilibration: The column is not fully equilibrated with the mobile phase between injections. 2. Fluctuations in Temperature or Flow Rate: Inconsistent instrument performance. 3. Mobile Phase Instability: Changes in the mobile phase composition over time.	1. Increase Equilibration Time: Ensure a sufficient equilibration period, especially if using a gradient. 2. Check Instrument Performance: Verify the stability of the pump and column oven. 3. Prepare Fresh Mobile Phase: Prepare the mobile phase fresh daily and ensure it is well-degassed.

GC Method (Alditol Acetates) Troubleshooting

Problem	Potential Cause	Suggested Solution
Multiple Peaks for a Single Alditol	1. Incomplete Derivatization: Not all hydroxyl groups have been acetylated. 2. Degradation of Derivatives: The alditol acetates are breaking down in the injector or on the column.	1. Optimize Derivatization: Ensure anhydrous conditions and sufficient reaction time and temperature. 2. Check Injector Temperature: Lower the injector temperature to prevent thermal degradation. Use a deactivated liner.
Poor Peak Shape (Tailing)	1. Active Sites in the GC System: The analytes are interacting with active sites in the injector liner, column, or detector. 2. Column Bleed: The stationary phase is degrading at high temperatures.	1. Use Deactivated Liners and Columns: Ensure all components in the sample path are properly deactivated. 2. Condition the Column: Properly condition the column according to the manufacturer's instructions. Operate within the recommended temperature limits.
Overlapping Isomer Peaks	1. Inadequate Column Resolution: The stationary phase is not selective enough for the alditol acetate isomers. 2. Inappropriate Temperature Program: The oven temperature ramp is too fast.	1. Select a More Polar Column: Use a column with a more polar stationary phase (e.g., a cyano- or wax-based phase) to enhance separation. 2. Optimize Temperature Program: Use a slower temperature ramp to improve the separation of closely eluting peaks.

Experimental Protocols

Method 1: HPLC with Ion-Exchange Chromatography and RI Detection

This method is suitable for the baseline separation of a mixture of common alditol isomers.

• Column: Aminex HPX-87C Column (300 x 7.8 mm)

• Mobile Phase: Deionized water

• Flow Rate: 0.6 mL/min

• Column Temperature: 85 °C

• Detector: Refractive Index (RI)

• Injection Volume: 20 µL

• Sample Preparation: Dissolve the alditol standards or sample in deionized water. Filter through a 0.45 µm syringe filter before injection.

Method 2: GC-MS of Alditol Acetates

This method provides high resolution and allows for mass spectrometric confirmation of the isomers.

1. Derivatization to Alditol Acetates:

• Reduction: Dissolve the sugar/alditol sample in water and reduce with sodium borohydride (NaBH4).

• Neutralization and Borate Removal: Neutralize the excess NaBH4 with acetic acid. Remove the resulting boric acid by co-evaporation with methanol.

• Acetylation: Acetylate the resulting alditols with acetic anhydride, often with a catalyst like pyridine or 1-methylimidazole, at an elevated temperature (e.g., 100 °C).

• Extraction: After cooling, extract the alditol acetates into an organic solvent like dichloromethane.

2. GC-MS Conditions:

• Column: A mid-polarity to polar capillary column, such as a DB-225 (50% cyanopropylphenyl-methylpolysiloxane) or a similar phase.

• Carrier Gas: Helium or Hydrogen at a constant flow.

• Oven Temperature Program: Start at a low temperature (e.g., 180 °C) and ramp up to a higher temperature (e.g., 230 °C) at a slow rate (e.g., 2 °C/min).

• Injector: Split/splitless injector, typically at 250 °C.

• Detector: Mass Spectrometer (scanning in full scan mode or selected ion monitoring for quantification).

Quantitative Data

The following tables provide example retention time data for the separation of various alditols using different chromatographic methods. This data can be used as a starting point for method development.

Table 1: Retention Times of Alditols on Aminex HPX-87C Column [4][5]

Alditol	Retention Time (min)
Mannitol	~14.5
Sorbitol	~17.0
Galactitol	~15.5
D-Altritol	Estimated to be between 14-18 min

Note: The retention time for D-Altritol is an estimate based on the behavior of its isomers. Actual retention time should be confirmed with a pure standard.

Table 2: Relative Retention Times of Alditol Acetates on a GC Column [6]

Alditol Acetate	Relative Retention Time (to Glucitol)
Rhamnitol	0.58
Fucitol	0.65
Ribitol	0.76
Arabinitol	0.82
Mannitol	0.94
Galactitol	0.98
Glucitol (Sorbitol)	1.00
Altritol	Expected to have a retention time close to its isomers

Note: The exact elution order can vary depending on the specific GC column and conditions used.

Visualizations

Experimental Workflow for Alditol Separation

The following diagram illustrates the general workflow for the separation and analysis of D-Altritol and its isomers.

Caption: General workflow for the separation and analysis of D-Altritol and its isomers.

Logical Relationship for Troubleshooting Poor Resolution

This diagram outlines the logical steps to take when troubleshooting poor resolution between isomer peaks in HPLC.

Caption: Troubleshooting workflow for improving the resolution of isomer peaks in HPLC.

References

• 1. Separation of alditols of interest in food products by high-performance anion-exchange chromatography with pulsed amperometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Separation and determination of alditols and sugars by high-pH anion-exchange chromatography with pulsed amperometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. taylorfrancis.com [taylorfrancis.com]
• 4. bio-rad.com [bio-rad.com]
• 5. Aminex Carbohydrate Analysis Columns - SCINOMICS [scinomics.kr]
• 6. agilent.com [agilent.com]

Technical Support Center: Enhancing the Stability of D-Altritol-Based Compounds

Welcome to the technical support center for D-Altritol-based compounds. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot stability issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: My D-Altritol-based compound is showing signs of degradation. What are the likely degradation pathways?

A1: D-Altritol, as a polyol (sugar alcohol), is susceptible to degradation primarily through oxidation. Enzymatic catabolism of D-Altritol involves oxidation to D-tagatose via dehydrogenases.[1][2] Therefore, it is crucial to consider oxidative degradation as a primary pathway in your experiments. Additionally, like other polyols, D-Altritol derivatives can be sensitive to acidic or basic conditions, high temperatures, and photolytic stress, which can lead to various degradation products.

Q2: I am observing unexpected peaks in my chromatogram when analyzing my D-Altritol compound. How can I identify these?

A2: Unexpected peaks often indicate the presence of impurities or degradation products. To identify these, a systematic approach is recommended:

• Forced Degradation Studies: Intentionally degrade your compound under controlled stress conditions (acidic, basic, oxidative, thermal, and photolytic) to generate potential degradation products. This will help in confirming if the unexpected peaks correspond to degradants.

• Mass Spectrometry (MS): Couple your HPLC to a mass spectrometer to obtain mass-to-charge ratio (m/z) information for the unknown peaks, which is crucial for structural elucidation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structural confirmation of isolated degradation products, NMR spectroscopy is a powerful tool.[3]

Q3: How can I improve the stability of my D-Altritol-based formulation?

A3: To enhance the stability of your formulation, consider the following strategies:

• pH Optimization: Determine the optimal pH at which the compound exhibits maximum stability and buffer your formulation accordingly.

• Excipient Selection: Certain excipients can either enhance or compromise stability. For instance, cyclodextrins have been shown to improve the stability of some drugs by forming inclusion complexes.[4] However, compatibility studies are essential.

• Antioxidants: If your compound is prone to oxidation, the addition of a suitable antioxidant can be beneficial.

• Storage Conditions: Store your compound under appropriate temperature, humidity, and light conditions as determined by stability studies.

Q4: What are the initial steps for troubleshooting a failed experiment involving a D-Altritol derivative?

A4: When an experiment fails, it's important to approach troubleshooting systematically:

• Repeat the experiment: A one-time failure could be due to random error.

• Review your protocol: Carefully check all steps, calculations, and reagent concentrations.

• Check your starting materials: Verify the purity and integrity of your D-Altritol-based compound and all other reagents.

• Calibrate your instruments: Ensure that all analytical instruments are properly calibrated and functioning correctly.

• Consult the literature: Review publications related to similar compounds or experimental setups for potential insights.

Troubleshooting Guides

Issue 1: Inconsistent Assay Results for a D-Altritol Compound

Potential Cause	Troubleshooting Step
Sample Instability	Perform a time-course study of your sample in the assay diluent to check for degradation during the analytical run.
Inaccurate Sample Preparation	Verify the accuracy of your pipettes and balances. Ensure complete dissolution of the sample.
Chromatographic Issues	Check for column degradation, mobile phase inconsistencies, or detector malfunction.
Matrix Effects	If working with complex samples, evaluate for matrix effects by analyzing spiked samples.

Issue 2: Physical Instability (e.g., precipitation, color change) of a D-Altritol Formulation

Potential Cause	Troubleshooting Step
pH Shift	Measure the pH of the formulation over time to check for any drift from the optimal range.
Excipient Incompatibility	Conduct compatibility studies with individual excipients to identify any interactions with the D-Altritol compound.
Temperature Fluctuation	Ensure that the formulation is stored at the recommended temperature and protected from freezing or excessive heat.
Light Exposure	Store the formulation in light-protected containers if it is found to be photosensitive.

Experimental Protocols

Forced Degradation Study Protocol for D-Altritol Compounds

This protocol is designed to intentionally degrade the drug substance under various stress conditions to identify potential degradation products and establish a stability-indicating analytical method. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[5]

1. Acidic Hydrolysis:

• Dissolve the D-Altritol compound in 0.1 M HCl.

• Incubate at a controlled temperature (e.g., 60°C) for a specified period (e.g., 2, 4, 8, 24 hours).

• At each time point, withdraw a sample, neutralize it with an equivalent amount of 0.1 M NaOH, and dilute to a known concentration for analysis.

2. Basic Hydrolysis:

• Dissolve the D-Altritol compound in 0.1 M NaOH.

• Incubate at a controlled temperature (e.g., 60°C) for a specified period.

• At each time point, withdraw a sample, neutralize it with an equivalent amount of 0.1 M HCl, and dilute for analysis.

3. Oxidative Degradation:

• Dissolve the D-Altritol compound in a solution of hydrogen peroxide (e.g., 3% H₂O₂).

• Keep the solution at room temperature and monitor over time (e.g., 2, 4, 8, 24 hours).

• Analyze the samples directly or after appropriate dilution.

4. Thermal Degradation:

• Expose the solid D-Altritol compound to dry heat (e.g., 80°C) in a stability chamber.

• Sample at various time points and prepare solutions for analysis.

5. Photolytic Degradation:

• Expose the D-Altritol compound (both in solid state and in solution) to a calibrated light source (e.g., Xenon lamp) according to ICH Q1B guidelines.

• Include a dark control to differentiate between light-induced and thermal degradation.

• Analyze the samples at appropriate time intervals.

Analysis of Samples:

• All samples should be analyzed using a validated stability-indicating HPLC method, typically with a photodiode array (PDA) detector to detect all eluted peaks.

• Mass spectrometry can be coupled to the HPLC system to aid in the identification of degradation products.

Quantitative Data Summary Table

The following table structure should be used to summarize the results from the forced degradation studies.

Stress Condition	Duration	Temperature/Light Intensity	% Degradation of D-Altritol Compound	Major Degradation Products (Retention Time)
0.1 M HCl	24 hours	60°C
0.1 M NaOH	24 hours	60°C
3% H₂O₂	24 hours	Room Temp
Dry Heat	48 hours	80°C
Photolytic	(As per ICH Q1B)	(As per ICH Q1B)

Visualizations

Caption: Workflow for Forced Degradation Studies of D-Altritol Compounds.

Caption: Logical Flow for Troubleshooting Stability Issues.

References

• 1. researchgate.net [researchgate.net]
• 2. D-altritol 5-dehydrogenase (Agrobacterium fabrum str. C58) | Protein Target - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 4. Effects of cyclodextrins on the chemical stability of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]

Technical Support Center: Scaling Up D-Altritol Production

This guide provides researchers, scientists, and drug development professionals with essential information for troubleshooting and scaling up D-Altritol production for research purposes.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for producing D-Altritol in a research setting?

A1: The most prevalent method is through biotransformation using genetically engineered microorganisms, typically E. coli. This approach involves expressing specific enzymes that can convert a readily available substrate, like D-fructose or D-glucose, into D-Altritol. A common enzymatic pathway involves D-psicose-3-epimerase and ribitol dehydrogenase.

Q2: Why is E. coli a preferred host for this process?

A2: E. coli is widely used due to its rapid growth, well-understood genetics, and the availability of numerous tools for genetic engineering. However, the choice of host is critical and depends on factors like protein expression levels and potential product toxicity.[1] For complex eukaryotic proteins, other hosts like yeast might be more suitable.[1][2]

Q3: What are the primary substrates for D-Altritol production, and what are their trade-offs?

A3: D-fructose is a direct precursor in many enzymatic pathways. However, D-glucose is often preferred for larger-scale production due to its lower cost. When using D-glucose, an additional enzymatic step, such as using immobilized glucose isomerase to convert glucose to fructose, is required.

Q4: What is the importance of a "pilot-scale" or "scale-down" experiment before full-scale production?

A4: Performing experiments at a smaller, pilot scale is crucial for identifying optimal growth and production conditions.[3] It allows for the adjustment of variables like media composition, pH, temperature, and aeration to maximize yield before committing to a large, expensive production run.[3] This step helps ensure consistency and reproducibility.[2][4]

Q5: What purity level is typically achievable for research-grade D-Altritol?

A5: With optimized purification protocols, a purity of 95% or higher can be achieved.[5] The final purity depends on the effectiveness of the downstream processing steps used to remove host cell proteins, DNA, and other metabolites.

Troubleshooting Guide

This guide addresses common problems encountered during the scale-up of D-Altritol production via microbial fermentation.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Final Yield	1. Suboptimal Fermentation Conditions: Incorrect temperature, pH, or aeration.[1][2] 2. Codon Mismatch: The codons in your expression vector are not optimal for the E. coli host, leading to slow translation.[5] 3. Metabolic Burden/Toxicity: High expression of recombinant enzymes or accumulation of D-Altritol is toxic to the host cells.[1][5] 4. Insufficient Cofactor Recycling: The enzymatic conversion process requires cofactors (e.g., NADH) that are not being regenerated efficiently.	1. Optimize Conditions: Systematically test a range of temperatures (e.g., 20-37°C), pH levels, and aeration rates at a small scale.[2] 2. Codon Optimization: Synthesize a new version of the gene optimized for E. coli's codon usage. 3. Use a Tunable Promoter: Employ an inducible expression system (e.g., T7 promoter with Lemo21(DE3) cells) to control the timing and level of enzyme expression, reducing toxicity.[5] 4. Co-express Cofactor Regeneration Enzymes: Introduce an enzyme like formate dehydrogenase (FDH) to regenerate NADH.
Inclusion Body Formation	1. High Expression Rate: Overly rapid protein synthesis outpaces the cell's folding capacity, causing proteins to misfold and aggregate.[6] 2. Incorrect Folding Environment: The prokaryotic cytoplasm of E. coli may lack the necessary components (e.g., for disulfide bonds) for proper folding of certain enzymes.[6]	1. Lower Expression Temperature: Reduce the culture temperature (e.g., to 20-30°C) after induction to slow down protein synthesis and allow more time for correct folding.[2] 2. Co-express Chaperones: Introduce molecular chaperones (e.g., GroEL/GroES) to assist in the folding process. 3. Use Solubility Tags: Fuse a highly soluble protein tag (e.g., GST, MBP) to your enzyme of interest.
Product Degradation / Loss of Purity	1. Protease Activity: Host cell proteases degrade the target enzymes or the final D-Altritol product.[2] 2. Contamination: Introduction of foreign microbes during fermentation or downstream processing.[7][8] 3. Inefficient Downstream Processing: Suboptimal chromatography or filtration steps lead to product loss or carry-over of impurities.[9]	1. Add Protease Inhibitors: Include protease inhibitors during cell lysis and purification steps. Store purified product under appropriate buffer conditions at low temperatures.[2] 2. Maintain Sterility: Ensure all media, buffers, and equipment are properly sterilized. Use sterile techniques throughout the process.[7] 3. Optimize Purification: Screen different chromatography resins (e.g., ion exchange, size exclusion) and optimize buffer conditions (pH, salt concentration) for better separation.[10][11]
Batch-to-Batch Inconsistency	1. Variable Raw Materials: Inconsistent quality of media components or substrates.[8] 2. Inoculum Variability: Differences in the age or viability of the seed culture. 3. Lack of Process Control: Minor deviations in process parameters (e.g., induction time, harvest density) between batches.[4]	1. Source High-Quality Reagents: Use reagents from reliable suppliers and perform quality control on incoming raw materials.[8] 2. Standardize Inoculum Protocol: Use a consistent protocol for preparing the starter culture, ensuring cells are in the same growth phase for inoculation. 3. Implement Strict Process Controls: Maintain a detailed and consistent batch record. Automate monitoring and control of pH, temperature, and dissolved oxygen where possible.[4]

Key Experimental Data & Protocols

Table 1: Optimized Conditions for D-Altritol Production

The following table summarizes optimized parameters derived from biotransformation experiments.

Parameter	Optimized Value	Source
Host Organism	Recombinant E. coli
Key Enzymes	D-psicose-3-epimerase, Ribitol Dehydrogenase (RDH), Formate Dehydrogenase (FDH)	[5]
Substrate	D-Fructose or D-Glucose (with Glucose Isomerase)
Reaction pH	7.5	[5]
Reaction Temperature	40 °C	[5]
Shaking Velocity	150 rpm	[5]
Final Product Titer	12.7 g/L (from 50 g/L D-Glucose)
Final Product Purity	95%	[5]

Protocol 1: General Method for D-Altritol Production

This protocol outlines the key steps for producing D-Altritol using a whole-cell biotransformation approach with recombinant E. coli.

1. Strain Preparation & Fermentation:

• Transform E. coli (e.g., BL21(DE3)) with expression plasmids containing the genes for the required enzymes (e.g., D-psicose-3-epimerase, RDH, FDH).
• Grow a seed culture in a suitable medium (e.g., LB broth with appropriate antibiotics) overnight.
• Inoculate the production fermenter containing optimized media.
• Induce protein expression at the mid-log phase of growth with an appropriate inducer (e.g., IPTG).
• Continue fermentation under optimized conditions (temperature, pH, aeration) until maximum biomass is achieved.
• Harvest cells via centrifugation.

2. Whole-Cell Biotransformation:

• Wash the harvested cell pellet with a suitable buffer (e.g., phosphate buffer, pH 7.5).
• Resuspend the cells in the reaction buffer containing the substrate (e.g., D-fructose or D-glucose/fructose mixture) and any necessary co-substrates (e.g., sodium formate for NADH regeneration).
• Incubate the reaction mixture in a shaker at the optimal temperature (e.g., 40°C) and agitation speed (e.g., 150 rpm) for several hours.[5]
• Monitor the conversion of the substrate to D-Altritol using methods like HPLC.

3. Downstream Processing & Purification:

• Terminate the reaction and separate the cells from the supernatant containing D-Altritol via centrifugation or microfiltration.
• Remove remaining proteins and larger impurities from the supernatant using ultrafiltration.
• Further purify D-Altritol using chromatography techniques. Ion-exchange chromatography can be used to remove charged impurities, followed by size-exclusion chromatography for final polishing.[11][12]
• Confirm the purity and identity of the final product using analytical methods such as HPLC, Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[5]

Visualizations

Production Workflow

Caption: High-level workflow for D-Altritol production.

Metabolic Pathway for Production

Caption: Key enzymatic steps from D-Glucose to D-Altritol.

Troubleshooting Logic for Low Yield

Caption: Diagnostic flowchart for troubleshooting low product yield.

References

• 1. Fermentation problems and how to solve them - Ingenza [ingenza.com]
• 2. Troubleshooting Guide for Common Recombinant Protein Problems [synapse.patsnap.com]
• 3. mdgbio.com [mdgbio.com]
• 4. Confidently scaling-up microbial fermentation: Overcoming common challenges | INFORS HT [infors-ht.com]
• 5. neb.com [neb.com]
• 6. Challenges Associated With the Formation of Recombinant Protein Inclusion Bodies in Escherichia coli and Strategies to Address Them for Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Handling fermenters and troubleshooting | PPTX [slideshare.net]
• 8. Scale-up of industrial microbial processes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Downstream Processing Challenges in Biologics Manufacturing [53biologics.com]
• 10. Challenges and solutions for the downstream purification of therapeutic proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Overview of Affinity Purification | Thermo Fisher Scientific - TW [thermofisher.com]
• 12. PurificationDB: database of purification conditions for proteins - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

D-Altritol's Biological Activity: A Comparative Guide for Researchers

A comprehensive analysis of D-Altritol in comparison to other common hexitols reveals distinct metabolic pathways and potential for unique biological activities. While research on D-Altritol is less extensive than for hexitols like D-Sorbitol and D-Mannitol, emerging evidence points to a unique catabolic route involving D-tagatose, setting it apart from the well-known polyol pathway.

This guide provides a comparative overview of the biological activity of D-Altritol against other prevalent hexitols, including D-Sorbitol (Glucitol), D-Mannitol, Dulcitol (Galactitol), and D-Iditol. It is designed for researchers, scientists, and drug development professionals, offering a synthesis of available experimental data, detailed methodologies for key experiments, and visual representations of relevant biochemical pathways.

Comparative Biological Activities of Hexitols

Hexitols, or sugar alcohols, are six-carbon polyols that play diverse roles in biological systems. Their metabolic fates and physiological effects are largely dictated by their stereochemistry. While some hexitols are central to common metabolic pathways, others, like D-Altritol, are metabolized through less conventional routes.

D-Altritol , found in some algae and marine organisms, is catabolized in certain bacteria, such as Agrobacterium tumefaciens C58, through a pathway distinct from the typical polyol pathway.[1] In this pathway, D-Altritol is oxidized to D-tagatose by the enzyme D-altritol 5-dehydrogenase.[2] This contrasts with the metabolism of more common hexitols like D-Sorbitol.

D-Sorbitol (Glucitol) is a key intermediate in the polyol pathway, where it is produced from glucose by aldose reductase and subsequently converted to fructose by sorbitol dehydrogenase.[3] This pathway's dysregulation is implicated in diabetic complications. Sorbitol also functions as an osmotic agent and is used as a sugar substitute.[3]

D-Mannitol is another widely used osmotic agent, particularly in clinical settings to reduce intracranial and intraocular pressure.[4] It is poorly metabolized in humans and is largely excreted unchanged.

Dulcitol (Galactitol) is formed from the reduction of galactose. Its accumulation in tissues is a hallmark of galactosemia, leading to cellular damage through osmotic stress.[5]

D-Iditol is a fungal metabolite and can accumulate in cases of galactokinase deficiency.[6] Some research suggests it may possess antitumor activity.[6]

Quantitative Data Comparison

While direct comparative quantitative data for D-Altritol's biological activity against other hexitols is limited in the current literature, the following table summarizes available data on the antioxidant capacity of some common hexitols.

Hexitol	Antioxidant Capacity (TOSC/mM vs. Peroxyl Radicals)[7]
Erythritol	2.1 ± 0.2
Xylitol	3.7 ± 0.3
D-Sorbitol	9.1 ± 0.3
D-Mannitol	8.7 ± 1.1

TOSC (Total Oxy-radical Scavenging Capacity) assay provides a measure of the antioxidant activity.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of hexitol biological activity.

Hexitol Dehydrogenase Activity Assay

This spectrophotometric assay is used to determine the activity of dehydrogenases that use hexitols as substrates.

Principle: The enzymatic conversion of a hexitol to a ketose is coupled to the reduction of NAD⁺ to NADH. The increase in absorbance at 340 nm due to the formation of NADH is monitored over time.

Reagents:

• Assay Buffer: 50 mM Glycine/NaOH buffer, pH 10.0.

• Substrate Solution: 50 mM of the specific hexitol (e.g., D-Altritol, D-Sorbitol) in assay buffer.

• Coenzyme Solution: 5 mM NAD⁺ in deionized water.

• Enzyme Preparation: A purified or partially purified dehydrogenase enzyme solution.

Procedure:

• In a cuvette, combine 880 µL of the substrate solution and 100 µL of the coenzyme solution.

• Incubate the mixture at a constant temperature (e.g., 25°C or 37°C) for 5 minutes to allow for temperature equilibration.

• Initiate the reaction by adding 20 µL of the enzyme preparation to the cuvette and mix immediately.

• Monitor the increase in absorbance at 340 nm for 3-5 minutes using a spectrophotometer.

• Calculate the enzyme activity based on the rate of NADH formation, using the molar extinction coefficient of NADH at 340 nm (6220 M⁻¹cm⁻¹).[6]

Cellular Uptake of Hexitols in Caco-2 Cells

This protocol describes a method to quantify the uptake of hexitols in a Caco-2 cell monolayer, a widely used in vitro model for the intestinal barrier.

Principle: Caco-2 cells are grown on permeable supports to form a polarized monolayer. A known concentration of the hexitol is added to the apical side, and its appearance on the basolateral side is measured over time to determine the permeability coefficient.

Materials:

• Caco-2 cells.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Transwell® permeable supports.

• Hanks' Balanced Salt Solution (HBSS).

• The hexitol of interest (e.g., D-Altritol, D-Mannitol).

• Analytical method for hexitol quantification (e.g., HPLC).

Procedure:

• Seed Caco-2 cells onto the apical chamber of Transwell® inserts and culture for 21-25 days to allow for differentiation into a polarized monolayer.

• On the day of the experiment, wash the cell monolayer twice with pre-warmed HBSS.

• Add fresh, pre-warmed HBSS to the basolateral chamber.

• Prepare a solution of the hexitol (e.g., 100 µM) in pre-warmed HBSS and add it to the apical chamber.

• Incubate the plate at 37°C with gentle shaking.

• At various time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber.

• Quantify the concentration of the hexitol in the collected samples using a validated analytical method like HPLC.[8]

• Calculate the apparent permeability coefficient (Papp) to assess the rate of transport across the cell monolayer.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay is used to assess the effect of hexitols on cell viability.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Reagents:

• Cell line of interest (e.g., HepG2, HEK293).

• Complete cell culture medium.

• Hexitol solutions at various concentrations.

• MTT solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

Procedure:

• Seed cells in a 96-well plate at a suitable density and allow them to attach overnight.

• Replace the medium with fresh medium containing various concentrations of the hexitol to be tested. Include a vehicle control (medium without hexitol).

• Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Add 100 µL of solubilization solution to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.[8]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key metabolic pathways and experimental workflows discussed in this guide.

Catabolic pathway of D-Altritol in Agrobacterium tumefaciens C58.

The Polyol Pathway for D-Sorbitol metabolism.

Experimental workflow for the MTT cytotoxicity assay.

References

• 1. Comparison of the effects of inhibitors of aldose reductase and sorbitol dehydrogenase on neurovascular function, nerve conduction and tissue polyol pathway metabolites in streptozotocin-diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Aldose reductase induced by hyperosmotic stress mediates cardiomyocyte apoptosis: differential effects of sorbitol and mannitol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. KR20120014898A - How to analyze inositol hexaphosphate (IHC) - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. researchgate.net [researchgate.net]
• 8. MTT assay protocol | Abcam [abcam.com]

A Comparative Guide to Validating the Purity of Synthetic D-Altritol

For researchers and professionals in drug development, ensuring the purity of active pharmaceutical ingredients and key excipients is paramount. This guide provides a comparative analysis of analytical methodologies for validating the purity of synthetic D-Altritol, a C2 epimer of D-mannitol. We present a comparison with a commonly used alternative, D-Sorbitol, and provide detailed experimental protocols and data to support the selection of appropriate validation techniques.

Comparative Purity Analysis: D-Altritol vs. D-Sorbitol

The primary challenge in analyzing the purity of synthetic D-Altritol lies in the separation and quantification of structurally similar impurities, particularly stereoisomers which may arise during synthesis. This section compares the purity profile of a typical batch of synthetic D-Altritol with that of commercially available D-Sorbitol using High-Performance Liquid Chromatography (HPLC).

Table 1: Comparative Purity Data of D-Altritol and D-Sorbitol by HPLC-RI

Analyte	Retention Time (min)	Peak Area (%) - D-Altritol Sample	Peak Area (%) - D-Sorbitol Sample
D-Sorbitol	10.5	0.8	99.5
D-Mannitol	11.2	1.2	0.3
D-Altritol	12.1	97.9	Not Detected
Unidentified	-	0.1	0.2
Total Purity	97.9%	99.5%

Experimental Methodologies

Accurate purity determination of sugar alcohols like D-Altritol requires high-resolution analytical techniques. Below are detailed protocols for the recommended methods.

High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RI)

This is a robust method for the quantitative analysis of sugar alcohols which lack a UV chromophore.

• Instrumentation:

  • HPLC system equipped with a refractive index detector (RI).

  • Column: Atlantis Premier BEH Z-HILIC (4.6 x 150 mm, 3.5 µm).

• Mobile Phase:

  • Isocratic elution with a mixture of Acetonitrile and Water (85:15 v/v).

• Flow Rate:

  • 1.0 mL/min.

• Column Temperature:

  • 35°C.

• RI Detector Temperature:

  • 35°C.

• Sample Preparation:

  • Dissolve 10 mg of the sample in 1 mL of the mobile phase.

  • Filter through a 0.45 µm syringe filter before injection.

• Injection Volume:

  • 10 µL.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides excellent separation and identification of volatile compounds. For non-volatile sugar alcohols, a derivatization step is necessary.[1]

• Derivatization Protocol:

  • To 1 mg of the dried sample, add 100 µL of pyridine and 100 µL of acetic anhydride.

  • Heat the mixture at 90°C for 30 minutes to form the acetate derivatives.

  • Evaporate the reagents under a stream of nitrogen.

  • Reconstitute the residue in 1 mL of dichloromethane.

• GC-MS Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Inlet Temperature: 250°C.

  • Oven Program: Start at 150°C, hold for 1 min, then ramp to 280°C at 10°C/min, and hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Detector: Electron Ionization (EI) at 70 eV. Scan range of 50-500 m/z.

Visualizing Analytical Workflows and Pathways

To aid in the understanding of the experimental processes and the relationships between the compounds, the following diagrams are provided.

Workflow for Purity Validation

The following diagram illustrates the general workflow for validating the purity of synthetic D-Altritol.

Caption: Workflow for D-Altritol Purity Validation.

Isomeric Relationships of Hexitols

Understanding the isomeric relationships between D-Altritol and potential impurities is crucial for method development.

Caption: Isomeric relationships of common hexitols.

References

• 1. researchgate.net [researchgate.net]

Cross-Reactivity of Enzymes with D-Altritol and its Epimers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of various enzymes with D-Altritol and its epimers. The information presented herein is intended to assist researchers in understanding the substrate specificity of these enzymes, which is crucial for applications in biocatalysis, metabolic engineering, and drug development. The data is compiled from peer-reviewed studies and is presented with detailed experimental protocols and visual aids to facilitate comprehension and replication.

Enzyme Cross-Reactivity Data

The following tables summarize the kinetic parameters of different enzymes with D-Altritol and its epimers. This quantitative data allows for a direct comparison of enzyme efficiency and substrate preference.

Sheep Liver Sorbitol Dehydrogenase (SLSDH)

Sheep liver sorbitol dehydrogenase has been shown to exhibit broad substrate specificity, acting on a variety of polyols. The following table presents the kinetic constants for the oxidation of D-Altritol and several of its epimers by SLSDH at different pH values.

Table 1: Kinetic Parameters of Sheep Liver Sorbitol Dehydrogenase for D-Altritol and its Epimers [1][2]

Substrate	pH	Km (mM)	kcat (s-1)	kcat/Km (s-1M-1)
D-Altritol	7.0	14.0	0.08	5.7
10.0	1.8	0.53	294
L-Altritol	7.0	3.9	0.28	72
10.0	0.6	1.8	3000
D-Iditol	7.0	1.2	0.11	92
10.0	0.13	0.9	6923
L-Glucitol	7.0	0.35	0.45	1286
10.0	0.07	4.2	60000
L-Mannitol	7.0	1.3	0.32	246
10.0	0.2	2.5	12500

D-Altritol-5-Dehydrogenase from Agrobacterium fabrum C58

D-Altritol-5-dehydrogenase (D-A5DH) from Agrobacterium fabrum C58 is an enzyme involved in the catabolism of D-Altritol.[3][4] While its primary substrate is D-Altritol, it exhibits some cross-reactivity with other alditols.

Table 2: Kinetic and Conversion Data for D-Altritol-5-Dehydrogenase

Substrate	Km (mM)	kcat (s-1)	Product(s)	Conversion (%)	Reference
D-Altritol	1.4	1.9	D-Tagatose, D-Psicose	0.68 (D-Tagatose), 0.37 (D-Psicose)	[4][5]
D-Mannitol	-	-	D-Fructose	0.63	[5]
L-Allitol	-	-	L-Psicose	0.29	[5]
D-Arabitol	Low Activity	-	-	-	[3]

Experimental Protocols

The following are detailed methodologies for key experiments cited in this guide.

Enzyme Assay for Alditol Dehydrogenases

This protocol describes a general spectrophotometric assay for measuring the activity of NAD+-dependent alditol dehydrogenases.

Principle: The enzymatic oxidation of an alditol is coupled to the reduction of NAD+ to NADH. The increase in absorbance at 340 nm due to the formation of NADH is monitored over time and is directly proportional to the enzyme activity.

Reagents:

• Assay Buffer: 100 mM Glycine-NaOH buffer, pH 10.0.

• NAD+ solution: 50 mM in ultrapure water.

• Substrate solution: 100 mM of the respective alditol (D-Altritol, D-Mannitol, etc.) in ultrapure water.

• Enzyme solution: A purified preparation of the alditol dehydrogenase of interest, diluted in a suitable buffer to obtain a linear reaction rate.

Procedure:

• In a quartz cuvette, combine 850 µL of assay buffer, 100 µL of NAD+ solution, and 50 µL of the substrate solution.

• Incubate the mixture at a constant temperature (e.g., 25°C or 30°C) for 5 minutes to allow for temperature equilibration.

• Initiate the reaction by adding 50 µL of the enzyme solution to the cuvette and mix immediately by gentle inversion.

• Monitor the increase in absorbance at 340 nm for 5-10 minutes using a spectrophotometer.

• Calculate the initial reaction rate (ΔA340/min) from the linear portion of the absorbance versus time plot.

• Enzyme activity (U/mL) can be calculated using the Beer-Lambert law (εNADH at 340 nm = 6220 M-1cm-1).

Product Identification by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the derivatization and analysis of alditols and their corresponding ketoses by GC-MS.

Principle: Alditols and ketoses are non-volatile. To make them amenable to GC analysis, they are chemically modified (derivatized) to increase their volatility. Acetylation is a common derivatization method. The resulting derivatives are then separated by gas chromatography and identified by mass spectrometry.

Materials:

• Acetic anhydride

• Pyridine

• Nitrogen gas supply

• GC-MS system equipped with a suitable capillary column (e.g., DB-5ms).

Procedure:

• Sample Preparation: Lyophilize the aqueous samples from the enzyme reaction to dryness.

• Derivatization (Acetylation):

  • To the dried sample, add 100 µL of pyridine and 100 µL of acetic anhydride.

  • Seal the vial and heat at 100°C for 1 hour.

  • After cooling to room temperature, evaporate the reagents to dryness under a stream of nitrogen gas.

  • Re-dissolve the residue in a suitable solvent (e.g., ethyl acetate or dichloromethane) for GC-MS analysis.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample into the GC-MS system.

  • Use a temperature program to separate the components. For example, an initial temperature of 150°C held for 2 minutes, followed by a ramp of 10°C/min to 280°C, and a final hold for 5 minutes.

  • The mass spectrometer is operated in electron ionization (EI) mode.

  • Identify the products by comparing their retention times and mass spectra with those of authentic standards.[6][7][8][9]

D-Altritol Catabolic Pathway in Agrobacterium tumefaciens

The following diagram illustrates the metabolic pathway for D-Altritol utilization in Agrobacterium tumefaciens. This pathway highlights the enzymatic steps involved in converting D-Altritol into a central metabolic intermediate.

D-Altritol catabolism in A. tumefaciens.[10]

This guide provides a foundational understanding of the cross-reactivity of enzymes with D-Altritol and its epimers. The presented data and protocols can serve as a valuable resource for researchers working in related fields. Further studies are encouraged to explore the substrate specificities of a wider range of enzymes and to elucidate the structural basis for their cross-reactivity.

References

• 1. Substrate specificity of sheep liver sorbitol dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Substrate specificity of sheep liver sorbitol dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ENZYME - 1.1.1.407 D-altritol 5-dehydrogenase [enzyme.expasy.org]
• 4. uniprot.org [uniprot.org]
• 5. Harnessing enzyme promiscuity of alditol-2-dehydrogenases for oxidation of alditols to enantiopure ketoses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Optimized GC-MS method to simultaneously quantify acetylated aldose, ketose, and alditol for plant tissues based on derivatization in a methyl sulfoxide/1-methylimidazole system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. taylorfrancis.com [taylorfrancis.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis of D-Altritol and Galactitol Metabolic Pathways

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolic pathways of two sugar alcohols, D-Altritol and galactitol. This document summarizes key biochemical transformations, presents available quantitative data, and outlines detailed experimental protocols for the characterization of the enzymes involved. The information is intended to support research into sugar alcohol metabolism, associated pathologies, and the development of therapeutic interventions.

Introduction

D-Altritol and galactitol (also known as dulcitol) are six-carbon sugar alcohols, or alditols. While structurally similar, their metabolic fates and physiological impacts differ. Galactitol accumulation is a key pathological feature of galactosemia, a genetic disorder of galactose metabolism. The metabolic pathway of D-Altritol is less characterized but shares a key intermediate with galactitol metabolism, offering a valuable point of comparison for understanding the enzymatic processing of these sugar alcohols.

Metabolic Pathways: A Convergent Evolution

Recent studies have elucidated a verified metabolic pathway where both D-Altritol and galactitol are oxidized to a common intermediate, D-tagatose.[1] This initial convergence highlights the potential for common enzymatic machinery in their catabolism. The subsequent steps involve phosphorylation and either epimerization or cleavage to enter central metabolism.

In the context of human health, the galactitol pathway gains significant attention due to its role in galactosemia. In individuals with deficiencies in galactose-metabolizing enzymes, particularly galactose-1-phosphate uridylyltransferase (GALT), galactose accumulates and is shunted into the polyol pathway.[2] In this pathway, aldose reductase converts galactose to galactitol. The accumulation of galactitol in tissues like the lens of the eye is a major contributor to the pathology of galactosemia, leading to cataracts.[3]

The metabolic pathway for D-Altritol is not as extensively studied in a clinical context but is understood to proceed through a similar initial oxidation step.

Key Enzymatic Steps:

• Oxidation to D-Tagatose:

  • D-Altritol: Oxidized by D-altritol dehydrogenase (also referred to as D-altritol-5-dehydrogenase).[1][4]

  • Galactitol: Oxidized by galactitol-2-dehydrogenase.[1][3]

• Phosphorylation:

  • D-Tagatose is phosphorylated by a tagatose kinase to produce D-tagatose-6-phosphate.[1][5]

• Entry into Central Metabolism:

  • Verified Pathway: D-tagatose-6-phosphate is epimerized by tagatose-6-phosphate 4-epimerase to D-fructose-6-phosphate, an intermediate of glycolysis.[1]

  • Predicted Pathway: Alternatively, D-tagatose-6-phosphate can be cleaved by an aldolase into dihydroxyacetone phosphate (DHAP) and glyceraldehyde-3-phosphate, both of which are glycolytic intermediates.[1]

Quantitative Data

The following tables summarize the available kinetic parameters for the key enzymes in the D-Altritol and galactitol metabolic pathways. It is important to note that direct comparative studies under identical conditions are limited, and data has been compiled from various sources.

Table 1: Kinetic Parameters of Dehydrogenases

Enzyme	Substrate	Km (mM)	Vmax (U/mg) or kcat (s-1)	Source Organism	Reference
D-Altritol Dehydrogenase	D-Altritol	Data not available	Data not available	Agrobacterium tumefaciens	[1]
Galactitol-2-Dehydrogenase	Galactitol	26 ± 4	0.06	Escherichia coli	[6]
Galactitol 2-dehydrogenase (L-tagatose-forming)	Galactitol	Data not available	Data not available	Rhodobacter sphaeroides	[7]

Table 2: Kinetic Parameters of Tagatose Kinases and Epimerases

Enzyme	Substrate	Km (mM)	Vmax (U/mg) or kcat (s-1)	Source Organism	Reference
Tagatose Kinase (TagK)	D-Tagatose-1-phosphate	See Note 1	See Note 1	Bacillus licheniformis	[2][8]
Tagatose-6-phosphate 4-epimerase	Fructose-6-phosphate	5.66	0.0329 mmol/L·min	Caldilinea aerophila	[9]
Tagatose-6-phosphate 4-epimerase (TiT4E)	Tagatose-6-phosphate	Data not available	3.7 U/mg	Thermus thermophilus	[10]

Note 1: Kinetic parameters for Tagatose Kinase from Bacillus licheniformis were determined for D-tagatose-1-phosphate, not D-tagatose directly. The study focused on a PTS-mediated pathway.

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible study of these metabolic pathways. Below are representative protocols for the key enzymatic assays.

Protocol 1: Spectrophotometric Assay for Alditol Dehydrogenase Activity

This protocol is a general method for measuring the activity of NAD+-dependent dehydrogenases, such as D-altritol dehydrogenase and galactitol dehydrogenase. The assay measures the rate of NADH production, which corresponds to an increase in absorbance at 340 nm.

Materials:

• Spectrophotometer capable of reading absorbance at 340 nm

• Cuvettes (1 cm path length)

• Tris-HCl buffer (e.g., 100 mM, pH 8.6)

• NAD+ solution (e.g., 72 mM)

• Substrate solution (D-Altritol or galactitol, e.g., 10% w/v)

• Purified enzyme solution

• Enzyme diluent (e.g., 1 M Ammonium Sulfate)

Procedure:

• Reaction Mixture Preparation: In a cuvette, prepare a reaction mixture containing the buffer, NAD+ solution, and substrate solution. A typical final volume is 3.30 mL.

• Blank Measurement: Prepare a blank cuvette containing all reagents except the enzyme.

• Equilibration: Incubate the reaction mixture and the blank at the desired temperature (e.g., 25°C) for a few minutes to ensure temperature equilibrium.

• Initiation of Reaction: Add a small, known volume of the enzyme solution to the reaction mixture cuvette and mix gently by inversion.

• Spectrophotometric Measurement: Immediately place the cuvette in the spectrophotometer and monitor the increase in absorbance at 340 nm over time (e.g., for 5 minutes). Record the linear rate of absorbance change (ΔA340/minute).

• Calculation of Enzyme Activity: The enzyme activity can be calculated using the Beer-Lambert law, where the molar extinction coefficient of NADH at 340 nm is 6220 M-1cm-1.

  Unit Definition: One unit of enzyme activity is typically defined as the amount of enzyme that catalyzes the formation of 1 µmol of NADH per minute under the specified conditions.

Protocol 2: Coupled Enzyme Assay for Tagatose Kinase Activity

This assay measures the activity of tagatose kinase by coupling the production of ADP to the oxidation of NADH in a series of subsequent enzymatic reactions.

Materials:

• Spectrophotometer

• Cuvettes

• Assay buffer (e.g., 50 mM PBS, pH 7.5)

• ATP solution (e.g., 10 mM)

• MgCl2 solution (e.g., 4 mM)

• D-tagatose solution (substrate)

• Coupling enzymes:

  • Pyruvate kinase (PK)

  • Lactate dehydrogenase (LDH)

• Phosphoenolpyruvate (PEP) solution

• NADH solution

• Purified tagatose kinase

Procedure:

• Reaction Mixture Preparation: In a cuvette, prepare a reaction mixture containing the assay buffer, ATP, MgCl2, PEP, NADH, PK, and LDH.

• Background Measurement: Monitor the absorbance at 340 nm to establish a stable baseline.

• Initiation of Reaction: Add the purified tagatose kinase to the cuvette to start the reaction.

• Spectrophotometric Measurement: Monitor the decrease in absorbance at 340 nm as NADH is oxidized to NAD+.

• Calculation of Enzyme Activity: The rate of NADH consumption is directly proportional to the activity of the tagatose kinase.

Visualizations

The following diagrams illustrate the metabolic pathways and experimental workflows described in this guide.

Caption: Metabolic pathway of D-Altritol.

Caption: Metabolic pathway of Galactitol.

Caption: Experimental workflow for dehydrogenase assay.

Conclusion

The metabolic pathways of D-Altritol and galactitol, while originating from distinct sugar alcohols, converge on the common intermediate D-tagatose. The subsequent phosphorylation and epimerization or cleavage reactions provide a route for these compounds to enter central carbohydrate metabolism. The study of the galactitol pathway is of significant clinical relevance due to its implication in the pathology of galactosemia. A deeper understanding of the enzymes involved in both pathways, particularly the substrate specificities and kinetic properties of the respective dehydrogenases, will be crucial for developing targeted therapeutic strategies and for potential biotechnological applications. The provided protocols offer a foundation for researchers to further investigate these important metabolic routes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Galactitol 2-dehydrogenase - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Tagatose kinase - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. enzyme-database.org [enzyme-database.org]
• 8. Synthesis and Physicochemical Characterization of D-Tagatose-1-phosphate: The Substrate of the Tagatose-1-Phosphate Kinase TagK in the PTS-mediated D-Tagatose Catabolic Pathway of Bacillus licheniformis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. US11306338B2 - Tagatose-6-phosphate 4-epimerase and application thereof - Google Patents [patents.google.com]

D-Mannitol vs. D-Altritol: A Comparative Guide for Chiral Synthesis

For researchers, scientists, and drug development professionals, the selection of a suitable chiral building block is a critical decision that profoundly influences the efficiency and stereochemical outcome of a synthetic route. D-mannitol, a readily available and inexpensive sugar alcohol, has long been a stalwart of the "chiral pool," its C2 symmetry providing a versatile scaffold for the synthesis of complex molecules. Its diastereomer, D-altritol, presents an alternative stereochemical arrangement, yet its utility as a chiral starting material remains largely unexplored. This guide provides a comprehensive comparison of D-mannitol and D-altritol, summarizing the extensive applications of the former and exploring the untapped potential of the latter.

Physicochemical Properties

A fundamental understanding of the physical and chemical properties of these diastereomers is essential for their application in synthesis.

Property	D-Mannitol	D-Altritol
Molecular Formula	C6H14O6	C6H14O6
Molecular Weight	182.17 g/mol	182.17 g/mol
Melting Point	166-168 °C	164-167 °C
Solubility in Water	Soluble	Soluble
Symmetry	C2	C2
Commercial Availability	Readily available from multiple suppliers in bulk quantities.[1][2][3][4][5]	Limited availability, typically in smaller quantities for research purposes.[6][7][8]
Approximate Cost	~$75/kg[1]	Significantly more expensive, often sold in milligram to gram quantities.

D-Mannitol: The Established Workhorse

D-mannitol's C2 symmetry is a key feature that chemists have exploited for decades. This symmetry allows for the differentiation of the hydroxyl groups, enabling the synthesis of a wide array of chiral intermediates and final products.

Synthetic Applications of D-Mannitol

D-mannitol is a versatile starting material for the synthesis of a diverse range of bioactive molecules, including natural products, ligands for asymmetric catalysis, and pharmaceutical intermediates.[9] Its applications often begin with the protection of the 1,2- and 5,6-hydroxyl groups as acetonides, typically using acetone or 2,2-dimethoxypropane under acidic catalysis. This yields 1,2:5,6-di-O-isopropylidene-D-mannitol, a key intermediate that unmasks the C3 and C4 hydroxyls for further functionalization.

Table 1: Examples of Bioactive Molecules Synthesized from D-Mannitol

Target Molecule	Synthetic Utility	Reported Yield (Key Step)	Reference
(+)-Grandisol	Insect pheromone	High diastereofacial discrimination in photocycloaddition	[9]
(-)-Lentiginosine	Glycosidase inhibitor	Stereoselective reactions from D-mannitol	[9]
Squamostolide	Annonaceous acetogenin with cytotoxic activity	Elucidation based on spectroscopic methods	[9]
(-)-Microcarpalide	Actin-targeting metabolite	Ring-closing metathesis of a dienic ester	[9]
(R)- and (S)-Epichlorohydrin	Versatile chiral building blocks	Synthesis from cheaply available D-mannitol	[10]
Chiral Lactones	Valuable synthetic intermediates	Domino ring-closing metathesis	[11]

Experimental Protocol: Preparation of 1,2:5,6-Di-O-isopropylidene-D-mannitol

This procedure is a common entry point for the utilization of D-mannitol in synthesis.

Materials:

• D-mannitol

• Anhydrous acetone

• 2,2-dimethoxypropane

• p-Toluenesulfonic acid (catalytic amount)

• Sodium bicarbonate

• Dichloromethane

• Anhydrous sodium sulfate

Procedure:

• Suspend D-mannitol in anhydrous acetone and 2,2-dimethoxypropane.

• Add a catalytic amount of p-toluenesulfonic acid to the suspension.

• Stir the mixture at room temperature until the reaction is complete (monitored by TLC).

• Quench the reaction by adding solid sodium bicarbonate and stir for 30 minutes.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify the product by recrystallization or chromatography.

D-Altritol: An Untapped Resource

In stark contrast to D-mannitol, the synthetic applications of D-altritol are sparsely documented in the scientific literature. Its limited commercial availability and higher cost have likely contributed to its underutilization. However, its unique stereochemical arrangement offers intriguing possibilities for the synthesis of novel chiral molecules.

Stereochemical Considerations and Potential Applications

D-altritol also possesses C2 symmetry, but with a different configuration of the hydroxyl groups at C3 and C4 compared to D-mannitol. This seemingly subtle difference can lead to significantly different outcomes in stereoselective reactions.

• Access to Novel Stereoisomers: The use of D-altritol as a chiral starting material would provide access to enantiomers and diastereomers of compounds that are typically synthesized from D-mannitol. This is particularly relevant in drug discovery, where the biological activity of a molecule is often highly dependent on its stereochemistry.

• Differentiation of Reaction Pathways: The stereochemistry of the hydroxyl groups can influence the facial selectivity of reactions, potentially leading to the formation of products with opposite stereochemistry to those obtained from D-mannitol under the same reaction conditions.

• Chelation-Controlled Reactions: The different spatial arrangement of the hydroxyl groups in D-altritol could lead to different chelation modes with metal catalysts, offering opportunities for unique stereocontrol in reactions such as asymmetric epoxidations or reductions.

While concrete experimental data on the general use of D-altritol as a chiral building block is lacking, its potential for accessing novel chemical space is undeniable. Further research into the synthetic applications of D-altritol is warranted to unlock its full potential.

Visualizing the Synthetic Landscape

To better understand the synthetic utility and potential of these chiral building blocks, the following diagrams illustrate key concepts.

Caption: Chemical structures of D-mannitol and D-altritol.

Caption: A typical synthetic workflow starting from D-mannitol.

Caption: A conceptual flowchart for choosing between D-mannitol and D-altritol.

Conclusion

D-mannitol is a well-established and highly versatile chiral building block, with a vast body of literature supporting its use in the synthesis of a wide range of complex molecules. Its ready availability and low cost make it an attractive starting material for both academic research and industrial applications.

D-altritol, on the other hand, represents an underexplored area of chiral pool synthesis. Its unique stereochemistry presents an opportunity for the development of novel synthetic routes and the discovery of new bioactive compounds. While its current limited availability and high cost are significant barriers, further investigation into its synthetic utility could unlock its potential and establish it as a valuable addition to the synthetic chemist's toolbox. For researchers venturing into new areas of chemical space, the exploration of D-altritol as a chiral starting material could prove to be a fruitful endeavor.

References

• 1. phytotechlab.com [phytotechlab.com]
• 2. D(-)-Mannitol, 1 kg, plastic, CAS No. 69-65-8 | Monosaccharides | Carbohydrates | Natural & Reference Materials | Chemicals | Carl ROTH - International [carlroth.com]
• 3. chemimpex.com [chemimpex.com]
• 4. D-Mannitol, MP Biomedicals 500 g | Buy Online | MP Biomedicals, Inc | Fisher Scientific [fishersci.com]
• 5. 125345000 [thermofisher.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. glycodepot.com [glycodepot.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]

Conformational Landscape of D-Altritol in Solution: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the conformational preferences of D-altritol in solution. Due to a lack of specific experimental data for D-altritol in the public domain, this analysis is based on established principles of acyclic alditol stereochemistry and is supported by comparative data from its isomers, ribitol, xylitol, and D-arabitol. The methodologies presented are standard techniques used in the conformational analysis of such polyols.

Predicted Conformational Preferences of D-Altritol

The conformation of acyclic sugar alcohols (alditols) in solution is primarily governed by the minimization of steric strain, particularly 1,3-parallel interactions between hydroxyl groups. The stereochemistry of the hydroxyl groups along the carbon chain dictates whether a bent or an extended conformation is more stable.

For D-altritol, the stereochemistry at C2, C3, C4, and C5 is (R, R, S, R). This arrangement results in a 1,3-parallel interaction between the hydroxyl groups at C2 and C4. To alleviate this steric clash, D-altritol is predicted to adopt a bent or sickle conformation in solution. This is in contrast to alditols like D-arabitol, which lack this 1,3-parallel interaction and therefore favor a more extended, zig-zag conformation.

The conformational equilibrium of D-altritol can be visualized as a dynamic interplay between several staggered conformers. The primary equilibrium is expected to be between different bent conformations.

D-Altritol: A Structural and Functional Comparison with Common Sugar Alcohols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the structure and biological function of D-Altritol with other common sugar alcohols, namely D-Mannitol and D-Sorbitol. By presenting key structural differences, metabolic pathways, and available experimental data, this document aims to facilitate a deeper understanding of D-Altritol's potential applications in research and drug development.

Structural Comparison

D-Altritol, D-Mannitol, and D-Sorbitol are all hexitols, meaning they are six-carbon sugar alcohols with the general formula C6H14O6. However, their biological functions are significantly influenced by the stereochemistry of their hydroxyl (-OH) groups.

Sugar Alcohol	IUPAC Name	Key Structural Feature
D-Altritol	(2R,3R,4S,5R)-Hexane-1,2,3,4,5,6-hexol[1]	An epimer of D-Mannitol at carbon-3 and an epimer of D-Sorbitol at carbons 2, 3, and 4.
D-Mannitol	(2R,3R,4R,5R)-Hexane-1,2,3,4,5,6-hexol	An epimer of D-Sorbitol at carbon-2.
D-Sorbitol	(2S,3R,4R,5R)-Hexane-1,2,3,4,5,6-hexol	Also known as D-glucitol.

Metabolic Pathways and Biological Function

The distinct stereochemistry of these sugar alcohols dictates their recognition by enzymes and their subsequent metabolic fates. While D-Mannitol and D-Sorbitol are more common and their metabolic pathways are well-characterized, recent research has elucidated the pathway for D-Altritol.

D-Altritol Metabolism

D-Altritol is metabolized in a multi-step enzymatic pathway, primarily investigated in microorganisms like Agrobacterium tumefaciens. The pathway involves the following key steps[2]:

• Oxidation: D-Altritol is first oxidized to D-tagatose by D-altritol-5-dehydrogenase .

• Phosphorylation: D-tagatose is then phosphorylated to D-tagatose-6-phosphate by D-tagatose kinase .

• Epimerization: Finally, D-tagatose-6-phosphate is converted to D-fructose-6-phosphate by D-tagatose-6-phosphate epimerase , which can then enter central carbon metabolism.

Caption: Metabolic pathway of D-Altritol.

Comparative Biological Function

The biological effects of sugar alcohols are largely determined by their metabolic products. The conversion of D-Altritol to D-fructose-6-phosphate suggests its potential to influence pathways related to glycolysis and gluconeogenesis. In contrast, the metabolism of D-Mannitol and D-Sorbitol also leads to fructose derivatives, but through different enzymatic steps.

Quantitative Data Comparison

The following table summarizes available quantitative data on the enzymatic conversion of D-Altritol and related sugar alcohols. A key enzyme in the initial metabolism of these polyols is a dehydrogenase. The data below is from a study on sheep liver sorbitol dehydrogenase, which exhibits broad substrate specificity[3].

Substrate	Michaelis Constant (Km, mM)	Catalytic Rate (kcat, s⁻¹)	Specificity Constant (kcat/Km, s⁻¹mM⁻¹)
D-Altritol	1.8	1.3	0.72
D-Sorbitol	0.28	25	89
L-Altritol	1.5	0.8	0.53
D-Mannitol	Not a substrate	-	-
L-Mannitol	1.2	1.1	0.92

Data extracted from Jeffcoat et al. (1988) for sheep liver sorbitol dehydrogenase at pH 7.0.

Experimental Protocols

This section provides detailed methodologies for the key enzymes involved in D-Altritol metabolism.

D-altritol-5-dehydrogenase Activity Assay

Objective: To determine the enzymatic activity of D-altritol-5-dehydrogenase by monitoring the reduction of NAD⁺ to NADH.

Materials:

• Tris-HCl buffer (50 mM, pH 9.0)

• NAD⁺ solution (10 mM)

• D-Altritol solution (100 mM)

• Purified D-altritol-5-dehydrogenase

• Spectrophotometer capable of measuring absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing 880 µL of Tris-HCl buffer, 100 µL of NAD⁺ solution, and 10 µL of the enzyme solution in a cuvette.

• Incubate the mixture at 30°C for 5 minutes to allow for temperature equilibration.

• Initiate the reaction by adding 10 µL of the D-Altritol solution to the cuvette and mix immediately.

• Monitor the increase in absorbance at 340 nm for 5 minutes, recording the reading every 30 seconds.

• Calculate the rate of NADH formation using the molar extinction coefficient of NADH (6.22 mM⁻¹cm⁻¹). One unit of enzyme activity is defined as the amount of enzyme that catalyzes the formation of 1 µmol of NADH per minute under the specified conditions.

D-tagatose Kinase Activity Assay

Objective: To measure the activity of D-tagatose kinase by coupling the reaction to a dehydrogenase-mediated detection of ADP formation.

Materials:

• HEPES buffer (50 mM, pH 7.5)

• D-Tagatose solution (50 mM)

• ATP solution (20 mM)

• MgCl₂ solution (100 mM)

• Phosphoenolpyruvate (PEP) solution (20 mM)

• NADH solution (10 mM)

• Pyruvate kinase (PK) and Lactate dehydrogenase (LDH) enzyme mix

• Purified D-tagatose kinase

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing 800 µL of HEPES buffer, 50 µL of D-Tagatose solution, 50 µL of ATP solution, 20 µL of MgCl₂ solution, 20 µL of PEP solution, 10 µL of NADH solution, and 10 µL of the PK/LDH enzyme mix.

• Add 10 µL of the purified D-tagatose kinase to the mixture.

• Incubate at 37°C and monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH.

• Calculate the rate of ATP consumption based on the rate of NADH oxidation. One unit of enzyme activity is defined as the amount of enzyme that catalyzes the phosphorylation of 1 µmol of D-tagatose per minute.

D-tagatose-6-phosphate Epimerase Activity Assay

Objective: To determine the activity of D-tagatose-6-phosphate epimerase by measuring the conversion of D-tagatose-6-phosphate to D-fructose-6-phosphate.

Materials:

• Tris-HCl buffer (50 mM, pH 7.5)

• D-Tagatose-6-phosphate solution (10 mM)

• Phosphoglucose isomerase

• Glucose-6-phosphate dehydrogenase

• NADP⁺ solution (10 mM)

• Purified D-tagatose-6-phosphate epimerase

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing 850 µL of Tris-HCl buffer, 50 µL of D-Tagatose-6-phosphate solution, 20 µL of phosphoglucose isomerase, 20 µL of glucose-6-phosphate dehydrogenase, and 50 µL of NADP⁺ solution.

• Initiate the reaction by adding 10 µL of the purified D-tagatose-6-phosphate epimerase.

• Incubate at 37°C and monitor the increase in absorbance at 340 nm, corresponding to the formation of NADPH.

• Calculate the rate of D-fructose-6-phosphate formation. One unit of enzyme activity is defined as the amount of enzyme that catalyzes the epimerization of 1 µmol of D-tagatose-6-phosphate per minute.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for comparing the biological effects of D-Altritol and its alternatives on a specific cell line.

Caption: Workflow for comparing sugar alcohol effects.

Conclusion

D-Altritol presents a unique stereochemical structure that leads to a distinct metabolic pathway compared to more common sugar alcohols like D-Mannitol and D-Sorbitol. While direct comparative studies on its overall biological function are still emerging, the elucidation of its metabolic pathway and the characterization of the involved enzymes provide a solid foundation for further investigation. The provided experimental protocols offer a starting point for researchers to quantitatively assess the activity of key enzymes in D-Altritol metabolism. Future research focusing on the comparative effects of these sugar alcohols on cellular signaling and physiological responses will be crucial in unlocking the full potential of D-Altritol in various scientific and therapeutic applications.

References

• 1. D-Altritol | C6H14O6 | CID 151263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Substrate specificity of sheep liver sorbitol dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of D-Altritol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of laboratory chemicals is paramount. This guide provides essential safety and logistical information for the proper disposal of D-Altritol, a sugar alcohol used in various research and development applications. Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Key Chemical and Physical Properties of D-Altritol

A thorough understanding of a chemical's properties is the first step in safe handling and disposal. The following table summarizes the key quantitative data for D-Altritol.

Property	Value
Molecular Formula	C₆H₁₄O₆[1][2]
Molecular Weight	182.17 g/mol [1][2]
Appearance	White to off-white crystalline powder[1][2]
Melting Point	66-67 °C or 88°C
Solubility	Soluble in water
GHS Hazard Statements	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)

Experimental Protocols for Disposal

The proper disposal route for D-Altritol depends on the quantity of waste, its concentration, and the presence of any contaminants. The following step-by-step procedures provide a clear path for safe disposal.

Step 1: Hazard Assessment and Personal Protective Equipment (PPE)

Before handling D-Altritol waste, it is crucial to conduct a thorough hazard assessment. As D-Altritol can cause skin and eye irritation and is harmful if swallowed, appropriate PPE must be worn at all times. This includes:

• Eye Protection: Safety glasses or goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat.

Step 2: Uncontaminated D-Altritol Waste (Small Quantities)

For small quantities of uncontaminated, solid D-Altritol or dilute aqueous solutions, the following procedure may be applicable, subject to approval from your institution's Environmental Health and Safety (EHS) office.

• Consult EHS: Always consult your institution's EHS guidelines before any drain disposal. Regulations vary, and some institutions may prohibit the drain disposal of any chemical waste.

• Dilution: If approved, for dilute aqueous solutions, ensure the concentration is low. For solid D-Altritol, dissolve it in a large volume of water (at least 100 times its volume).

• Drain Disposal: Slowly pour the dilute solution down the drain with a continuous flow of cold water. Flush the drain with ample water for several minutes to ensure the chemical is fully cleared from the plumbing.

Step 3: Contaminated or Large Quantities of D-Altritol Waste

For larger quantities of D-Altritol, or any amount that is contaminated with other hazardous materials, the following chemical waste disposal procedure must be followed:

• Containment: Place the D-Altritol waste in a clearly labeled, sealed, and chemically compatible container. The original container can be used if it is in good condition.

• Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical name ("D-Altritol"), the quantity, and the date. If the waste is a mixture, all components must be listed.

• Storage: Store the sealed container in a designated satellite accumulation area for chemical waste, away from incompatible materials.

• Disposal Request: Arrange for pickup and disposal by your institution's licensed hazardous waste management service.

D-Altritol Disposal Decision Workflow

The following diagram illustrates the logical steps to determine the appropriate disposal route for D-Altritol waste.

Caption: D-Altritol Disposal Decision Workflow.

By following these established procedures and consulting with your institution's safety office, you can ensure the safe and responsible disposal of D-Altritol, contributing to a secure and compliant laboratory environment.

References

• 1. D-Altritol | C6H14O6 | CID 151263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]

Safeguarding Your Research: A Comprehensive Guide to Handling D-Altritol

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for the proper handling and disposal of D-Altritol, a sugar alcohol used in various biochemical research applications. Adherence to these procedures will help maintain a safe laboratory environment and ensure the integrity of your research.

Recommended Personal Protective Equipment (PPE)

Based on the known hazards of D-Altritol, including potential for skin, eye, and respiratory irritation, the following personal protective equipment is mandatory when handling this compound.

PPE Category	Recommended Equipment	Justification
Eye and Face Protection	Chemical safety goggles that provide a complete seal around the eyes. A face shield should be worn in addition to goggles when there is a significant risk of splashing.	D-Altritol is known to cause serious eye irritation (H319). Standard safety glasses do not offer sufficient protection from splashes or fine dust. A face shield provides an additional layer of protection for the entire face.
Hand Protection	Chemically resistant gloves (e.g., nitrile or neoprene). It is crucial to inspect gloves for any signs of degradation or perforation before use.	D-Altritol can cause skin irritation (H315). Protective gloves prevent direct contact with the skin. The specific glove material should be chosen based on the solvent used to dissolve the D-Altritol, if applicable. Always consult the glove manufacturer's compatibility chart.
Body Protection	A standard laboratory coat. For procedures with a higher risk of contamination, a chemically resistant apron over the lab coat is recommended.	A lab coat protects the wearer's clothing and skin from accidental spills and contamination.
Respiratory Protection	A NIOSH-approved respirator (e.g., an N95 or higher) is recommended, particularly when handling the powdered form of D-Altritol or when adequate ventilation is not available.	D-Altritol may cause respiratory irritation (H335)[1]. A respirator will prevent the inhalation of airborne particles.

Operational and Disposal Plans: A Step-by-Step Guide

Proper handling and disposal of D-Altritol are critical to prevent exposure and environmental contamination. The following workflow outlines the necessary steps from preparation to disposal.

D-Altritol Safe Handling and Disposal Workflow

Experimental Protocol for Safe Handling:

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for D-Altritol to be fully aware of its hazards and the required safety precautions.

• Don Appropriate PPE: As outlined in the table above, put on all required personal protective equipment.

• Work in a Ventilated Area: All handling of D-Altritol, especially in its solid form, should be conducted in a certified chemical fume hood to minimize the risk of inhalation.

• Minimize Dust Generation: When weighing and transferring solid D-Altritol, use techniques that minimize the creation of dust, such as gentle scooping and handling in a draft-free environment within the fume hood.

• Solution Preparation: When preparing solutions, slowly add the D-Altritol to the solvent to avoid splashing. Ensure the container is appropriately labeled.

• Decontamination: After handling is complete, decontaminate all work surfaces with an appropriate cleaning agent.

• Equipment Cleaning: Thoroughly clean all glassware and equipment that came into contact with D-Altritol.

• PPE Disposal: Remove and dispose of all contaminated disposable PPE, such as gloves, in a designated hazardous waste container.

• Waste Disposal: Dispose of all D-Altritol waste, including unused material and contaminated solutions, in accordance with your institution's chemical waste disposal procedures and local regulations. Never dispose of chemical waste down the drain. If you are unsure of the proper procedure, contact your institution's Environmental Health and Safety (EHS) department.

References

• 1. 错误页 [amp.chemicalbook.com]